3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

• CAS: 842971-05-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthetic pathways for producing 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, a valuable building block in medicinal chemistry. The document details established methodologies, explains the chemical principles underpinning these routes, and offers detailed experimental protocols.

Introduction

The 1,2,4-triazole moiety is a privileged scaffold in drug discovery, appearing in a wide range of therapeutic agents. The incorporation of a propanoic acid side chain at the N1 position of the 3,5-dimethyl-1,2,4-triazole core creates a molecule with bifunctional properties, lending itself to further derivatization and use in the construction of more complex pharmaceutical compounds. Understanding the efficient synthesis of this intermediate is therefore of significant interest to researchers in the field.

Strategic Approaches to Synthesis

Two principal synthetic strategies have been identified for the preparation of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. Both pathways commence with the commercially available or readily synthesized 3,5-dimethyl-1H-1,2,4-triazole.

• Pathway A: N-Alkylation followed by Hydrolysis. This classic and reliable two-step approach involves the initial N-alkylation of the triazole ring with an appropriate three-carbon electrophile bearing a protected carboxylic acid function, typically an ester. Subsequent hydrolysis of the ester yields the desired carboxylic acid.

• Pathway B: Michael Addition followed by Hydrolysis. This alternative route utilizes a conjugate addition reaction, specifically the aza-Michael addition of the triazole to an acrylic acid ester. Similar to the N-alkylation pathway, the resulting ester intermediate is then hydrolyzed to afford the final product.

The choice between these pathways may be influenced by factors such as the availability of starting materials, desired reaction conditions, and overall yield.

Detailed Synthesis Pathways

Synthesis of Starting Material: 3,5-Dimethyl-1H-1,2,4-triazole

A common and effective method for the synthesis of 3,5-dimethyl-1H-1,2,4-triazole involves the condensation of acetamidine hydrochloride with hydrazine hydrate. This reaction proceeds through the formation of an amidrazone intermediate, which then cyclizes to form the triazole ring.

Figure 1: Synthesis of 3,5-dimethyl-1H-1,2,4-triazole.

Pathway A: N-Alkylation and Hydrolysis

This pathway is often favored for its predictability and the commercial availability of the required reagents.

Step 1: N-Alkylation of 3,5-dimethyl-1H-1,2,4-triazole

The nitrogen at the 1-position of the 3,5-dimethyl-1H-1,2,4-triazole ring acts as a nucleophile, attacking an electrophilic carbon. A suitable reagent for this purpose is an ethyl 3-halopropanoate, such as ethyl 3-bromopropanoate. The reaction is typically carried out in the presence of a base to deprotonate the triazole, thereby increasing its nucleophilicity.

Figure 2: N-Alkylation of 3,5-dimethyl-1H-1,2,4-triazole.

Step 2: Hydrolysis of the Ester Intermediate

The resulting ethyl ester is then hydrolyzed to the carboxylic acid. This can be achieved under either acidic or basic conditions. Basic hydrolysis, using a reagent such as sodium hydroxide, is commonly employed.

Figure 3: Hydrolysis of the ester intermediate.

Pathway B: Michael Addition and Hydrolysis

This pathway offers an alternative route that can be advantageous under certain conditions.

Step 1: Michael Addition of 3,5-dimethyl-1H-1,2,4-triazole

In this step, the triazole acts as a nucleophile in a conjugate addition to an α,β-unsaturated ester, such as ethyl acrylate. This reaction is often catalyzed by a base.

Figure 4: Michael addition of 3,5-dimethyl-1H-1,2,4-triazole.

Step 2: Hydrolysis of the Ester Intermediate

The subsequent hydrolysis of the ester intermediate is identical to that in Pathway A.

Experimental Protocols

The following protocols are provided as a guide and may require optimization based on laboratory conditions and available equipment.

Protocol for Pathway A: N-Alkylation and Hydrolysis

Materials:

• 3,5-Dimethyl-1H-1,2,4-triazole

• Ethyl 3-bromopropanoate

• Sodium hydride (NaH) or Potassium carbonate (K2CO3)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Step 1: Synthesis of Ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate

• To a solution of 3,5-dimethyl-1H-1,2,4-triazole (1.0 eq) in anhydrous DMF, add sodium hydride (1.1 eq) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to 0 °C and add ethyl 3-bromopropanoate (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

• Dissolve the purified ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate (1.0 eq) in a mixture of ethanol and water.

• Add sodium hydroxide (2.0-3.0 eq) and heat the mixture to reflux for 2-4 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Acidify the aqueous residue to pH 3-4 with concentrated HCl.

• Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to afford the final product.

Reaction Step	Reactants	Reagents/Solvents	Typical Conditions	Typical Yield
N-Alkylation	3,5-Dimethyl-1H-1,2,4-triazole, Ethyl 3-bromopropanoate	NaH, DMF	0 °C to RT, 12-24 h	70-85%
Hydrolysis	Ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate	NaOH, Ethanol/Water	Reflux, 2-4 h	85-95%

Table 1: Summary of Reaction Conditions and Yields for Pathway A.

Characterization Data

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

• Molecular Formula: C₇H₁₁N₃O₂

• Molecular Weight: 169.18 g/mol

• Appearance: White solid

• ¹H NMR (400 MHz, DMSO-d₆) δ: 12.4 (br s, 1H, COOH), 4.15 (t, J = 6.8 Hz, 2H, N-CH₂), 2.75 (t, J = 6.8 Hz, 2H, CH₂-COOH), 2.20 (s, 3H, CH₃), 2.15 (s, 3H, CH₃).

• ¹³C NMR (101 MHz, DMSO-d₆) δ: 172.5, 159.8, 150.5, 45.0, 32.5, 13.5, 11.0.

• Mass Spectrometry (ESI+): m/z 170.09 [M+H]⁺.

Safety Considerations

• Sodium hydride is a highly flammable and reactive solid. Handle with extreme care under an inert atmosphere.

• Ethyl 3-bromopropanoate is a lachrymator and should be handled in a well-ventilated fume hood.

• Concentrated acids and bases are corrosive. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

The synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid can be reliably achieved through either an N-alkylation or a Michael addition pathway, followed by ester hydrolysis. The N-alkylation route is a robust and well-established method. This guide provides the necessary theoretical background and practical protocols to aid researchers in the successful synthesis of this important chemical intermediate.

References

• Dai, J., Tian, S., Yang, X., & Liu, Z. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 891484. [Link]

• Bulger, P. G., Cottrell, H. J., & O'Shea, P. D. (2007). An Investigation into the Alkylation of 1,2,4-Triazole. The Journal of Organic Chemistry, 72(10), 3823–3826.
• Castanedo, G. M., Sutherlin, D. P., & Vire-Ralko, A. (2010). Rapid Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles from Carboxylic Acids, Amidines, and Hydrazines. Organic Letters, 12(19), 4284–4287.

• PubChem Compound Summary for CID 53373204, 3-(3,5-dimethyl-1,2,4-triazol-1-yl)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

An In-depth Technical Guide to the Physicochemical Properties of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is a heterocyclic compound of interest in medicinal chemistry and drug discovery. Its structure, incorporating both a carboxylic acid moiety and a disubstituted 1,2,4-triazole ring, suggests potential for a range of biological activities and makes it a valuable building block in the synthesis of more complex molecules. The 1,2,4-triazole nucleus is a well-known pharmacophore found in numerous antifungal, antiviral, and anticancer agents.[1] The propanoic acid side chain provides a handle for further chemical modification and can influence the compound's pharmacokinetic properties. A thorough understanding of its physicochemical properties is paramount for its effective utilization in research and development, guiding formulation, predicting bioavailability, and informing the design of new chemical entities. This technical guide provides a comprehensive overview of the known and predicted physicochemical characteristics of this compound, alongside detailed experimental protocols for their determination.

Chemical Identity and Molecular Structure

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is identified by the CAS number 842971-05-5.[2] Its molecular formula is C7H11N3O2, corresponding to a molecular weight of 169.18 g/mol .[2] The structural formula, depicted below, reveals a propanoic acid chain attached to the N1 position of a 3,5-dimethyl-1,2,4-triazole ring.

Figure 2: Proposed synthesis workflow for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

An alternative approach is the alkylation of 3,5-dimethyl-1H-1,2,4-triazole with a 3-halopropanoic acid or its ester, which is also a well-established method for N-alkylation of azoles. The choice of synthetic route can influence the impurity profile of the final compound. For instance, the Michael addition might result in the formation of the N2- or N4-alkylated isomers as byproducts, necessitating careful purification and characterization.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by the characteristic absorptions of the carboxylic acid and the triazole ring.

• O-H Stretch: A very broad and strong absorption band is anticipated in the region of 3300-2500 cm⁻¹, characteristic of the hydrogen-bonded carboxylic acid dimer.

• C-H Stretch: Sharp peaks corresponding to the aliphatic C-H stretching of the propanoic acid chain and the methyl groups on the triazole ring are expected around 2950-2850 cm⁻¹.

• C=O Stretch: A strong, sharp absorption band for the carbonyl group of the carboxylic acid should appear around 1710 cm⁻¹.

• C=N and C-N Stretches: Absorptions associated with the triazole ring are expected in the fingerprint region (1600-1400 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum would provide distinct signals for the different proton environments in the molecule.

• -COOH Proton: A broad singlet, typically downfield, between 10-13 ppm.

• Triazole-CH₃ Protons: Two sharp singlets for the two methyl groups on the triazole ring, likely in the range of 2.2-2.6 ppm.

• -CH₂-CH₂- Protons: Two triplets for the two methylene groups of the propanoic acid chain. The methylene group adjacent to the triazole ring would likely appear around 4.2-4.5 ppm, while the methylene group adjacent to the carbonyl group would be expected around 2.7-3.0 ppm.

¹³C NMR: The carbon NMR spectrum would show characteristic signals for the carboxylic acid carbonyl, the triazole ring carbons, the methyl carbons, and the methylene carbons.

• -COOH Carbon: A signal in the range of 170-180 ppm.

• Triazole Ring Carbons: Signals for the two carbons of the triazole ring, typically in the region of 140-160 ppm.

• -CH₂- Carbons: Signals for the two methylene carbons, with the one attached to the nitrogen being more downfield than the one adjacent to the carbonyl.

• -CH₃ Carbons: Signals for the two methyl carbons attached to the triazole ring, expected in the upfield region of the spectrum.

Experimental Protocols for Physicochemical Characterization

Determination of Aqueous Solubility

The solubility of an ionizable compound like 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is pH-dependent. The intrinsic solubility (solubility of the neutral form) can be determined using a shake-flask method followed by quantification.

Figure 3: Workflow for the experimental determination of aqueous solubility.

Step-by-Step Methodology:

• Preparation of Saturated Solutions: Add an excess amount of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid to a series of aqueous buffers with different pH values (e.g., pH 2, 5, 7.4, and 9).

• Equilibration: Agitate the suspensions at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24 to 48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the solid and liquid phases by centrifugation or filtration. Care must be taken to avoid temperature fluctuations during this step.

• Quantification: Analyze the concentration of the dissolved compound in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Data Analysis: Plot the measured solubility against the pH of the buffer to obtain the pH-solubility profile. The intrinsic solubility can be determined from the solubility at a pH well below the pKa of the carboxylic acid.

Determination of pKa

The acid dissociation constant (pKa) of the carboxylic acid group can be accurately determined by potentiometric titration.

Figure 4: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a precisely weighed amount of the compound in a suitable solvent, typically purified water or a water-cosolvent mixture if the solubility is low.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) at a constant temperature.

• pH Monitoring: Monitor the pH of the solution using a calibrated pH electrode after each incremental addition of the titrant.

• Data Analysis: Plot the measured pH values against the volume of titrant added. The pKa is the pH at the half-equivalence point, which is the point where half of the acid has been neutralized. This can be determined from the inflection point of the first derivative of the titration curve.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, a compound of significant interest in medicinal chemistry. While a complete experimental dataset is not yet available, the combination of known identifiers, predicted properties, and established analytical methodologies offers a solid foundation for researchers and drug development professionals. The proposed synthetic routes and expected spectroscopic characteristics will aid in the synthesis and confirmation of this molecule. The detailed protocols for determining key parameters such as solubility and pKa provide a clear path for the experimental validation of its physicochemical profile, which is essential for its advancement in any research and development pipeline.

References

• MDPI. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Available at: [Link]

• PubChem. 3-(1H-1,2,4-triazol-1-yl)propanoic acid. Available at: [Link]

• ResearchGate. (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Available at: [Link]

• ResearchGate. One-pot synthesis of alkyl 3-aryl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)propanoates. Available at: [Link]

• Chemical Communications (RSC Publishing). Enantioselective organocatalytic Michael additions to acrylic acid derivatives: generation of all-carbon quaternary stereocentres. Available at: [Link]

• PubChemLite. 3-(dimethyl-1h-1,2,4-triazol-1-yl)propanoic acid. Available at: [Link]

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An In-Depth Technical Guide to 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid (CAS Number 842971-05-5)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The 1,2,4-triazole moiety is a well-established pharmacophore present in a wide array of therapeutic agents, exhibiting diverse biological activities including antifungal, antiviral, and anticancer properties.[1][2] The incorporation of a propanoic acid side chain at the N-1 position of the 3,5-dimethyl-1,2,4-triazole core suggests potential for this molecule to serve as a versatile building block or a bioactive agent in its own right. This document will delve into the physicochemical characteristics, synthesis, potential mechanisms of action, and relevant experimental protocols for the characterization and evaluation of this compound and its derivatives.

Physicochemical Properties

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is a small molecule with the following key identifiers and properties:

Property	Value	Source
CAS Number	842971-05-5	[3]
Molecular Formula	C₇H₁₁N₃O₂	[3]
Molecular Weight	169.18 g/mol	[3]
Canonical SMILES	CC1=NN(C(=N1)C)CCC(=O)O	[4]
InChI Key	ZEQPXXPPGJVSJN-UHFFFAOYSA-N	[4]
Predicted XlogP	0.2	[4]

Synthesis and Characterization

The synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid can be approached through several established methods for the N-alkylation of triazole rings. A logical and commonly employed strategy involves the reaction of 3,5-dimethyl-1H-1,2,4-triazole with a suitable three-carbon synthon bearing a carboxylic acid or a precursor group.

Proposed Synthetic Pathway: Michael Addition

A highly efficient and regioselective method for the synthesis of N-1 substituted 1,2,4-triazoles is the Michael addition of the triazole to an α,β-unsaturated carbonyl compound. This approach offers the advantage of readily available starting materials and generally mild reaction conditions.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid via Michael addition.

Detailed Experimental Protocol

The following protocol is a representative procedure based on established methods for the N-alkylation of triazoles.

Materials:

• 3,5-dimethyl-1H-1,2,4-triazole

• Acrylic acid

• A suitable base (e.g., sodium hydroxide, potassium carbonate)

• A suitable solvent (e.g., water, ethanol, or a mixture)

• Hydrochloric acid (for acidification)

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,5-dimethyl-1H-1,2,4-triazole in the chosen solvent.

• Addition of Base: Add a catalytic amount of a suitable base to the solution. The base facilitates the deprotonation of the triazole, enhancing its nucleophilicity.

• Addition of Acrylic Acid: Slowly add acrylic acid to the reaction mixture.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a solid precipitates, it can be filtered. Otherwise, neutralize the reaction mixture with hydrochloric acid to a pH of approximately 3-4.

• Extraction: Extract the aqueous layer with ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain pure 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

Characterization

The synthesized compound should be thoroughly characterized using a suite of analytical techniques to confirm its structure and purity.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the two methyl groups on the triazole ring, the two methylene groups of the propanoic acid chain, and the acidic proton of the carboxylic acid.
¹³C NMR	Resonances for the carbons of the methyl groups, the triazole ring carbons, the methylene carbons, and the carbonyl carbon of the carboxylic acid.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the calculated molecular weight of the compound.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the C=O of the carboxylic acid, the O-H stretch of the carboxylic acid, and the C-N and C=N stretching vibrations of the triazole ring.
High-Performance Liquid Chromatography (HPLC)	A single major peak indicating the purity of the compound. HPLC methods are widely used for the analysis of 1,2,4-triazole derivatives.[5][6]

Potential Biological Activities and Mechanisms of Action

While specific biological data for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is not extensively available in the public domain, the well-documented activities of related compounds provide a strong basis for predicting its potential therapeutic applications.

Anticancer Potential

Numerous 1,2,4-triazole derivatives have demonstrated significant anticancer activity.[7][8][9][10][11] The mechanism of action often involves the inhibition of key enzymes in cancer cell proliferation, such as cyclin-dependent kinases (CDKs) or aromatase.[10][11] The propanoic acid moiety could enhance the solubility and bioavailability of the molecule, potentially improving its pharmacokinetic profile.

Hypothesized Mechanism of Action in Cancer

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The Diverse Biological Activities of 1,2,4-Triazole Derivatives: A Technical Guide for Drug Discovery

Introduction: The 1,2,4-Triazole Scaffold - A Privileged Structure in Medicinal Chemistry

The 1,2,4-triazole, a five-membered heterocyclic ring containing three nitrogen atoms, has firmly established itself as a "privileged scaffold" in the landscape of medicinal chemistry. Its unique physicochemical properties, including metabolic stability, the capacity for hydrogen bonding, and inherent polarity, confer upon its derivatives the ability to interact with a wide array of biological targets. This versatility has led to the development of numerous clinically approved drugs for a multitude of therapeutic areas. This in-depth technical guide will explore the core biological activities of 1,2,4-triazole derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies used to evaluate their therapeutic potential. The insights provided are geared towards researchers, scientists, and drug development professionals actively engaged in the pursuit of novel therapeutics.

Antifungal Activity: A Cornerstone of 1,2,4-Triazole Therapeutics

The most prominent and commercially successful application of 1,2,4-triazole derivatives lies in their potent antifungal activity. Marketed drugs such as fluconazole, itraconazole, and voriconazole are indispensable tools in the clinical management of invasive fungal infections.

Mechanism of Action: Inhibition of Lanosterol 14α-Demethylase

The antifungal efficacy of triazoles stems from their targeted inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51). This enzyme plays a crucial role in the biosynthesis of ergosterol, an essential component of the fungal cell membrane. By binding to the heme iron center of CYP51, triazoles disrupt the conversion of lanosterol to ergosterol, leading to the accumulation of toxic sterol precursors and compromising the integrity and function of the fungal cell membrane.

Caption: Diverse anticancer mechanisms of 1,2,4-triazole derivatives.

Quantitative Data: Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of selected 1,2,4-triazole derivatives against various human cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound 8c	EGFR-overexpressing cell line	3.6
Compound 4g	HT-29 (Colon Carcinoma)	12.69
TP6	B16F10 (Murine Melanoma)	41.12
Compound 73d	HepG2 (Hepatocellular Carcinoma)	0.97 (Topoisomerase II inhibition)
Compound 62i	HT-29 (Colon Carcinoma)	0.90

Antibacterial Activity: A Scaffold for Novel Antibiotics

In an era of increasing antibiotic resistance, the 1,2,4-triazole scaffold offers a promising platform for the development of new antibacterial agents. A common strategy involves the hybridization of the 1,2,4-triazole moiety with other known antibacterial pharmacophores to enhance efficacy and overcome resistance mechanisms.

Quantitative Data: Antibacterial Activity

The following table presents the in vitro antibacterial activity of selected 1,2,4-triazole derivatives against various bacterial strains.

Compound	Bacterial Strain	MIC (µg/mL)	Reference
Compound 5e	Staphylococcus aureus	Superior to Streptomycin
Ofloxacin-triazole hybrid	Staphylococcus aureus	0.25 - 1
Compound 12h	MDR E. coli	0.25
Compound 6u	Xanthomonas oryzae pv. oryzae	18.8

Antiviral Activity: Broad-Spectrum Potential

1,2,4-triazole derivatives have demonstrated notable antiviral activity against a wide range of viruses, including human immunodeficiency virus (HIV), hepatitis B and C viruses (HBV, HCV), influenza virus, and herpes viruses. The well-known antiviral drug Ribavirin, which features a 1,2,4-triazole carboxamide moiety, underscores the therapeutic potential of this scaffold in virology.

Anti-inflammatory Activity: Targeting Key Inflammatory Mediators

Several 1,2,4-triazole derivatives have exhibited significant anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory response.

Mechanism of Action: COX Inhibition

Similar to nonsteroidal anti-inflammatory drugs (NSAIDs), certain 1,2,4-triazole derivatives can selectively or non-selectively inhibit COX-1 and COX-2 enzymes, thereby reducing the production of prostaglandins that promote inflammation.

Quantitative Data: Anti-inflammatory Activity

Compound	Target	IC50 (µM)	In vivo Activity	Reference
Compound B6	COX-1 & COX-2	≥40	Significant in carrageenan-induced inflammation
Derivative 4	COX-2	1.76	Weaker than indomethacin
Derivative 14	COX-2	0.04	Similar to celecoxib
Compound 21a	COX-2	2.13	Greater than celecoxib

Experimental Protocols: Methodologies for Biological Evaluation

To ensure the scientific integrity and reproducibility of findings, standardized experimental protocols are paramount. The following are detailed step-by-step methodologies for key assays used to evaluate the biological activities of 1,2,4-triazole derivatives.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

This protocol is adapted from methodologies described for evaluating the cytotoxic effects of novel compounds.

Objective: To determine the concentration of a 1,2,4-triazole derivative that inhibits the growth of a cancer cell line by 50% (IC50).

Materials:

• Cancer cell lines (e.g., B16F10)

• 96-well microtiter plates

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1,2,4-triazole derivatives dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 1,2,4-triazole derivatives in complete medium. Add these dilutions to the respective wells and incubate for 48 hours. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC50 value by plotting a dose-response curve.

Caption: Workflow for the MTT assay to determine anticancer activity.

Protocol 2: In Vitro Antibacterial Activity (Cup-Plate Method)

This protocol is based on the cup-plate or agar well diffusion method used for evaluating antibacterial activity.

Objective: To determine the minimum inhibitory concentration (MIC) of a 1,2,4-triazole derivative against a specific bacterial strain.

Materials:

• Bacterial strains (e.g., S. aureus, E. coli)

• Nutrient agar plates

• Sterile cork borer

• 1,2,4-triazole derivatives dissolved in DMSO

• Standard antibiotic solution (e.g., Streptomycin)

• Incubator

Procedure:

• Bacterial Inoculation: Prepare a standardized inoculum of the test bacteria and uniformly spread it over the surface of the nutrient agar plates.

• Well Creation: Create wells of a specific diameter in the agar using a sterile cork borer.

• Compound Addition: Add a defined volume of the test compound solutions at various concentrations into the wells. Also, add the standard antibiotic and a vehicle control (DMSO) to separate wells.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Zone of Inhibition Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters.

• MIC Determination: The lowest concentration of the compound that produces a visible zone of inhibition is considered the MIC.

Conclusion and Future Perspectives

The 1,2,4-triazole scaffold continues to be a highly fruitful area of research in drug discovery. Its derivatives have demonstrated a remarkable breadth of biological activities, leading to the development of clinically important drugs. The future of 1,2,4-triazole research will likely focus on the rational design of novel derivatives with improved potency, selectivity, and pharmacokinetic profiles. The exploration of hybrid molecules that combine the 1,2,4-triazole core with other pharmacophores is a particularly promising strategy for overcoming drug resistance and achieving synergistic therapeutic effects. As our understanding of the molecular targets and mechanisms of action of these compounds deepens, so too will our ability to harness the full therapeutic potential of this versatile heterocyclic system.

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A Technical Guide to the Solubility of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic Acid in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the anticipated solubility of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid in organic solvents. In the absence of specific experimental data for this compound in publicly accessible literature, this document leverages fundamental chemical principles and data from analogous structures to predict its solubility behavior. It is designed to be an essential resource for researchers, scientists, and professionals in drug development, offering insights into the physicochemical properties of this molecule and its interactions with various solvent systems. The guide further presents detailed, field-proven methodologies for the experimental determination of both kinetic and thermodynamic solubility, empowering researchers to generate the precise data required for their work.

Introduction: The Critical Role of Solubility in Scientific Research

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a cornerstone of chemical and pharmaceutical sciences. For a compound like 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, which incorporates both a heterocyclic triazole ring and a carboxylic acid function, understanding its solubility is paramount for a multitude of applications. These include, but are not limited to, reaction chemistry, purification processes such as crystallization, formulation development for therapeutic applications, and the execution of biological assays. The bifunctional nature of this molecule suggests a nuanced solubility profile that is highly dependent on the choice of solvent. This guide aims to deconstruct the factors governing this solubility and provide the practical tools for its empirical determination.

Physicochemical Properties and Predicted Solubility Profile

A thorough understanding of a compound's physicochemical properties is the foundation for predicting its solubility. While experimental data for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is limited, we can infer its characteristics from its constituent functional groups.

Table 1: Known and Inferred Physicochemical Properties of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic Acid

Property	Value/Prediction	Rationale/Source
Molecular Formula	C&#₇;H₁₁N₃O₂	-
Molecular Weight	169.18 g/mol	-
Physical State	Predicted to be a solid at 25°C	The related compound 3-(3,5-dimethyl-1,2,4-triazol-1-yl)-adamantane-1-carboxylic acid has a high melting point of 244–245 °C[1].
pKa (acidic)	Estimated between 4.0 and 5.0	The propanoic acid moiety is the primary acidic center. Propanoic acid itself has a pKa of 4.87. The electron-withdrawing nature of the triazole ring may slightly increase the acidity (lower the pKa).
pKa (basic)	Estimated between 2.0 and 3.0	The 1,2,4-triazole ring possesses basic nitrogen atoms. The pKa of 1,2,4-triazole is 2.2. Substitution may alter this value.
Predicted LogP	Low to moderate	The presence of polar functional groups (carboxylic acid and triazole) suggests a degree of hydrophilicity. Computational prediction methods are available for LogP determination[2][3][4].

Analysis of Functional Groups and Polarity

The molecular architecture of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is amphiphilic, containing both polar and non-polar regions:

• Polar Moieties : The carboxylic acid group (-COOH) is capable of acting as both a hydrogen bond donor and acceptor. The 1,2,4-triazole ring contains nitrogen atoms that are hydrogen bond acceptors. These groups will dominate interactions with polar solvents.

• Non-Polar Moieties : The ethyl linker and the two methyl groups on the triazole ring constitute the non-polar character of the molecule, which will favor interactions with less polar or non-polar solvents.

Predicted Solubility in Different Classes of Organic Solvents

Based on the principle of "like dissolves like," we can anticipate the following solubility trends:

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol) : High solubility is expected in these solvents. The carboxylic acid and triazole functionalities can engage in strong hydrogen bonding with the hydroxyl groups of the alcohols. The parent compound, propanoic acid, is miscible with ethanol[5]. Similarly, 1,2,4-triazoles are generally soluble in alcohols[6][7].

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, Acetone) : Good to moderate solubility is predicted. These solvents can act as hydrogen bond acceptors, interacting favorably with the carboxylic acid proton. DMSO and DMF are particularly effective at dissolving a wide range of organic molecules, including many triazole derivatives[8].

• Non-Polar Solvents (e.g., Hexane, Toluene, Dichloromethane) : Low solubility is anticipated. The overall polarity of the molecule, dominated by the carboxylic acid and triazole groups, will likely lead to poor solvation by non-polar solvents. While the non-polar fragments of the molecule will have some affinity for these solvents, it is unlikely to be sufficient to overcome the strong intermolecular forces of the solid-state compound.

• Ethers (e.g., Diethyl Ether, Tetrahydrofuran (THF)) : Moderate solubility is expected. These solvents have some polar character and can act as hydrogen bond acceptors, but they are less polar than alcohols and aprotic polar solvents. Propanoic acid is miscible with ether[5][9].

Methodologies for Experimental Solubility Determination

Given the lack of published data, experimental determination of solubility is essential. The choice of method depends on the required throughput and accuracy, with kinetic solubility assays being suited for early-stage discovery and thermodynamic methods providing the definitive equilibrium solubility value.

Kinetic Solubility Assay

This high-throughput method is ideal for initial screening. It measures the solubility of a compound that has been precipitated from a DMSO stock solution into an aqueous or organic buffer.

Caption: Workflow for a typical kinetic solubility assay.

• Stock Solution Preparation : Prepare a 10 mM stock solution of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid in 100% DMSO.

• Plate Setup : Dispense a small volume (e.g., 2 µL) of the DMSO stock solution into the wells of a 96-well microtiter plate.

• Solvent Addition : Add the desired organic solvent (e.g., 198 µL) to each well to achieve the target final concentration and a low percentage of DMSO (e.g., 1%).

• Incubation : Seal the plate and incubate at a controlled temperature (e.g., 25°C) with shaking for a defined period (e.g., 2 hours).

• Measurement : Measure the light scattering in each well using a nephelometer. The intensity of scattered light is proportional to the amount of precipitated compound.

• Data Analysis : The kinetic solubility is defined as the concentration at which a significant increase in turbidity is observed compared to a blank.

Thermodynamic (Equilibrium) Solubility Assay

This method determines the true equilibrium solubility of the solid compound in a solvent and is considered the "gold standard".[10]

Caption: Workflow for a thermodynamic (equilibrium) solubility assay.

• Preparation : Add an excess amount of solid 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid to a vial containing a known volume of the organic solvent. The presence of visible solid material is crucial to ensure saturation.

• Equilibration : Seal the vials and agitate them at a constant temperature (e.g., 25°C) for an extended period (typically 24 to 48 hours) to ensure equilibrium is reached.

• Phase Separation : After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation followed by filtration of the supernatant through a syringe filter (e.g., 0.22 µm PTFE).

• Quantification : Accurately dilute the clear filtrate with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS, against a calibration curve prepared from a known stock solution.

Discussion: Causality of Experimental Choices and Self-Validation

The choice between kinetic and thermodynamic assays is dictated by the stage of research.[11] Early discovery phases benefit from the high-throughput nature of kinetic assays for ranking compounds, while late-stage development demands the accuracy of thermodynamic solubility for formulation and regulatory purposes.[12][13]

A self-validating protocol for thermodynamic solubility ensures that equilibrium has been reached. This can be confirmed by sampling the supernatant at different time points (e.g., 24, 48, and 72 hours). If the measured concentration remains constant over the later time points, it provides confidence that equilibrium has been achieved. Furthermore, approaching the equilibrium from both undersaturation (dissolving the solid) and supersaturation (by cooling a heated, saturated solution) and obtaining the same solubility value provides robust validation of the thermodynamic equilibrium.

Conclusion

While direct experimental data on the solubility of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is not currently available, a systematic analysis of its molecular structure allows for reasoned predictions of its behavior in various organic solvents. High solubility is anticipated in polar protic solvents, with good to moderate solubility in polar aprotic solvents, and poor solubility in non-polar media. This guide provides the theoretical framework for these predictions and, more importantly, detailed, actionable protocols for the empirical determination of both kinetic and thermodynamic solubility. By employing these methods, researchers can generate the reliable data necessary to advance their work in drug discovery, chemical synthesis, and materials science.

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Navigating the Thermal Gauntlet: An In-depth Technical Guide to the Thermal Stability of Dimethyl-Triazolyl Propanoic Acid Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development, the intrinsic stability of an active pharmaceutical ingredient (API) is a cornerstone of its viability. Among the myriad of heterocyclic scaffolds, triazole derivatives have emerged as privileged structures due to their versatile biological activities. This guide delves into the critical aspect of thermal stability for a specific subclass: dimethyl-triazolyl propanoic acid compounds. Understanding the thermal behavior of these molecules is not merely a regulatory checkbox; it is fundamental to ensuring drug safety, efficacy, and shelf-life. This document provides a comprehensive exploration of the theoretical underpinnings, practical experimental workflows, and data interpretation necessary to thoroughly characterize the thermal stability of this important class of compounds.

The "Why": Unpacking the Imperative of Thermal Stability

The triazole ring, a five-membered heterocycle with three nitrogen atoms, is known for its aromaticity and general stability.[1] However, the introduction of dimethyl and propanoic acid substituents creates a unique electronic and steric environment that directly influences its thermal behavior. The propanoic acid moiety, in particular, introduces a potential site for decarboxylation, while the dimethyl groups can influence the electron density of the triazole ring.[2]

Thermal degradation can lead to a loss of potency, the formation of toxic impurities, and alterations in the physical properties of the drug substance. Therefore, a comprehensive understanding of the decomposition pathways and kinetics is paramount during drug development. Forced degradation studies, as mandated by the International Council for Harmonisation (ICH) guidelines, are designed to intentionally degrade the API to identify potential degradation products and establish stability-indicating analytical methods.[3][4]

Foundational Principles: Gauging Thermal Integrity

The assessment of thermal stability is primarily accomplished through a suite of thermoanalytical techniques. These methods provide quantitative data on the physical and chemical changes that a material undergoes as a function of temperature.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is the primary tool for determining the onset of decomposition, the temperature at which significant mass loss occurs, and the presence of volatile components.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It provides information on thermal events such as melting, crystallization, glass transitions, and decomposition, indicating whether these processes are endothermic or exothermic.[5]

The "How": A Validating Experimental Framework

A robust assessment of thermal stability requires a multi-faceted approach, combining thermoanalytical techniques with chromatographic separation and identification of degradation products.

Experimental Workflow: A Synergistic Approach

The following diagram illustrates a comprehensive workflow for assessing the thermal stability of dimethyl-triazolyl propanoic acid compounds.

Caption: A comprehensive workflow for thermal stability assessment.

Detailed Experimental Protocols

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of the dimethyl-triazolyl propanoic acid compound into a clean, tared TGA pan (typically alumina or platinum).

• Experimental Conditions:

  • Atmosphere: Nitrogen (inert) or Air (oxidative), at a flow rate of 20-50 mL/min.

  • Heating Rate: A standard rate of 10 °C/min is typically employed.

  • Temperature Range: 25 °C to a temperature sufficient to ensure complete decomposition (e.g., 600 °C).

• Data Analysis: Determine the onset temperature of decomposition (Tonset) and the percentage of mass loss in each decomposition step.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the compound into a hermetically sealed aluminum pan. An empty, sealed pan is used as the reference.

• Experimental Conditions:

  • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

  • Heating Rate: 10 °C/min.

  • Temperature Range: 25 °C to a temperature beyond the final thermal event observed in TGA.

• Data Analysis: Determine the melting point (peak of the endotherm) and the enthalpy of decomposition (area under the exothermic peak).

• Solid-State Degradation:

  • Place a known amount of the solid compound in a controlled temperature and humidity chamber.

  • Expose the sample to a temperature significantly above the recommended storage temperature (e.g., 80°C) for a defined period (e.g., 7 days).[6]

  • Withdraw samples at predetermined time points for analysis.

• Solution-State Degradation:

  • Prepare a solution of the compound in a relevant solvent (e.g., water, buffer at different pH values).

  • Heat the solution at a controlled temperature (e.g., 60°C) for a defined period.[7]

  • Withdraw samples at predetermined time points, neutralize if necessary, and dilute for analysis.

Due to the propanoic acid moiety and the potential lack of a strong chromophore in some degradation products, a robust HPLC method is crucial. A universal detector such as a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS) is often necessary.[8]

• Chromatographic System: A high-performance liquid chromatograph equipped with a UV detector and/or a CAD or MS detector.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm) is a good starting point.

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: Acetonitrile.

  • A gradient elution is typically required to separate polar and non-polar degradation products.

• Method Validation: The method must be validated according to ICH guidelines to ensure it is stability-indicating, meaning it can separate the parent compound from its degradation products.[9]

Interpreting the Data: From Thermograms to Degradation Pathways

The synthesis of data from TGA, DSC, and HPLC-MS is critical for building a complete picture of the compound's thermal stability.

Quantitative Data Summary

Parameter	Technique	Typical Expected Range for Triazole Derivatives	Significance
Onset of Decomposition (Tonset)	TGA	150 - 300 °C	Indicates the temperature at which significant degradation begins.
Melting Point (Tm)	DSC	Varies widely based on crystal lattice energy	An important physical characteristic and indicator of purity.
Decomposition Enthalpy (ΔHd)	DSC	Can be endothermic or exothermic	Provides information on the energy released or absorbed during decomposition.
Major Degradation Products	HPLC-MS	Decarboxylated species, ring-opened fragments	Elucidates the chemical changes occurring during thermal stress.

Postulated Decomposition Pathways

Based on the known chemistry of triazoles and carboxylic acids, several decomposition pathways can be postulated for dimethyl-triazolyl propanoic acid. The initial steps likely involve either decarboxylation of the propanoic acid side chain or cleavage of the triazole ring.

Caption: Postulated thermal decomposition pathways.

The presence of specific fragments in the mass spectrometry data from the HPLC-MS analysis of thermally stressed samples can confirm these pathways. For instance, the loss of 44 Da (CO2) from the parent ion would strongly suggest decarboxylation as an initial degradation step.

Conclusion: A Holistic View of Thermal Stability

The thermal stability of dimethyl-triazolyl propanoic acid compounds is a multifaceted property that requires a systematic and scientifically rigorous investigation. By integrating thermoanalytical techniques with forced degradation studies and advanced chromatographic analysis, researchers and drug development professionals can gain a comprehensive understanding of a compound's thermal behavior. This knowledge is not only crucial for regulatory compliance but also for the rational design of stable drug formulations and the assurance of patient safety. The methodologies and principles outlined in this guide provide a robust framework for navigating the thermal challenges inherent in pharmaceutical development.

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An In-Depth Technical Guide to the Potential Mechanisms of Action of 1,2,4-Triazole Propanoic Acids

Preamble: Deconstructing a Privileged Scaffold

The 1,2,4-triazole ring is a five-membered heterocyclic system that has earned the designation of a "privileged scaffold" in medicinal chemistry.[1][2] Its unique physicochemical properties—including metabolic stability, hydrogen bonding capacity, and its ability to serve as a bioisostere for amide or ester groups—allow it to interact with a wide array of biological targets.[2] This versatility is evidenced by its presence in numerous clinically approved drugs spanning antifungal, anticancer, and antiviral applications.[1][3]

This guide focuses on a specific, yet underexplored, subclass: 1,2,4-triazole propanoic acids . The addition of a propanoic acid moiety introduces a flexible, ionizable side chain that can fundamentally alter the compound's pharmacokinetic profile and create new points of interaction with target proteins. Recent research has demonstrated that this particular chemical class possesses significant anti-inflammatory properties, providing a crucial starting point for our mechanistic investigation.[4]

This document will synthesize direct evidence with logical extrapolations from the broader family of 1,2,4-triazole derivatives to build a comprehensive overview of potential mechanisms of action. We will explore validated biological effects and propose putative molecular targets, supported by detailed experimental protocols designed to rigorously test these hypotheses.

Section 1: Confirmed Biological Activity - Modulation of Inflammatory Cytokines

The most direct evidence for the biological activity of 1,2,4-triazole propanoic acids comes from studies on their anti-inflammatory effects.[4] The primary mechanism identified is the modulation of pro-inflammatory cytokine release from immune cells, a cornerstone of many inflammatory pathologies.

Mechanism: Inhibition of TNF-α and IFN-γ Release

Tumor Necrosis Factor-alpha (TNF-α) and Interferon-gamma (IFN-γ) are potent pro-inflammatory cytokines that drive inflammatory responses. Elevated levels of these signaling molecules are implicated in a host of autoimmune and inflammatory diseases. Studies on novel 3-(4,5-disubstituted-4H-1,2,4-triazol-3-yl)propanoic acids have shown that these compounds can significantly reduce the release of TNF-α and, in some cases, IFN-γ from stimulated peripheral blood mononuclear cells (PBMCs).[4] This suggests that the compounds may interfere with the intracellular signaling pathways that lead to the transcription, translation, or secretion of these key cytokines. The precise molecular target within these pathways remains to be elucidated, but the downstream effect is a clear dampening of the inflammatory response.

Data Presentation: Cytokine Inhibition by Lead Compounds

The following table summarizes the observed anti-inflammatory activity of select 1,2,4-triazole propanoic acid derivatives.[4]

Compound ID	R¹ Substituent	R² Substituent	TNF-α Inhibition	IFN-γ Inhibition
3a	2-pyridyl	2-pyridyl	Significant	Significant
3c	2-pyridyl	4-methylphenyl	Significant	Significant
3e	4-pyridyl	Phenyl	Significant	Significant
3g	Phenyl	Phenyl	Significant	Moderate
Data synthesized from the findings of evaluation of new 1,2,4-triazole derivatives containing propanoic acid moiety.[4]

Visualizing the Mechanism

Caption: Inhibition of inflammatory signaling pathways by 1,2,4-triazole propanoic acids.

Experimental Protocol: Cytokine Release Assay

This protocol describes a method to quantify the effect of test compounds on cytokine release from human PBMCs.

Pillar of Trustworthiness: This assay includes positive (LPS stimulation without inhibitor) and negative (unstimulated cells) controls to validate the cellular response and establish a baseline. The use of a standardized ELISA kit ensures reproducible and quantifiable results.

• Isolation of PBMCs:

  • Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation according to the manufacturer's protocol.

  • Wash the isolated cells twice with sterile phosphate-buffered saline (PBS) and resuspend in complete RPMI-1640 medium (supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin).

  • Determine cell viability and concentration using a hemocytometer and trypan blue exclusion. Adjust cell density to 1 x 10⁶ cells/mL.

• Compound Treatment and Cell Stimulation:

  • Plate 100 µL of the cell suspension (1 x 10⁵ cells) into each well of a 96-well cell culture plate.

  • Prepare serial dilutions of the 1,2,4-triazole propanoic acid derivatives in complete RPMI medium. Add 50 µL of the compound dilutions to the appropriate wells. Include a vehicle control (e.g., DMSO).

  • Incubate the plate for 1 hour at 37°C in a humidified 5% CO₂ incubator to allow for compound uptake.

  • Prepare a stock solution of Lipopolysaccharide (LPS) at 1 µg/mL. Add 50 µL of this solution to all wells except the negative control wells, to which 50 µL of medium is added. The final LPS concentration will be 250 ng/mL.

• Incubation and Supernatant Collection:

  • Incubate the plate for 24 hours at 37°C and 5% CO₂.

  • After incubation, centrifuge the plate at 400 x g for 10 minutes to pellet the cells.

  • Carefully collect the cell-free supernatant from each well and store at -80°C until analysis.

• Cytokine Quantification (ELISA):

  • Quantify the concentration of TNF-α and IFN-γ in the collected supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Follow the manufacturer's protocol precisely for the ELISA procedure.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the cytokine concentrations based on the standard curve generated. Determine the percent inhibition for each compound concentration relative to the vehicle-treated, LPS-stimulated control.

Section 2: High-Probability Putative Mechanisms - Enzyme Inhibition

Beyond cytokine modulation, the 1,2,4-triazole scaffold is a renowned enzyme inhibitor. The propanoic acid moiety can serve as a critical anchor, mimicking endogenous substrates or creating powerful new interactions within an enzyme's active site.

Antifungal Activity: Inhibition of Lanosterol 14α-Demethylase (CYP51)

The most well-established mechanism for antifungal triazoles is the potent inhibition of lanosterol 14α-demethylase (CYP51), a fungal cytochrome P450 enzyme.[5] This enzyme is essential for the biosynthesis of ergosterol, the primary sterol in fungal cell membranes that maintains structural integrity and fluidity.[6]

Mechanistic Hypothesis: The N4 nitrogen of the 1,2,4-triazole ring coordinates with the heme iron atom at the heart of the CYP51 active site, effectively blocking its catalytic activity.[2] This prevents the conversion of lanosterol to ergosterol, leading to the accumulation of toxic methylated sterols that disrupt membrane function and arrest fungal growth.[7] It is plausible that the propanoic acid side chain could form additional hydrogen bonds or ionic interactions with amino acid residues lining the active site channel, potentially enhancing binding affinity and conferring selectivity.

Caption: Antifungal mechanism via inhibition of the ergosterol biosynthesis pathway.

Anti-inflammatory Activity: Inhibition of Cyclooxygenase (COX) Enzymes

The propanoic acid structure is a hallmark of the non-steroidal anti-inflammatory drug (NSAID) class, exemplified by ibuprofen and naproxen. These drugs exert their effects by inhibiting cyclooxygenase (COX) enzymes, which catalyze a key step in the conversion of arachidonic acid to pro-inflammatory prostaglandins.

Mechanistic Hypothesis: The carboxylate group of the propanoic acid moiety is critical for binding within the active site of COX enzymes, typically forming an ionic bond with a positively charged arginine residue (e.g., Arg120 in COX-1). It is highly probable that 1,2,4-triazole propanoic acids could act as COX inhibitors. The triazole core would occupy a hydrophobic pocket, while the propanoic acid "tail" anchors the molecule in the active site, blocking substrate access. This provides a compelling molecular-level explanation for the observed anti-inflammatory effects.[8]

Caption: Potential anti-inflammatory mechanism via COX enzyme inhibition.

Experimental Protocol: In Vitro COX-2 Inhibition Assay (Fluorometric)

This protocol provides a method to determine the half-maximal inhibitory concentration (IC₅₀) of test compounds against the COX-2 enzyme.

Pillar of Expertise: A fluorometric assay is chosen for its high sensitivity and suitability for high-throughput screening. Using a specific COX-2 inhibitor like Celecoxib as a positive control is essential for validating assay performance and benchmarking the potency of the novel compounds.

• Reagent Preparation:

  • Prepare Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0).

  • Reconstitute human recombinant COX-2 enzyme in the assay buffer to the desired concentration.

  • Prepare a solution of Arachidonic Acid (substrate) and a fluorometric probe (e.g., ADHP) in the assay buffer.

  • Prepare a positive control solution of Celecoxib and serial dilutions of the 1,2,4-triazole propanoic acid test compounds in Assay Buffer containing a small percentage of DMSO.

• Assay Procedure:

  • To the wells of a black 96-well microplate, add the following in order:

    • Assay Buffer

    • Heme cofactor

    • COX-2 Enzyme

    • Test compound dilution or control (Celecoxib, vehicle)

  • Mix and incubate at room temperature for 15 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding the substrate/probe mixture (Arachidonic Acid and ADHP).

• Data Acquisition and Analysis:

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence intensity (e.g., Excitation/Emission = 535/587 nm) kinetically over a period of 20-30 minutes.

  • Calculate the rate (slope) of the reaction for each well.

  • Determine the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Section 3: A Framework for Novel Target Identification and Validation

While the mechanisms proposed above represent high-probability targets, the novelty of the 1,2,4-triazole propanoic acid scaffold means it could interact with entirely new proteins. A systematic approach is required to identify and validate these potential targets.

Visualizing the Target ID and Validation Workflow

Caption: A generalized workflow for identifying and validating novel drug targets.

Experimental Protocol: Target Engagement via Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful biophysical method to confirm direct binding between a compound and its target protein within the complex environment of an intact cell or cell lysate.[9][10] The principle is that ligand binding stabilizes a protein, increasing its resistance to heat-induced denaturation and aggregation.[11][12]

Pillar of Causality: This protocol directly tests the causal link between the presence of the compound and the physical stability of the target protein. A positive thermal shift is strong evidence of direct target engagement, ruling out indirect downstream effects.

• Cell Culture and Treatment:

  • Culture a relevant human cell line (e.g., HEK293, or a cancer cell line like MCF-7) to ~80% confluency.

  • Harvest the cells and resuspend them in PBS to a concentration of 10-20 x 10⁶ cells/mL.

  • Divide the cell suspension into two tubes: one for vehicle treatment (e.g., 0.1% DMSO) and one for treatment with a saturating concentration of the 1,2,4-triazole propanoic acid (e.g., 10-50 µM).

  • Incubate for 1 hour at 37°C.

• Thermal Challenge:

  • Aliquot the treated cell suspensions into multiple PCR tubes for each condition.

  • Place the tubes in a thermal cycler and heat each aliquot to a different temperature for 3 minutes (e.g., a gradient from 40°C to 70°C in 2-3°C increments). Include an unheated control at room temperature.

  • Immediately cool the tubes on ice for 3 minutes.

• Cell Lysis and Protein Extraction:

  • Subject the samples to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath to lyse the cells.

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Carefully transfer the supernatant, containing the soluble protein fraction, to new tubes.

• Protein Quantification and Analysis (Western Blot):

  • Determine the total protein concentration of each supernatant using a BCA assay.

  • Normalize all samples to the same total protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the putative target protein.

  • Use a secondary antibody conjugated to horseradish peroxidase (HRP) and detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensity for each lane.

• Data Interpretation:

  • For each condition (vehicle vs. compound), plot the relative band intensity against the temperature.

  • A rightward shift in the melting curve for the compound-treated samples compared to the vehicle-treated samples indicates that the compound binds to and stabilizes the target protein, confirming target engagement.

Conclusion and Future Directions

The 1,2,4-triazole propanoic acid scaffold represents a promising chemical class with demonstrated anti-inflammatory activity, likely mediated through the modulation of key cytokines such as TNF-α and IFN-γ.[4] Based on the well-established pharmacology of the parent triazole ring and the propanoic acid moiety, there is a high probability that these compounds also function as inhibitors of critical enzymes, including fungal CYP51 and mammalian COX isoforms.

The true potential of this scaffold, however, lies in its systematic investigation. The experimental frameworks provided in this guide—from cytokine profiling to direct target engagement assays like CETSA—offer a clear path forward. Future research should focus on:

• Validating Putative Targets: Rigorously testing the hypotheses of CYP51 and COX inhibition using in vitro enzymatic assays.

• Unbiased Target Identification: Employing affinity-based or genetic screening methods to discover potentially novel targets responsible for the observed bioactivities.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a broader library of analogues to understand how modifications to the triazole core and propanoic acid linker impact potency and selectivity.

By combining logical, hypothesis-driven investigation with unbiased discovery techniques, the full therapeutic potential of 1,2,4-triazole propanoic acids can be unlocked, paving the way for the development of next-generation therapeutic agents.

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discovery and history of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

An In-Depth Technical Guide to the Discovery and Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the plausible discovery and synthetic pathways for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, a molecule of interest within the broader class of 1,2,4-triazole derivatives. While a detailed historical record of this specific compound's discovery is not extensively documented, its existence is a logical extension of the rich history of 1,2,4-triazole synthesis, a cornerstone of medicinal chemistry. This guide will delve into the foundational synthetic methodologies that enable the construction of the 1,2,4-triazole core, propose a likely and efficient synthetic route to the title compound, provide detailed experimental protocols, and present relevant physicochemical data.

A Historical Perspective on the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring system, a five-membered heterocycle with three nitrogen atoms, is a privileged scaffold in medicinal chemistry and drug discovery, featuring in a wide array of therapeutic agents.[1][2] Its journey began in the late 19th century, with the first synthesis of a 1,2,4-triazole derivative reported by Swedish chemist J. A. Bladin in 1885.[3] This seminal work opened the door to the exploration of this versatile heterocyclic system.

Two classical and historically significant methods for the synthesis of 1,2,4-triazoles are the Pellizzari reaction, discovered by Guido Pellizzari in 1911, and the Einhorn-Brunner reaction, first described by Alfred Einhorn in 1905 and later expanded upon by Karl Brunner in 1914.[1][2][4] The Pellizzari reaction involves the condensation of an amide with an acylhydrazide, while the Einhorn-Brunner reaction utilizes the condensation of diacylamines (imides) with hydrazines.[4][5][6] These foundational methods, along with numerous modern variations, have provided chemists with a robust toolbox for the synthesis of a vast library of 1,2,4-triazole derivatives for biological screening.

Caption: Key milestones in the historical development of 1,2,4-triazole synthesis.

Physicochemical Properties

Property	Value	Source
CAS Number	842971-05-5	[7]
Molecular Formula	C₇H₁₁N₃O₂	[7]
Molecular Weight	169.18 g/mol	[7]
Predicted XlogP	0.2	[8]
Monoisotopic Mass	169.08513 Da	[8]

Plausible Synthetic Pathway

The synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid can be logically approached in two key stages: the formation of the 3,5-dimethyl-1H-1,2,4-triazole core, followed by its N-alkylation with a propanoic acid moiety.

Caption: Overview of the proposed two-step synthetic pathway.

Synthesis of 3,5-dimethyl-1H-1,2,4-triazole

The precursor, 3,5-dimethyl-1H-1,2,4-triazole, can be synthesized through various established methods. A plausible and efficient approach is a variation of the Einhorn-Brunner reaction, starting from hydrazine and an excess of acetic anhydride.

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add hydrazine sulfate (130 g, 1 mol) and acetic anhydride (306 g, 3 mol).

• Reaction Execution: Heat the mixture gently. An exothermic reaction will commence. After the initial vigorous reaction subsides, heat the mixture to reflux for 2 hours.

• Work-up and Isolation: Cool the reaction mixture and pour it into 1 liter of cold water. Neutralize the solution with a saturated aqueous solution of sodium hydroxide until it is alkaline to litmus paper.

• Extraction: Extract the aqueous solution with chloroform (3 x 200 mL).

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent such as benzene or by vacuum distillation to yield 3,5-dimethyl-1H-1,2,4-triazole.

Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid via Aza-Michael Addition

The final step involves the N-alkylation of the pre-formed 3,5-dimethyl-1H-1,2,4-triazole. The aza-Michael addition of the triazole to acrylic acid presents a direct and atom-economical method for this transformation.[9][10] The N1 position of the 1,2,4-triazole is generally favored for alkylation.[11][12]

Experimental Protocol:

• Reaction Setup: In a sealed tube, combine 3,5-dimethyl-1H-1,2,4-triazole (1 eq) and acrylic acid (1.2 eq). The reaction can be performed neat (solvent-free) or in a high-boiling polar aprotic solvent such as DMF to ensure homogeneity.

• Reaction Execution: Heat the mixture to 80-100 °C. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation: After the reaction is complete (typically 3-24 hours), cool the mixture to room temperature. If the reaction was performed neat and the product solidifies upon cooling, it can be triturated with a non-polar solvent like hexane to remove any unreacted starting material.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford pure 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

Characterization Data

The structure of the final compound can be confirmed using standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the two methyl groups on the triazole ring, two methylene groups of the propanoic acid chain, and a broad singlet for the carboxylic acid proton. The chemical shifts of the methylene protons adjacent to the triazole nitrogen will be downfield due to the electron-withdrawing nature of the ring.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the two methyl carbons, the two carbons of the triazole ring, the two methylene carbons, and the carbonyl carbon of the carboxylic acid.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight of the compound (169.18 g/mol ).

Conclusion

While the specific historical discovery of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is not prominently documented, its synthesis is firmly grounded in the well-established and versatile chemistry of the 1,2,4-triazole scaffold. The proposed synthetic pathway, involving the formation of the 3,5-dimethyl-1H-1,2,4-triazole core followed by an aza-Michael addition, represents a logical and efficient route to this molecule. This technical guide provides researchers with the foundational knowledge and practical protocols to synthesize and further investigate this and related compounds for potential applications in drug discovery and development.

References

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Protocols & Analytical Methods

Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic Acid: An In-Depth Technical Guide

This comprehensive guide provides a detailed protocol for the synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, a valuable heterocyclic compound with applications in medicinal chemistry and drug development. The synthesis is approached through a robust and efficient two-step process involving a Michael addition followed by ester hydrolysis. This document is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step methodology but also the scientific rationale behind the experimental choices, ensuring both reproducibility and a thorough understanding of the underlying chemical principles.

Introduction

The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, present in a wide array of therapeutic agents exhibiting diverse biological activities, including antifungal, antiviral, and anticancer properties.[1][2][3] The incorporation of a propanoic acid side chain at the N1 position of the triazole ring can enhance pharmacokinetic properties, such as solubility and metabolic stability, and provide a handle for further chemical modifications. 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 842971-05-5) is a key building block for the synthesis of more complex molecules with potential therapeutic applications.[4] Its molecular formula is C₇H₁₁N₃O₂, with a molecular weight of 169.18 g/mol .[4]

This guide details a reliable and scalable two-step synthesis protocol, commencing with the aza-Michael addition of 3,5-dimethyl-1H-1,2,4-triazole to an acrylate ester, followed by the hydrolysis of the resulting ester to yield the target carboxylic acid.

Synthesis Overview

The synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is achieved through a two-step sequence as illustrated below. The first step is a nucleophilic conjugate addition (aza-Michael addition) of 3,5-dimethyl-1H-1,2,4-triazole to ethyl acrylate. This reaction is typically facilitated by a base or can proceed under thermal or microwave-assisted conditions. The resulting intermediate, ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate, is then subjected to hydrolysis to yield the final product.

Caption: Overall synthetic workflow for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier
3,5-Dimethyl-1H-1,2,4-triazole	98%	Commercially Available
Ethyl acrylate	99%, contains MEHQ as inhibitor	Commercially Available
Sodium ethoxide	96%	Commercially Available
Ethanol	Anhydrous	Commercially Available
Diethyl ether	Anhydrous	Commercially Available
Hydrochloric acid	37%	Commercially Available
Sodium hydroxide	≥98%, pellets	Commercially Available
Anhydrous sodium sulfate	≥99%	Commercially Available
Deuterated solvents (e.g., DMSO-d₆)	NMR grade	Commercially Available

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times. Ethyl acrylate is a flammable liquid and a lachrymator. Sodium ethoxide is a corrosive and water-reactive solid. Hydrochloric acid and sodium hydroxide are corrosive. Handle all chemicals with appropriate care.

Step 1: Synthesis of Ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate

This step involves the aza-Michael addition of 3,5-dimethyl-1H-1,2,4-triazole to ethyl acrylate. The use of a catalytic amount of a non-nucleophilic base, such as sodium ethoxide, facilitates the deprotonation of the triazole, enhancing its nucleophilicity.

Caption: Reaction scheme for the aza-Michael addition.

Procedure:

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,5-dimethyl-1H-1,2,4-triazole (9.71 g, 0.1 mol) and anhydrous ethanol (100 mL).

• Stir the mixture until the triazole is completely dissolved.

• Carefully add sodium ethoxide (0.34 g, 5 mmol) to the solution. A slight increase in temperature may be observed.

• To the resulting solution, add ethyl acrylate (11.0 g, 0.11 mol) dropwise over 15 minutes.

• Heat the reaction mixture to reflux and maintain for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane (1:1) as the eluent.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane (150 mL) and wash with water (2 x 50 mL) to remove any remaining base and salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to yield ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate as a colorless to pale yellow oil.

Step 2: Hydrolysis of Ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate

The final step is the hydrolysis of the ester to the corresponding carboxylic acid. Both acidic and basic hydrolysis can be employed. Basic hydrolysis followed by acidification is often preferred for its efficiency and cleaner reaction profile.[5]

Sources

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• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. researchgate.net [researchgate.net]
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• 5. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Investigation of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid as a Potential Antifungal Agent

Introduction: The Rationale for Investigating Novel Triazole Analogs

The global rise in invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a significant challenge to public health. The 1,2,4-triazole scaffold is a cornerstone of modern antifungal therapy, with prominent members like fluconazole and voriconazole targeting the fungal enzyme lanosterol 14α-demethylase (CYP51), a critical component of the ergosterol biosynthesis pathway.[1][2] Ergosterol is an essential sterol in the fungal cell membrane, analogous to cholesterol in mammals, and its depletion disrupts membrane integrity, leading to fungal cell death or growth inhibition.[3][4]

This document provides a comprehensive guide for the initial investigation of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid as a novel antifungal candidate. While direct antifungal activity for this specific compound has not been extensively reported in publicly available literature, its structural components—a 1,2,4-triazole ring and a propanoic acid moiety—are present in various biologically active molecules. For instance, research into other 1,2,4-triazole derivatives containing a propionic acid moiety has demonstrated a range of biological activities, including anti-inflammatory and antimicrobial effects.[5][6] This suggests that the target compound is a rational starting point for antifungal drug discovery.

These application notes are designed for researchers, scientists, and drug development professionals. They provide a structured approach to:

• Determine the in vitro antifungal susceptibility profile of the compound against key pathogenic fungi.

• Assess its potential to disrupt established fungal biofilms.

• Investigate its mechanism of action by quantifying its impact on the ergosterol biosynthesis pathway.

The protocols provided are based on established methodologies, including those from the Clinical and Laboratory Standards Institute (CLSI), to ensure robust and reproducible data generation.

Part 1: In Vitro Antifungal Susceptibility Testing

The initial step in evaluating a new compound is to determine its minimum inhibitory concentration (MIC), the lowest concentration that prevents visible growth of a microorganism. The broth microdilution method is a quantitative and standardized technique for determining MIC values.

Protocol 1: Broth Microdilution Antifungal Susceptibility Assay (Modified from CLSI M27/M38)

This protocol is designed for testing yeasts (e.g., Candida albicans) and molds (e.g., Aspergillus fumigatus).

Materials:

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid (Test Compound)

• Fluconazole or Voriconazole (Positive Control)

• Dimethyl sulfoxide (DMSO, for stock solution)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Fungal strains (e.g., Candida albicans ATCC 90028, Aspergillus fumigatus ATCC 204305)

• Spectrophotometer and plate reader

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland standard

Procedure:

• Compound Preparation:

  • Prepare a 10 mg/mL stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the stock solution in RPMI-1640 medium to achieve a concentration range of 0.03 to 64 µg/mL in the final assay wells. Prepare the control antifungal in the same manner.

• Inoculum Preparation:

  • For Yeasts: From a fresh culture, select several colonies and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL). Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.

  • For Molds: Harvest conidia from a 5-7 day old culture on potato dextrose agar by flooding the plate with sterile saline containing 0.05% Tween 20. Adjust the conidial suspension to a concentration of 0.4-5 x 10⁴ CFU/mL in RPMI-1640.

• Plate Setup:

  • Add 100 µL of the appropriate RPMI-1640 medium to all wells of a 96-well plate.

  • Add 100 µL of the 2x concentrated compound dilutions to the first column, and perform serial dilutions across the plate.

  • Add 100 µL of the prepared fungal inoculum to each well, except for the sterility control wells (medium only).

  • Include a growth control (inoculum without compound) and a sterility control.

• Incubation:

  • Incubate the plates at 35°C. For Candida species, read the results after 24-48 hours. For Aspergillus species, incubate for 48-72 hours.

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which there is a significant inhibition of growth (typically ≥50% for azoles) compared to the growth control. This can be assessed visually or by reading the optical density at 490 nm.

Data Presentation:

The results should be recorded in a clear and organized manner.

Fungal Strain	Test Compound MIC (µg/mL)	Fluconazole MIC (µg/mL)
C. albicans ATCC 90028	[Insert Data]	[Insert Data]
A. fumigatus ATCC 204305	[Insert Data]	[Insert Data]
Clinical Isolate 1	[Insert Data]	[Insert Data]
Clinical Isolate 2	[Insert Data]	[Insert Data]

Part 2: Fungal Biofilm Disruption Assay

Fungal biofilms are a significant clinical concern due to their high resistance to antifungal agents. This assay determines the ability of the test compound to disrupt pre-formed biofilms.

Protocol 2: Biofilm Disruption Assay using Crystal Violet Staining

This protocol quantifies the total biofilm biomass after treatment with the test compound.

Materials:

• Materials from Protocol 1

• Sabouraud Dextrose Broth supplemented with glucose

• 0.1% Crystal Violet solution

• 30% Acetic Acid

Procedure:

• Biofilm Formation:

  • In a 96-well plate, add 100 µL of a 1 x 10⁶ CFU/mL fungal suspension in Sabouraud Dextrose Broth to each well.

  • Incubate at 37°C for 24 hours to allow for biofilm formation.

• Compound Treatment:

  • After incubation, gently wash the wells twice with sterile PBS to remove planktonic cells.

  • Add 100 µL of fresh medium containing serial dilutions of the test compound (at concentrations ranging from the MIC to several multiples of the MIC) to the wells.

  • Incubate for another 24 hours at 37°C.

• Crystal Violet Staining:

  • Wash the wells twice with PBS.

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate for 15 minutes at room temperature.

  • Wash the wells four times with sterile water and allow them to dry completely.

• Quantification:

  • Add 200 µL of 30% acetic acid to each well to solubilize the crystal violet.

  • Transfer 125 µL of the solution to a new flat-bottom 96-well plate.

  • Read the absorbance at 595 nm using a plate reader. The reduction in absorbance compared to the untreated control indicates biofilm disruption.

Data Presentation:

Compound Conc. (µg/mL)	Absorbance at 595 nm (Mean ± SD)	% Biofilm Disruption
Untreated Control	[Insert Data]	0%
MIC	[Insert Data]	[Calculate]
2 x MIC	[Insert Data]	[Calculate]
4 x MIC	[Insert Data]	[Calculate]
8 x MIC	[Insert Data]	[Calculate]

Part 3: Mechanistic Studies - Ergosterol Biosynthesis Inhibition

Given that the test compound is a triazole, its likely mechanism of action is the inhibition of ergosterol biosynthesis. This can be investigated by quantifying the ergosterol content in fungal cells after treatment with the compound.

Protocol 3: Spectrophotometric Quantification of Ergosterol

This method provides a rapid assessment of the total sterol content.

Materials:

• Fungal culture treated with the test compound (at sub-MIC and MIC concentrations)

• 25% Alcoholic Potassium Hydroxide (KOH)

• n-Heptane

• Sterile distilled water

• 100% Ethanol

• UV-Vis Spectrophotometer

Procedure:

• Cell Harvest:

  • Grow a fungal culture to mid-log phase in the presence of the test compound and an untreated control.

  • Harvest the cells by centrifugation and wash with sterile water. Determine the wet weight of the cell pellet.

• Saponification:

  • Add 3 mL of 25% alcoholic KOH to the cell pellet.

  • Incubate in an 85°C water bath for 1 hour to saponify the cellular lipids.

• Sterol Extraction:

  • After cooling, add 1 mL of sterile water and 3 mL of n-heptane.

  • Vortex vigorously for 3 minutes to extract the non-saponifiable sterols into the heptane layer.

  • Transfer the heptane layer to a new tube.

• Spectrophotometric Analysis:

  • Dilute an aliquot of the heptane extract in 100% ethanol.

  • Scan the absorbance from 240 nm to 300 nm. Ergosterol has a characteristic four-peaked curve, with a peak at 281.5 nm.[7]

  • The percentage of ergosterol can be calculated based on the absorbance values at 281.5 nm and 230 nm, which allows for the differentiation from the precursor 24(28) dehydroergosterol.[7]

Expected Outcome:

A dose-dependent decrease in the characteristic ergosterol absorbance peaks in compound-treated samples compared to the untreated control would strongly suggest inhibition of the ergosterol biosynthesis pathway.

Visualization of Workflows and Pathways

Experimental Workflow for Antifungal Evaluation

Caption: A streamlined workflow for the comprehensive evaluation of a novel antifungal compound.

Hypothesized Mechanism of Action: Ergosterol Biosynthesis Pathway

Caption: The proposed mechanism of action targeting Lanosterol 14α-demethylase (CYP51).

Conclusion and Future Directions

The protocols outlined in this document provide a robust framework for the initial characterization of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid as a potential antifungal agent. Positive results from these assays, such as low MIC values, significant biofilm disruption, and a clear impact on ergosterol biosynthesis, would warrant further investigation.

Subsequent steps could include:

• GC-MS based sterol analysis: To provide a more detailed and quantitative analysis of the specific sterol intermediates that accumulate upon compound treatment.

• In vivo efficacy studies: To evaluate the compound's activity in an animal model of fungal infection.

• Toxicity assays: To determine the compound's safety profile against mammalian cell lines.

• Structure-activity relationship (SAR) studies: To synthesize and test analogs of the lead compound to optimize its antifungal activity and pharmacokinetic properties.

By following a systematic and rigorous approach, researchers can effectively evaluate the potential of this and other novel compounds to contribute to the much-needed pipeline of new antifungal therapies.

References

• Ghannoum, M. A., & Rice, L. B. (1999). Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance. Clinical Microbiology Reviews, 12(4), 501–517. [Link]

• Pierce, C. G., & Lopez-Ribot, J. L. (2013). Candidiasis drug discovery and development: new approaches targeting virulence for discovering and identifying new drugs. Expert opinion on drug discovery, 8(9), 1117-1126.
• Prasad, R., & Goffeau, A. (2012). Yeast ATP-binding cassette transporters conferring multidrug resistance. Annual review of microbiology, 66, 39-63.

• Modzelewska-Banachiewicz, B., et al. (2023). Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. Molecules, 28(9), 3808. [Link]

• Sanglard, D. (2016). Fungal drug resistance: a growing problem. Current opinion in microbiology, 32, 1-7.
• Clinical and Laboratory Standards Institute. (2017). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Fourth Informational Supplement. CLSI document M27-S4.
• Clinical and Laboratory Standards Institute. (2017). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Third Informational Supplement. CLSI document M38-A3.
• Sheehan, D. J., Casiano-Colón, A. E., & Hitchcock, C. A. (1999). Azole Antifungal Agents. In Antimicrobial Drug Resistance (pp. 379-407). Humana Press.
• Ramage, G., et al. (2012). A simple and reproducible 96 well plate-based method for the formation of fungal biofilms and its application to antifungal susceptibility testing.

• Arthington-Skaggs, B. A., et al. (1999). Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of Candida albicans. Journal of Clinical Microbiology, 37(10), 3332–3337. [Link]

• Nishimoto, A. T., et al. (2020). Ergosterol analysis in fungi by gas chromatography-mass spectrometry. Methods in molecular biology (Clifton, N.J.), 2081, 145-153.
• Chylinska, J. B., et al. (2023).
• Parker, J. E., et al. (2014). Fungal lanosterol 14α-demethylase: a target for next-generation antifungal design. Journal of Biological Chemistry, 289(46), 31786-31798.

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• 2. Design, Synthesis, and Antifungal/Anti-Oomycete Activities of Novel 1,2,4-Triazole Derivatives Containing Carboxamide Fragments [mdpi.com]
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• 4. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

The 1,2,4-Triazole Scaffold: A Privileged Motif in Modern Medicinal Chemistry

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole nucleus, a five-membered heterocyclic ring containing three nitrogen atoms, stands as a cornerstone in the edifice of modern medicinal chemistry. Its remarkable versatility and "privileged" structural attributes have rendered it an indispensable pharmacophore in the design and development of a plethora of therapeutic agents.[1] The unique physicochemical properties of the 1,2,4-triazole ring, including its metabolic stability, capacity for hydrogen bonding, and its role as a bioisostere for amide and ester groups, contribute to the favorable pharmacokinetic and pharmacodynamic profiles of drugs that bear this esteemed scaffold.[1] Consequently, derivatives of 1,2,4-triazole have been successfully translated into a wide array of clinically significant drugs, exhibiting a broad spectrum of biological activities, including potent antifungal, anticancer, antiviral, and anti-inflammatory effects.[2][3][4]

This comprehensive guide serves as a detailed resource for researchers and drug development professionals, offering in-depth application notes on the diverse therapeutic applications of 1,2,4-triazole derivatives. It provides a robust framework of detailed experimental protocols for their synthesis and biological evaluation, supported by quantitative data and illustrative diagrams to facilitate a deeper understanding of their structure-activity relationships and mechanisms of action.

Antifungal Applications: Targeting Ergosterol Biosynthesis

The most prominent and commercially successful application of 1,2,4-triazole derivatives lies in the realm of antifungal chemotherapy.[3] Marketed drugs such as fluconazole, itraconazole, and voriconazole are mainstays in the treatment of systemic fungal infections, a testament to the profound impact of this heterocyclic scaffold in combating fungal pathogens.[2]

Mechanism of Action: Inhibition of Fungal Cytochrome P450

The primary mechanism by which triazole antifungals exert their effect is through the potent and selective inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[2] This enzyme plays a pivotal role in the biosynthesis of ergosterol, an essential sterol component of the fungal cell membrane that is absent in mammalian cells. By coordinating to the heme iron atom in the active site of CYP51, 1,2,4-triazole derivatives effectively block the demethylation of lanosterol, a crucial step in the ergosterol biosynthetic pathway. This disruption leads to the accumulation of toxic methylated sterol precursors and a depletion of ergosterol, ultimately compromising the integrity and fluidity of the fungal cell membrane and leading to the inhibition of fungal growth and replication.[2]

Caption: Mechanism of action of 1,2,4-triazole antifungals.

Structure-Activity Relationship (SAR) Insights

The antifungal potency of 1,2,4-triazole derivatives is intricately linked to their structural features. Key SAR observations include:

• The Triazole Ring: The 1,2,4-triazole moiety is essential for activity, with the N4 atom coordinating to the heme iron of CYP51.

• Side Chains: The nature and substitution pattern of the side chains attached to the triazole ring significantly influence the potency and spectrum of activity. For instance, the presence of a 2,4-difluorophenyl group is a common feature in many potent triazole antifungals, contributing to strong binding interactions within the active site of CYP51.[5]

• Stereochemistry: The stereochemistry of the chiral centers in the side chain can have a profound impact on antifungal activity, with one enantiomer often exhibiting significantly higher potency than the other.

Compound	Fungal Strain	MIC (µg/mL)	Reference
Fluconazole	Candida albicans	0.25-2.0	[5]
Itraconazole	Aspergillus fumigatus	0.125-1.0	[2]
Voriconazole	Candida krusei	0.06-0.5	[2]
Posaconazole	Zygomycetes	0.03-1.0	[2]
Experimental Derivative 28m	Candida albicans	0.78-1.56	[5]
Experimental Derivative 28n	Candida albicans	0.78-1.56	[5]

Table 1: Antifungal Activity of Selected 1,2,4-Triazole Derivatives. MIC (Minimum Inhibitory Concentration) values represent the lowest concentration of the compound that inhibits the visible growth of the microorganism.

Protocol 1: Synthesis of a Fluconazole Analogue

This protocol describes a general procedure for the synthesis of a fluconazole analogue, a common structural motif in many antifungal 1,2,4-triazole derivatives.

Materials:

• 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Trimethylsulfoxonium iodide

• Sodium hydride (60% dispersion in mineral oil)

• 1H-1,2,4-triazole

• Potassium carbonate

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Epoxidation: To a stirred suspension of sodium hydride (1.2 eq) in anhydrous THF at 0 °C, add trimethylsulfoxonium iodide (1.2 eq) portion-wise. Stir the mixture at room temperature for 30 minutes. Cool the resulting ylide solution back to 0 °C and add a solution of 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (1.0 eq) in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up: Quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude epoxide.

• Ring Opening: To a solution of the crude epoxide in anhydrous DMF, add 1H-1,2,4-triazole (1.5 eq) and potassium carbonate (2.0 eq). Heat the reaction mixture to 80-90 °C and stir for 12-16 hours.

• Purification: After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to afford the desired fluconazole analogue.

Anticancer Applications: A Multifaceted Approach to Combatting Malignancy

The 1,2,4-triazole scaffold has emerged as a promising platform for the development of novel anticancer agents, with derivatives exhibiting a diverse range of mechanisms to inhibit tumor growth and proliferation.[6]

Mechanisms of Action in Oncology

The anticancer activity of 1,2,4-triazole derivatives is not confined to a single mechanism but rather encompasses a variety of cellular targets and pathways, including:

• Tubulin Polymerization Inhibition: Certain 1,2,4-triazole derivatives have been shown to inhibit the polymerization of tubulin, a key component of the cellular cytoskeleton. This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis.

• Kinase Inhibition: Many kinases are dysregulated in cancer, and 1,2,4-triazole-based compounds have been developed as potent inhibitors of various kinases, including EGFR, BRAF, and others, thereby blocking downstream signaling pathways crucial for cancer cell survival and proliferation.[7]

• Apoptosis Induction: A number of 1,2,4-triazole derivatives have been found to induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and the modulation of pro- and anti-apoptotic proteins.

Caption: Multifaceted anticancer mechanisms of 1,2,4-triazoles.

Quantitative Anticancer Activity

Compound	Cell Line	IC50 (µM)	Reference
Derivative 10a	MCF-7 (Breast)	6.43	[6]
Derivative 10a	Hela (Cervical)	5.6	[6]
Derivative 10a	A549 (Lung)	21.1	[6]
Derivative 10d	MCF-7 (Breast)	10.2	[6]
Derivative 10d	Hela (Cervical)	9.8	[6]
Bet-TZ1	A375 (Melanoma)	22.41	[8]
Bet-TZ3	A375 (Melanoma)	34.34	[8]

Table 2: In Vitro Anticancer Activity of Selected 1,2,4-Triazole Derivatives. IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Protocol 2: In Vitro Anticancer Activity Assessment (MTT Assay)

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method for assessing cell viability and the cytotoxic potential of compounds against cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, Hela, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well microplates

• Test compounds (1,2,4-triazole derivatives) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours at 37 °C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. After 24 hours, replace the medium in the wells with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) by plotting the percentage of cell viability against the compound concentration.

Antiviral and Anti-inflammatory Applications

Beyond their established roles in antifungal and anticancer therapy, 1,2,4-triazole derivatives have demonstrated significant potential as antiviral and anti-inflammatory agents, highlighting the broad therapeutic applicability of this versatile scaffold.[9][10]

Antiviral Activity

The antiviral properties of 1,2,4-triazole derivatives have been investigated against a range of viruses, including influenza virus, herpes simplex virus (HSV), and human immunodeficiency virus (HIV).[9][11] The mechanisms of antiviral action are diverse and can involve the inhibition of viral enzymes, such as polymerases and proteases, or interference with viral entry and replication processes.[9]

Compound	Virus	EC50 (µM)	Reference
Ribavirin	Hepatitis C Virus	1-10	[2]
Derivative 2	Chikungunya virus	28.6	[12]
Derivative 22	SARS Virus	21	[11]
Derivative 15	MERS-CoV	12.4 (helicase)	[11]

Table 3: Antiviral Activity of Selected 1,2,4-Triazole Derivatives. EC50 (Half-maximal effective concentration) values represent the concentration of the compound that produces 50% of its maximal effect.

Protocol 3: Plaque Reduction Assay for Antiviral Activity

The plaque reduction assay is a standard method for determining the antiviral activity of a compound by quantifying the reduction in the number of viral plaques formed in a cell monolayer.

Materials:

• Host cell line susceptible to the virus of interest (e.g., MDCK cells for influenza virus)

• Virus stock

• Cell culture medium

• Test compounds

• Agarose or methylcellulose overlay medium

• Crystal violet staining solution

• Formalin (for fixing)

Procedure:

• Cell Seeding: Seed the host cells in 6-well plates to form a confluent monolayer.

• Virus Infection: Prepare serial dilutions of the virus stock. Infect the cell monolayers with a known amount of virus (e.g., 100 plaque-forming units) in the presence of various concentrations of the test compound.

• Adsorption: Incubate the plates for 1 hour to allow for virus adsorption.

• Overlay: Remove the virus inoculum and overlay the cell monolayers with a medium containing agarose or methylcellulose to restrict the spread of the virus.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-3 days).

• Plaque Visualization: Fix the cells with formalin and stain with crystal violet. The plaques will appear as clear zones against a background of stained, uninfected cells.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each concentration of the test compound compared to the virus control. Determine the EC50 value.

Anti-inflammatory Activity

The anti-inflammatory potential of 1,2,4-triazole derivatives has been attributed to their ability to modulate various inflammatory pathways. A key mechanism is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is upregulated during inflammation and is responsible for the production of pro-inflammatory prostaglandins.[10][13] Additionally, some derivatives have been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Compound	Target	IC50 (µM)	Reference
Celecoxib (Reference)	COX-2	0.045	[13]
Derivative 21a	COX-2	1.98	[13]
Derivative 21b	COX-2	2.13	[13]
Derivative 22a	COX-2	5.25	[13]
Derivative 7	TNF-α reduction	-
Derivative 13	TNF-α reduction	-

Table 4: Anti-inflammatory Activity of Selected 1,2,4-Triazole Derivatives. IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme activity or cytokine production.

Protocol 4: In Vitro Anti-inflammatory Assay (LPS-induced TNF-α production in RAW 264.7 cells)

This protocol describes a method to evaluate the anti-inflammatory potential of compounds by measuring their ability to inhibit the production of the pro-inflammatory cytokine TNF-α in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• Lipopolysaccharide (LPS)

• Test compounds

• Human TNF-α ELISA kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours to induce TNF-α production.

• Supernatant Collection: Collect the cell culture supernatants.

• TNF-α Measurement: Quantify the concentration of TNF-α in the supernatants using a human TNF-α ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of TNF-α production for each concentration of the test compound compared to the LPS-stimulated control. Determine the IC50 value.

Experimental Workflow and Drug Discovery Pipeline

The development of novel 1,2,4-triazole-based therapeutic agents follows a well-defined drug discovery and development pipeline, starting from the initial design and synthesis of new chemical entities to their rigorous preclinical and clinical evaluation.

Caption: A simplified workflow of the drug discovery process.[14][15]

References

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• 6. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 15. blog.biobide.com [blog.biobide.com]

Application Notes and Protocols for NMR Spectroscopic Analysis of 1,2,4-Triazole Compounds

Introduction: The Central Role of 1,2,4-Triazoles and NMR in Modern Chemistry

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry and materials science, forming the structural core of a wide array of pharmacologically active agents and functional materials.[1][2] The biological efficacy and material properties of these compounds are intrinsically linked to their precise molecular architecture, including substituent patterns and tautomeric forms.[3][4] Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and indispensable tool for the unambiguous structural elucidation of these heterocyclic systems in solution.[5][6][7]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of NMR techniques tailored for the characterization of 1,2,4-triazole derivatives. We will delve into the causality behind experimental choices, provide validated protocols, and illustrate the logical workflow for piecing together the molecular puzzle of these important compounds.

Part 1: Foundational 1D NMR Techniques for 1,2,4-Triazoles

One-dimensional (1D) ¹H and ¹³C NMR spectra are the first-line analytical tools for the routine characterization of 1,2,4-triazole derivatives.[6][7] They provide essential information about the electronic environment of the protons and carbons in the molecule.

¹H NMR Spectroscopy: A Window into the Proton Environment

The proton NMR spectrum of a 1,2,4-triazole derivative reveals key information about the number of different types of protons and their neighboring atoms. The protons directly attached to the triazole ring (C3-H and C5-H) are particularly diagnostic, typically appearing as singlets in the downfield region of the spectrum due to the deshielding effect of the aromatic, electron-deficient ring system. The chemical shift of the N-H proton, when present, can be highly variable and is often observed as a broad signal that can be confirmed by D₂O exchange.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectrum provides a fingerprint of the carbon framework of the 1,2,4-triazole. The chemical shifts of the triazole ring carbons (C3 and C5) are sensitive to the substitution pattern and the tautomeric form of the ring. These signals typically appear in the range of 140-160 ppm.

Typical Chemical Shifts for the 1,2,4-Triazole Core

The following table summarizes the typical chemical shift ranges for the protons and carbons of the 1,2,4-triazole ring. It is important to note that these values can be significantly influenced by the nature and position of substituents.[3]

Atom	Typical Chemical Shift (ppm)	Notes
C3-H	8.0 - 9.5	The chemical shift is sensitive to the substituent at the C5 position.
C5-H	8.0 - 9.5	The chemical shift is sensitive to the substituent at the C3 position.
N-H	10.0 - 14.0	Often a broad signal; its position is concentration and solvent dependent.
C3	140 - 160	Highly dependent on the nature of the substituent at this position.
C5	140 - 160	Highly dependent on the nature of the substituent at this position.

Note: The chemical shifts are referenced to tetramethylsilane (TMS) and are typically measured in deuterated solvents such as DMSO-d₆ or CDCl₃.[8][9]

Part 2: Advanced 2D NMR Techniques for Unambiguous Structure Elucidation

For more complex 1,2,4-triazole derivatives with multiple substituents, 1D NMR spectra can become crowded and difficult to interpret. In such cases, two-dimensional (2D) NMR techniques are essential for unambiguous structure determination.[10]

Workflow for Structure Elucidation using 2D NMR

The following diagram illustrates a typical workflow for the structural elucidation of a novel 1,2,4-triazole derivative using a combination of 1D and 2D NMR experiments.

Caption: Workflow for 1,2,4-triazole structure elucidation.

COSY (Correlation Spectroscopy): Identifying Proton-Proton Couplings

The COSY experiment is a homonuclear correlation technique that reveals scalar couplings between protons, typically over two or three bonds.[11][12] In the context of 1,2,4-triazoles, COSY is invaluable for:

• Identifying neighboring protons in alkyl or aryl substituents.

• Establishing the connectivity within spin systems attached to the triazole ring.

HSQC (Heteronuclear Single Quantum Coherence): Direct Carbon-Proton Correlations

The HSQC experiment is a heteronuclear correlation technique that shows correlations between protons and the carbons to which they are directly attached (one-bond C-H coupling).[11][12] For 1,2,4-triazoles, HSQC is crucial for:

• Unambiguously assigning the ¹³C signals of protonated carbons.

• Confirming the attachment of substituents to the triazole ring.

HMBC (Heteronuclear Multiple Bond Correlation): Long-Range Carbon-Proton Correlations

The HMBC experiment is another heteronuclear correlation technique that reveals correlations between protons and carbons over multiple bonds (typically two or three bonds).[11][12] This is often the most informative experiment for elucidating the complete carbon skeleton and the substitution pattern of 1,2,4-triazoles. HMBC is particularly powerful for:

• Connecting different spin systems identified by COSY.

• Establishing connectivity across quaternary carbons and heteroatoms (like the nitrogen atoms in the triazole ring).

• Determining the point of attachment of substituents to the triazole ring.

The following diagram illustrates the key correlations observed in COSY, HSQC, and HMBC experiments for a generic substituted 1,2,4-triazole.

Caption: Key 2D NMR correlations for a substituted 1,2,4-triazole.

Part 3: Experimental Protocols

Adherence to standardized protocols is critical for obtaining high-quality, reproducible NMR data.

Protocol 1: Sample Preparation for Solution-State NMR

Proper sample preparation is fundamental to acquiring high-quality NMR spectra.[13][14][15][16]

Materials:

• 1,2,4-Triazole compound (5-10 mg for ¹H NMR, 20-50 mg for ¹³C and 2D NMR)

• High-quality deuterated solvent (e.g., DMSO-d₆, CDCl₃, Methanol-d₄)

• 5 mm NMR tubes

• Pipettes

• Vortex mixer

• Filter (optional)

Procedure:

• Weigh the Sample: Accurately weigh the desired amount of the 1,2,4-triazole compound into a clean, dry vial.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. The choice of solvent can influence chemical shifts.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

• Homogenization: Gently vortex the vial to ensure complete dissolution of the sample. Visually inspect the solution to ensure there are no suspended particles.

• Filtering (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[15]

• Transfer to NMR Tube: Carefully transfer the clear solution into a clean, dry 5 mm NMR tube.

• Capping and Labeling: Cap the NMR tube and label it clearly with the sample identification.

Protocol 2: Acquisition of a 2D HMBC Spectrum

This protocol outlines the general steps for acquiring a 2D HMBC spectrum on a modern NMR spectrometer. Specific parameters may need to be optimized for the instrument and sample.

Procedure:

• Lock and Shim: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquire a ¹H Spectrum: Obtain a standard 1D ¹H NMR spectrum to determine the spectral width and appropriate pulse widths.

• Set up the HMBC Experiment:

  • Load a standard HMBC pulse sequence.

  • Set the spectral widths in both the ¹H (F2) and ¹³C (F1) dimensions to encompass all relevant signals.

  • Set the number of scans (NS) and dummy scans (DS) to achieve the desired signal-to-noise ratio. A higher number of scans will be required for dilute samples.

  • Crucial Parameter - Long-Range Coupling Constant (JXH): The HMBC experiment is optimized for a specific range of long-range C-H coupling constants. A typical value to start with is 8 Hz, which will detect correlations for couplings in the range of approximately 4-12 Hz. This value can be adjusted based on the expected couplings in the molecule.

• Start Acquisition: Begin the 2D acquisition. The experiment time will depend on the number of scans and the number of increments in the indirect dimension.

• Data Processing:

  • Apply appropriate window functions (e.g., sine-bell) in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Phase correct the spectrum in both dimensions.

  • Calibrate the chemical shift axes using the residual solvent signal or an internal standard.

• Data Analysis:

  • Identify the cross-peaks, which represent correlations between protons and carbons separated by two or three bonds.

  • Use these correlations to piece together the molecular structure, paying close attention to correlations that bridge different parts of the molecule.

Conclusion

NMR spectroscopy is an unparalleled technique for the detailed structural analysis of 1,2,4-triazole compounds. A systematic approach, beginning with high-quality 1D spectra and progressing to informative 2D experiments like COSY, HSQC, and HMBC, allows for the unambiguous determination of substitution patterns and overall molecular architecture. The protocols and guidelines presented in this application note provide a robust framework for researchers to confidently characterize their 1,2,4-triazole derivatives, thereby accelerating discovery and development in their respective fields.

References

• ResearchGate. (n.d.). ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles.... Retrieved from [Link]

• ResearchGate. (n.d.). Stereochemical insights into functionalized triazoles: applications of NMR and quantum chemistry. Retrieved from [Link]

• MDPI. (2022). The Structure of Biologically Active Functionalized Azoles: NMR Spectroscopy and Quantum Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Semantic Scholar. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Table of Contents 1. The procedure for the synthesis of starting material. 2. General information for this strategy 3. General p. Retrieved from [Link]

• AIP Publishing. (2022). Synthesis and Spectral Characterization of 1,2,4-Triazole Derivatives. Retrieved from [Link]

• National Chemical Laboratory. (n.d.). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• American Chemical Society. (n.d.). Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. Retrieved from [Link]

• ACS Publications. (2024). Stereochemical and Computational NMR Survey of 1,2,3-Triazoles: in Search of the Original Tauto-Conformers. Retrieved from [Link]

• ACS Publications. (n.d.). Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. Retrieved from [Link]

• SpectraBase. (n.d.). 1,2,4-Triazole. Retrieved from [Link]

• ACS Publications. (n.d.). Nuclear magnetic resonance studyes of triazoles. I. Tautomerism of 1,2,4-triazole. Retrieved from [Link]

• ACS Publications. (2012). Method for Assigning Structure of 1,2,3-Triazoles. Retrieved from [Link]

• SpectraBase. (n.d.). 1,2,4-Triazole - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• NIH. (n.d.). Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. Retrieved from [Link]

• ResearchGate. (n.d.). On triazoles. IV—NMR study of 5‐amino‐1,2,4‐triazole isomers. Retrieved from [Link]

• MDPI. (2021). Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Preprints.org. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. Retrieved from [Link]

• NIH. (n.d.). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Retrieved from [Link]

• PubMed. (2016). Origin of Substituent Effect on Tautomeric Behavior of 1,2,4-Triazole Derivatives: Combined Spectroscopic and Theoretical Study. Retrieved from [Link]

• YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

• San Diego State University. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• NIH. (2023). Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. Retrieved from [Link]

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Application Note: A Strategic Approach to the Development and Validation of a Reversed-Phase HPLC Method for the Quantification of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

Abstract

This document provides a comprehensive guide for the development and validation of a robust high-performance liquid chromatography (HPLC) method for the quantitative analysis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. Due to the absence of a published compendial method for this specific analyte, this note emphasizes a systematic approach to method development, rooted in the physicochemical properties of the molecule, followed by a rigorous validation protocol consistent with international regulatory standards. This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries.

Introduction and Analytical Rationale

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is a heterocyclic compound incorporating both a triazole ring and a carboxylic acid moiety. The presence of these functional groups imparts significant polarity to the molecule, presenting a challenge for retention and peak shape in traditional reversed-phase liquid chromatography (RPLC). The accurate quantification of this compound is crucial for various applications, including synthetic process monitoring, purity assessment, and stability studies.

The development of a reliable HPLC method for such a polar, ionizable compound requires careful consideration of several critical parameters, including stationary phase chemistry, mobile phase pH, and organic modifier selection. This application note will first elucidate a logical workflow for method development and then provide a detailed, step-by-step protocol for method validation in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2]

Physicochemical Properties and Initial Method Considerations

A thorough understanding of the analyte's properties is the cornerstone of effective HPLC method development.

Structure and Properties:

• Molecular Formula: C₇H₁₁N₃O₂[3]

• Molecular Weight: 169.18 g/mol [3]

• Predicted Polarity: The predicted XlogP value is 0.2, indicating a high degree of polarity.[4]

• Acid-Base Properties: The molecule possesses a carboxylic acid group. The pKa of the parent propanoic acid is approximately 4.87.[1][5] The triazole ring also has basic nitrogens, but their pKa is expected to be low. The carboxylic acid function will be the primary determinant of its ionization state in the typical HPLC pH range.

Based on these properties, a reversed-phase HPLC method is a suitable starting point, provided the conditions are optimized to retain and resolve this polar analyte.

HPLC Method Development Strategy

The following section outlines a systematic approach to developing a robust HPLC method for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

Column Selection

For polar analytes, standard C18 columns can sometimes provide insufficient retention, especially with highly aqueous mobile phases, which can lead to phase collapse.[8] Therefore, alternative stationary phases should be considered.

• Polar-Endcapped C18: These columns have a polar group embedded in the alkyl chain or at the terminus, making them more resistant to dewetting in highly aqueous mobile phases and offering enhanced retention for polar compounds.[9]

• Phenyl-Hexyl: These phases can offer alternative selectivity for compounds with aromatic rings through pi-pi interactions and are also stable in 100% aqueous mobile phases.[10]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed for the separation of very polar compounds and could be a viable alternative if reversed-phase methods fail to provide adequate retention.[11]

For this application, a polar-endcapped C18 column is recommended as the primary choice due to its versatility and ability to provide good retention for moderately polar acidic compounds.

Mobile Phase Optimization

The mobile phase composition, particularly its pH and organic content, is critical for achieving optimal separation.

• pH Control: To ensure consistent retention and good peak shape for a carboxylic acid, the mobile phase pH should be controlled with a suitable buffer. It is generally recommended to work at a pH at least 1.5 to 2 units below the pKa of the acid to ensure it is in its non-ionized, more retained form. Given the estimated pKa of ~4.87, a mobile phase pH of 2.5 to 3.0 is a logical starting point. This can be achieved using a phosphate or formate buffer.

• Organic Modifier: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC. Acetonitrile generally provides lower backpressure and better UV transparency at low wavelengths. A gradient elution starting with a low percentage of organic modifier (e.g., 5-10% acetonitrile) and ramping up to a higher concentration will be employed to ensure the elution of any less polar impurities and to determine the optimal isocratic conditions.

• Buffer Concentration: A buffer concentration of 10-25 mM is typically sufficient to control the pH without causing issues with precipitation or high backpressure.

Detection Wavelength

Based on the UV absorbance characteristics of related triazole compounds, initial experiments should be conducted using a photodiode array (PDA) detector to scan a range from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax). If a PDA is unavailable, a starting wavelength of 210 nm is recommended, as many heterocyclic and carboxylic compounds exhibit absorbance in this region.

Proposed HPLC Protocol

The following protocol is a starting point for the analysis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid and should be optimized based on experimental results.

Table 1: Proposed HPLC Instrumental Parameters

Parameter	Recommended Condition	Rationale
Column	Polar-endcapped C18, 4.6 x 150 mm, 3.5 µm	Enhanced retention for polar analytes and compatibility with highly aqueous mobile phases.
Mobile Phase A	20 mM Potassium Phosphate, pH adjusted to 2.8 with Phosphoric Acid	Buffers the mobile phase to ensure the analyte is in its protonated form for better retention and peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient	5% B to 70% B over 15 minutes	To elute the main peak and any potential impurities with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Injection Volume	10 µL	A typical injection volume.
Detector	PDA/UV at 210 nm (or λmax if determined)	For sensitive detection of the analyte.
Sample Diluent	Mobile Phase A / Water:Acetonitrile (95:5)	To ensure compatibility with the mobile phase and prevent peak distortion.

Method Validation Protocol

Once the HPLC method is developed and optimized, it must be validated to ensure it is suitable for its intended purpose. The validation will be performed according to ICH Q2(R2) guidelines.[1][2]

System Suitability

Before commencing any validation experiments, the suitability of the chromatographic system must be established. This is achieved by injecting a standard solution multiple times (typically 5 or 6 replicates).

Table 2: System Suitability Parameters and Acceptance Criteria

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry.
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency.
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%	Demonstrates injection precision.
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%	Ensures retention time reproducibility.

Validation Parameters

The following parameters will be evaluated:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This will be demonstrated by injecting a blank (diluent), a placebo (if applicable), and a spiked sample.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations spanning the expected range (e.g., 50-150% of the target concentration) will be prepared and injected. The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This will be assessed by performing recovery studies on a spiked placebo at a minimum of three concentration levels (e.g., 80%, 100%, and 120%), with three replicates at each level. The mean recovery should be within 98.0% to 102.0%.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

  • Repeatability (Intra-assay precision): Assessed by analyzing a minimum of six replicate samples at 100% of the test concentration on the same day, by the same analyst, and on the same instrument. The RSD should be ≤ 2.0%.

  • Intermediate Precision: Assessed by performing the analysis on different days, with different analysts, and on different instruments. The results will be statistically compared to assess the ruggedness of the method.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy. These can be determined based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage. Parameters to be varied include mobile phase pH (± 0.2 units), column temperature (± 5 °C), and flow rate (± 0.1 mL/min).

Visualization of Workflows

HPLC Method Development Workflow

Caption: A workflow diagram for the systematic development of an HPLC method.

Method Validation Logical Flow

Caption: A logical flow diagram outlining the key stages of HPLC method validation.

Conclusion

This application note presents a comprehensive and scientifically grounded strategy for the development and validation of a reversed-phase HPLC method for the challenging polar analyte, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. By systematically optimizing column chemistry, mobile phase conditions, and detection parameters, a robust and reliable method can be established. Subsequent validation in accordance with ICH guidelines will ensure the method's suitability for its intended purpose, providing trustworthy data for quality control and research applications. The principles and protocols detailed herein can be adapted for other similar polar, ionizable compounds.

References

• International Council for Harmonisation. (2022). Q2(R2) Validation of Analytical Procedures. [Link]

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• SIELC Technologies. (n.d.). UV-Vis Absorption Spectrum of 1H-1,2,4-Triazole-1-acetic acid. [Link]

• U.S. Food and Drug Administration. (2024). FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Fiveable. (n.d.). Propanoic Acid Definition - Organic Chemistry Key Term. [Link]

• USP General Chapter <1225> Validation of Compendial Procedures. (n.d.). BA Sciences. [Link]

• Palmer, M. H., et al. (2012). The electronic states of 1,2,4-triazoles: a study of 1H- and 1-methyl-1,2,4-triazole by vacuum ultraviolet photoabsorption and ultraviolet photoelectron spectroscopy and a comparison with ab initio configuration interaction computations. The Journal of Chemical Physics, 136(9), 094310. [Link]

• PubChem. (n.d.). 3-(dimethyl-1h-1,2,4-triazol-1-yl)propanoic acid. [Link]

• Agilent Technologies. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. [Link]

• BioPharma Services Inc. (n.d.). BA Method Development: Polar Compounds. [Link]

• Quattrocchi, O., & Lores, M. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4833. [Link]

• Herbert, N. R., & Ebdon, D. (2001). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

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• 7. pharmaceuticalupdates.com [pharmaceuticalupdates.com]
• 8. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 9. FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics - ECA Academy [gmp-compliance.org]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. lcms.cz [lcms.cz]

Topic: 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic Acid as a Ligand in Coordination Chemistry

An Application Note for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, a bifunctional ligand of significant interest in modern coordination chemistry. We detail a robust synthetic protocol for the ligand, explore its versatile coordination behavior with various transition metals, and present a standardized method for the synthesis of a representative coordination polymer. The narrative emphasizes the rationale behind experimental design and discusses key characterization techniques. This document is intended to serve as a foundational resource for researchers leveraging this ligand to construct novel metal-organic frameworks (MOFs) and coordination polymers with applications in catalysis, materials science, and pharmaceutical development.

Introduction: A Versatile Bifunctional Linker

In the rational design of functional coordination polymers and MOFs, the choice of the organic linker is paramount. 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid emerges as a highly valuable building block due to its unique hybrid structure. It incorporates both a rigid N-donor 1,2,4-triazole heterocycle and a flexible O-donor carboxylate group, separated by a propylene spacer. This combination of a hard nitrogen base and a hard oxygen base allows for diverse coordination modes, enabling the construction of architectures ranging from discrete polynuclear complexes to multidimensional frameworks.[1] The 1,2,4-triazole moiety is well-documented for its ability to bridge metal centers via its N1 and N2 atoms, fostering the formation of stable polynuclear structures and extended networks.[1] The carboxylate group, in turn, can adopt monodentate, bidentate chelating, or bridging coordination modes, adding another layer of structural versatility. This inherent adaptability makes the ligand an excellent candidate for creating materials with tunable porosity, catalytic activity, and interesting photoluminescent or magnetic properties.[2][3]

Ligand Synthesis: A Step-by-Step Protocol

The synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is reliably achieved via a two-step process involving a Michael addition followed by nitrile hydrolysis. This method is efficient and utilizes readily available starting materials.[4]

Protocol 1: Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

Objective: To synthesize the title ligand with high purity for use in coordination reactions.

Materials:

• 3,5-dimethyl-1H-1,2,4-triazole

• Acrylonitrile

• Sodium metal

• Absolute Ethanol

• Concentrated Hydrochloric Acid (HCl)

• 10% Aqueous Sodium Hydroxide (NaOH)

• Anhydrous Magnesium Sulfate

Experimental Procedure:

Step A: Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile

• Catalyst Preparation: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, prepare a fresh solution of sodium ethoxide by cautiously dissolving a small piece of sodium metal in absolute ethanol under an inert atmosphere. The reaction is exothermic; allow the solution to cool to room temperature.

• Michael Addition: To this solution, add 3,5-dimethyl-1H-1,2,4-triazole. Stir until fully dissolved.

• Slowly add acrylonitrile dropwise to the reaction mixture at room temperature. An exothermic reaction may be observed; maintain the temperature below 40 °C using a water bath if necessary.

• After the addition is complete, heat the mixture to reflux and maintain for 12-18 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, neutralize the catalyst with a few drops of glacial acetic acid. Remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in dichloromethane and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude nitrile product, which can be used in the next step without further purification.

Step B: Hydrolysis to the Carboxylic Acid

• Hydrolysis Reaction: Combine the crude nitrile from Step A with a 10% aqueous NaOH solution in a round-bottom flask.

• Heat the mixture to reflux for 8-12 hours. The evolution of ammonia gas indicates the progress of the hydrolysis.

• Isolation: Cool the reaction mixture in an ice bath. Carefully acidify the solution to a pH of ~4-5 by the dropwise addition of concentrated HCl. A white precipitate will form.

• Purification: Filter the white solid using a Büchner funnel and wash thoroughly with cold deionized water to remove inorganic salts.

• Recrystallize the crude product from a hot ethanol/water mixture to obtain pure 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid as a white crystalline solid. Dry under vacuum.

Diagram 1: Ligand Synthesis Workflow

Caption: Two-step synthesis of the target ligand from commercial precursors.

Application in Coordination Polymer Synthesis

The ligand's bifunctional nature is ideal for constructing coordination polymers via solvothermal methods, where elevated temperatures and pressures facilitate the formation of crystalline materials. The choice of metal ion and reaction conditions dictates the final topology of the framework.

Protocol 2: Solvothermal Synthesis of a [Cu(L)₂(H₂O)₂] Coordination Polymer

Objective: To synthesize a representative 1D copper(II) coordination polymer to illustrate the coordinating ability of the ligand.

Materials:

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid (Ligand, L)

• Copper(II) acetate monohydrate [Cu(OAc)₂·H₂O]

• N,N-Dimethylformamide (DMF)

• Ethanol

• 20 mL Scintillation vial or Teflon-lined steel autoclave

Experimental Procedure:

• Solution Preparation: In a 20 mL glass scintillation vial, dissolve the ligand (e.g., 0.1 mmol) in a solvent mixture of DMF (3 mL) and ethanol (3 mL).

• In a separate beaker, dissolve Cu(OAc)₂·H₂O (0.05 mmol) in DMF (2 mL).

• Assembly: Add the copper(II) salt solution to the ligand solution. Stir for 10 minutes at room temperature. The final solution should be clear and blue.

• Crystallization: Tightly cap the vial. Safety Note: Ensure the vial is not filled more than halfway to allow for pressure expansion. Place the vial in a programmable oven.

• Heat the oven to 100 °C over 2 hours, hold at 100 °C for 48 hours, and then cool slowly to room temperature over 24 hours. Slow cooling is critical for the formation of high-quality single crystals.

• Isolation: After cooling, blue, block-shaped crystals should be visible. Carefully decant the mother liquor.

• Wash the crystals with fresh DMF (2 x 5 mL) followed by ethanol (2 x 5 mL) to remove any unreacted starting materials.

• Air-dry the crystals. The phase purity of the bulk sample should be confirmed by Powder X-ray Diffraction (PXRD).

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• 2. mdpi.com [mdpi.com]
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• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Evaluating the Anti-Inflammatory Effects of Triazole Derivatives

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Introduction: The Rationale for Triazole Derivatives in Inflammation Research

Inflammation is a complex biological response essential for host defense against infection and injury. However, dysregulated or chronic inflammation underpins a multitude of debilitating diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[1] The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including potent anti-inflammatory effects.[2][3] Many of these compounds have demonstrated efficacy in preclinical studies by modulating key inflammatory pathways, such as the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, and the downregulation of pro-inflammatory cytokines.[4][5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to rigorously evaluate the anti-inflammatory potential of novel triazole derivatives. The protocols detailed herein are designed to be self-validating, progressing from initial in vitro screening to more complex in vivo models, while elucidating the underlying mechanisms of action.

Part 1: Foundational In Vitro Screening

The initial phase of screening aims to identify promising lead compounds from a library of triazole derivatives using cell-based assays. This approach allows for high-throughput evaluation of cytotoxicity and primary anti-inflammatory activity in a controlled environment.

1.1: Cytotoxicity Assessment: Ensuring a Clean Therapeutic Window

Before assessing anti-inflammatory properties, it is crucial to determine the cytotoxicity of the triazole derivatives to ensure that any observed effects are not due to cell death. Two common and reliable methods are the MTT and LDH assays.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay measures the metabolic activity of viable cells.[6] Mitochondrial dehydrogenases in living cells convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Cell Seeding: Plate murine macrophage cells (e.g., RAW 264.7) in a 96-well plate at a density of 1 x 10^5 cells/mL and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the triazole derivatives (e.g., 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24 hours.

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Lactate Dehydrogenase (LDH) Release Assay for Cytotoxicity

This assay quantifies the release of the cytoplasmic enzyme LDH from damaged cells into the culture medium, an indicator of compromised cell membrane integrity.[7][8]

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Supernatant Collection: After the 24-hour treatment period, carefully collect the cell culture supernatant.

• LDH Reaction: Use a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions to measure LDH activity in the supernatant.

• Absorbance Reading: Measure the absorbance at the recommended wavelength (typically 490 nm).[7]

• Data Analysis: Calculate cytotoxicity as a percentage relative to a positive control (e.g., cells treated with a lysis buffer).

Assay	Principle	Endpoint	Interpretation
MTT	Measures mitochondrial dehydrogenase activity in viable cells.[6]	Colorimetric (Formazan production)	Higher absorbance indicates higher cell viability.[9]
LDH	Measures the release of lactate dehydrogenase from damaged cells.[7][8]	Colorimetric (LDH activity)	Higher absorbance indicates higher cytotoxicity.[9]

1.2: Primary Anti-Inflammatory Screening: LPS-Induced Inflammation in Macrophages

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent inducer of inflammation in macrophages.[10][11] This model is widely used to screen for compounds that can suppress the production of key inflammatory mediators.[12][13]

Protocol 3: Measurement of Nitric Oxide (NO) Production

Inflammatory stimuli like LPS induce the expression of inducible nitric oxide synthase (iNOS), leading to the production of nitric oxide (NO), a key inflammatory mediator.[14][15]

• Cell Seeding and Pre-treatment: Seed RAW 264.7 cells as described above. Pre-treat the cells with non-toxic concentrations of the triazole derivatives for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite Measurement (Griess Assay): Collect the cell culture supernatant. Mix 50 µL of the supernatant with 50 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Absorbance Reading: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve. A reduction in nitrite levels indicates inhibition of NO production.

Protocol 4: Quantification of Pro-Inflammatory Cytokines (TNF-α, IL-6, IL-1β)

LPS stimulation triggers the release of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β).

• Cell Seeding, Pre-treatment, and Stimulation: Follow the same procedure as the NO production assay.

• Supernatant Collection: Collect the cell culture supernatant after 24 hours of LPS stimulation.

• ELISA (Enzyme-Linked Immunosorbent Assay): Use commercially available ELISA kits to quantify the concentrations of TNF-α, IL-6, and IL-1β in the supernatant, following the manufacturer's protocols.

• Data Analysis: Compare the cytokine concentrations in the treated groups to the LPS-stimulated control group.

Part 2: Mechanistic Elucidation of Anti-Inflammatory Action

Once promising triazole derivatives have been identified, the next step is to investigate their mechanism of action. This involves examining their effects on key signaling pathways and the expression of inflammatory enzymes.

2.1: Investigating Key Inflammatory Signaling Pathways

The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central regulators of the inflammatory response.[16][17][18]

**dot

Caption: Key inflammatory signaling pathways activated by LPS.

Protocol 5: Western Blot Analysis of NF-κB and MAPK Pathway Proteins

This technique is used to detect and quantify the expression and phosphorylation (activation) of key proteins in these signaling cascades.

• Cell Lysis: After treatment with triazole derivatives and/or LPS, lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for total and phosphorylated forms of key signaling proteins (e.g., p65 NF-κB, IκBα, p38 MAPK, JNK, ERK).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH). A decrease in the phosphorylation of these proteins indicates an inhibitory effect of the triazole derivative.

2.2: Expression of Key Inflammatory Enzymes: COX-2 and iNOS

Cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS) are key enzymes that are upregulated during inflammation and are responsible for the production of prostaglandins and nitric oxide, respectively.[19][20]

Protocol 6: Real-Time Quantitative PCR (RT-qPCR) for Gene Expression Analysis

RT-qPCR is used to measure the mRNA expression levels of COX-2 and iNOS.

• RNA Extraction and cDNA Synthesis: Extract total RNA from treated cells and reverse transcribe it into complementary DNA (cDNA).

• qPCR: Perform qPCR using specific primers for COX-2, iNOS, and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method. A decrease in the relative mRNA levels indicates that the triazole derivative inhibits the transcription of these inflammatory genes.

Protocol 7: Western Blot Analysis for Protein Expression

This is used to confirm that changes in gene expression translate to changes in protein levels.

• Procedure: Follow the Western Blot protocol as described above, using primary antibodies specific for COX-2 and iNOS.

• Data Analysis: Quantify the band intensities to determine the effect of the triazole derivatives on the protein expression of these enzymes.

Part 3: In Vivo Validation of Anti-Inflammatory Efficacy

Promising candidates from in vitro studies should be further evaluated in established animal models of inflammation to assess their in vivo efficacy and safety. All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

3.1: Carrageenan-Induced Paw Edema in Rodents

This is a widely used and well-characterized model of acute inflammation.[21][22][23] Injection of carrageenan into the paw induces a biphasic inflammatory response characterized by edema, erythema, and hyperalgesia.[24]

**dot

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Protocol 8: Carrageenan-Induced Paw Edema Assay

• Animal Groups: Use male Wistar rats or Swiss albino mice, divided into groups: vehicle control, positive control (e.g., indomethacin or diclofenac), and triazole derivative-treated groups at various doses.[25]

• Compound Administration: Administer the triazole derivatives and the reference drug orally or intraperitoneally 1 hour before carrageenan injection.[26]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each animal.[26]

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

3.2: Lipopolysaccharide (LPS)-Induced Systemic Inflammation

This model mimics certain aspects of systemic inflammation and sepsis.[12][27]

Protocol 9: LPS-Induced Systemic Inflammation Assay

• Animal Groups: Use mice divided into groups similar to the paw edema model.

• Compound Administration: Administer the triazole derivatives and a reference drug (e.g., dexamethasone) 1 hour before LPS injection.

• LPS Injection: Inject LPS intraperitoneally at an appropriate dose (e.g., 1-5 mg/kg).

• Sample Collection: At a specified time point (e.g., 2-6 hours) after LPS injection, collect blood samples via cardiac puncture.

• Cytokine Analysis: Prepare serum and measure the levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) using ELISA.

• Data Analysis: Compare the cytokine levels in the treated groups to the LPS-injected control group.

In Vivo Model	Type of Inflammation	Key Parameters Measured	Rationale
Carrageenan-Induced Paw Edema	Acute, localized	Paw volume (edema)	Evaluates the effect on vascular permeability and leukocyte infiltration.[28][29]
LPS-Induced Systemic Inflammation	Acute, systemic	Serum levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β)	Assesses the ability to suppress a systemic inflammatory response.[12][27]

Conclusion

The systematic approach outlined in these application notes provides a robust framework for the comprehensive evaluation of the anti-inflammatory properties of novel triazole derivatives. By progressing from high-throughput in vitro screening to mechanistic studies and finally to in vivo validation, researchers can confidently identify and characterize promising lead compounds for further drug development. The detailed protocols and the underlying scientific rationale will empower researchers to generate reliable and reproducible data, accelerating the discovery of new and effective anti-inflammatory therapeutics.

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Application Notes and Protocols: Developing Assays for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid Activity

Introduction

The 1,2,4-triazole nucleus is a critical pharmacophore in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][3] The compound 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid (CAS 842971-05-5) is a structurally interesting molecule containing this heterocyclic core linked to a propanoic acid moiety.[4] The propanoic acid side chain suggests potential interactions with biological targets that recognize carboxylic acids, such as enzymes or transport proteins. Given the therapeutic potential of triazole-containing compounds, the development of robust and reliable assays to characterize the biological activity of this specific molecule is a crucial first step in elucidating its mechanism of action and potential therapeutic applications.[5][6]

This guide provides a comprehensive framework for developing a suite of assays to investigate the biological activity of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. We will explore both target-based and phenotypic approaches, offering detailed protocols and the scientific rationale behind each experimental design. The overarching goal is to equip researchers, scientists, and drug development professionals with the necessary tools to systematically evaluate this compound's efficacy and mechanism.

I. Foundational Steps: Compound Characterization and Assay Readiness

Before embarking on biological assays, it is imperative to ensure the quality and purity of the test compound.

A. Physicochemical Characterization:

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV, MS) should be employed to determine the purity of the compound. A purity of >95% is generally required for biological screening.

• Identity Confirmation: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential to confirm the molecular weight and structure of the synthesized compound.[7][8]

• Solubility Determination: The solubility of the compound in aqueous buffers and common organic solvents (e.g., DMSO) must be determined to prepare accurate stock solutions for assays.

B. Stock Solution Preparation:

A high-concentration stock solution, typically in DMSO, should be prepared and stored in aliquots at -20°C or -80°C to minimize freeze-thaw cycles. The final concentration of DMSO in the assay should be kept low (typically <0.5%) to avoid solvent-induced artifacts.[9]

II. Target-Agnostic Phenotypic Screening: A Broad-Spectrum Approach

Phenotypic screening allows for the discovery of compounds that produce a desired biological effect in a cellular or organismal context without prior knowledge of the specific molecular target.[10] This approach is particularly valuable for novel compounds where the mechanism of action is unknown.

A. Cell Viability and Cytotoxicity Assays

A primary step in characterizing a new compound is to assess its impact on cell health.[10] These assays can reveal potential cytotoxic or cytostatic effects.

Protocol 1: MTT Assay for Metabolic Activity

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which often correlates with cell viability.[1] It relies on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in living cells.

Principle: The amount of formazan produced is proportional to the number of metabolically active cells.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer, HCT-116 for colon cancer)[11]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium and add to the wells. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

B. Anti-inflammatory Activity Assays

Many triazole derivatives have demonstrated anti-inflammatory properties.[2] Assays measuring the inhibition of inflammatory mediators can provide valuable insights.

Protocol 2: Measurement of Cytokine Release in Peripheral Blood Mononuclear Cells (PBMCs)

This assay evaluates the effect of the compound on the release of pro-inflammatory cytokines, such as TNF-α and IFN-γ, from immune cells.[2]

Principle: The compound's ability to modulate the immune response is assessed by quantifying cytokine levels in the supernatant of stimulated PBMCs.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium with 10% FBS

• Phytohemagglutinin (PHA) or Lipopolysaccharide (LPS) as a stimulant

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

• ELISA kits for TNF-α and IFN-γ

• 96-well plates

Procedure:

• PBMC Isolation: Isolate PBMCs from healthy donor blood using density gradient centrifugation.

• Cell Plating: Plate the PBMCs in a 96-well plate.

• Compound and Stimulant Addition: Pre-incubate the cells with different concentrations of the test compound for 1-2 hours. Then, add the stimulant (PHA or LPS) to induce cytokine production.

• Incubation: Incubate the plate for 24 hours.

• Supernatant Collection: Centrifuge the plate and collect the supernatant.

• Cytokine Quantification: Measure the concentration of TNF-α and IFN-γ in the supernatant using specific ELISA kits according to the manufacturer's instructions.

Data Analysis: Compare the cytokine levels in the compound-treated wells to the stimulated control wells to determine the percentage of inhibition.

III. Target-Based Assay Development: A Mechanistic Approach

If there is a hypothesized target for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, or if phenotypic screening suggests a particular pathway, target-based assays can be developed to directly measure the compound's interaction with a specific biomolecule.[12][13] Given the structural features of many triazole compounds, enzymes are a plausible target class.[11][14]

A. Enzyme Inhibition Assays

Enzyme assays are fundamental in drug discovery for identifying and characterizing enzyme inhibitors.[5]

Protocol 3: Generic Spectrophotometric Enzyme Inhibition Assay

This protocol provides a general framework that can be adapted for various enzymes that have a chromogenic or fluorogenic substrate.

Principle: The rate of the enzymatic reaction is monitored by measuring the change in absorbance or fluorescence over time. An inhibitor will decrease the reaction rate.

Materials:

• Purified target enzyme

• Enzyme-specific substrate (chromogenic or fluorogenic)

• Assay buffer

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

• Known inhibitor of the enzyme (positive control)

• 96- or 384-well plates

• Spectrophotometric or fluorometric plate reader

Procedure:

• Assay Optimization: Determine the optimal concentrations of enzyme and substrate to achieve a linear reaction rate.

• Compound Incubation: In a microplate, add the assay buffer, the test compound at various concentrations, and the enzyme. Incubate for a short period to allow for binding.

• Reaction Initiation: Initiate the reaction by adding the substrate.

• Kinetic Reading: Immediately begin reading the absorbance or fluorescence at regular intervals.

• Data Analysis: Calculate the initial reaction velocity (V₀) for each concentration of the compound. Plot the percentage of inhibition versus the compound concentration to determine the IC50 value.

Workflow for Target-Based Assay Development

Caption: Logical progression from phenotypic screening to mechanistic studies.

Based on the results, subsequent steps may include:

• Selectivity Profiling: Testing the compound against a panel of related enzymes or cell lines to assess its specificity.

• Mechanism of Action Studies: For enzyme inhibitors, kinetic studies can determine the mode of inhibition (e.g., competitive, non-competitive). [5]* In Vivo Studies: If promising in vitro activity and low cytotoxicity are observed, the compound can be advanced to animal models of disease.

V. Conclusion

The development of robust and well-validated assays is fundamental to the successful characterization of any new chemical entity. [15][16]This guide provides a strategic and multi-faceted approach to elucidating the biological activity of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. By combining broad phenotypic screens with specific target-based assays, researchers can build a comprehensive profile of the compound's effects, paving the way for further preclinical development. Adherence to rigorous experimental design, including appropriate controls and statistical analysis, is paramount for generating reliable and reproducible data. [17][18]

References

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• Anticancer Research. A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery.[Link]

• News-Medical.net. Cell Metabolism Assays.[Link]

• BioIVT. Cell-based Assays: A Crucial Component of the Drug Discovery Process.[Link]

• Michigan State University. Resources for Assay Development and High Throughput Screening.[Link]

• BellBrook Labs. Biochemical Assay Development: Strategies to Speed Up Research.[Link]

• BellBrook Labs. Enzyme Assays: The Foundation of Modern Drug Discovery.[Link]

• PubMed. In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1.[Link]

• PubMed. Design and implementation of high-throughput screening assays.[Link]

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Application Notes &amp; Protocols: The Use of 1,2,4-Triazole Propanoic Acids as Versatile Organic Building Blocks

Abstract

The 1,2,4-triazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of clinically approved drugs.[1][2][3] Its unique electronic properties, hydrogen bonding capabilities, and metabolic stability make it an ideal building block for drug design.[3] This guide focuses on the synthesis and application of 1,2,4-triazole derivatives functionalized with a propanoic acid moiety. The propanoic acid group is itself a well-known pharmacophore, famously present in numerous non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen.[4][5] The strategic combination of these two motifs yields a class of organic building blocks with significant potential for the development of novel therapeutics, particularly in the realm of anti-inflammatory agents.[4] This document provides a comprehensive overview, detailed synthetic protocols, characterization methods, and practical applications for researchers engaged in drug discovery and materials science.

Introduction: The Rationale for Hybrid Scaffolds

The principle of molecular hybridization—combining two or more pharmacophoric units into a single molecule—is a powerful strategy in drug design. The goal is to create synergistic effects, enhance biological activity, or improve pharmacokinetic profiles. The 1,2,4-triazole ring is an exemplary heterocyclic system, integral to drugs with antifungal (Fluconazole), antiviral (Ribavirin), anticancer (Letrozole), and anti-anxiety (Alprazolam) properties.[1][3][4][5] Its ability to engage in various non-covalent interactions allows it to bind with high affinity to a multitude of biological receptors and enzymes.[2][3]

By appending a propanoic acid tail, we introduce a functional group known to be critical for the anti-inflammatory activity of the profen class of NSAIDs.[4] This creates a bifunctional building block, presenting opportunities for:

• Targeted Drug Design: Developing novel anti-inflammatory agents that leverage the triazole core for additional receptor interactions.

• Prodrug Strategies: Utilizing the carboxylic acid for esterification to improve bioavailability.

• Coordination Chemistry: Employing the triazole nitrogens and the carboxylate group as ligation points for the construction of metal-organic frameworks (MOFs) and other advanced materials.[6]

This guide provides the foundational knowledge and actionable protocols to synthesize, characterize, and utilize these valuable chemical intermediates.

Synthesis of 3-(1,2,4-Triazol-5-yl)propanoic Acids

The most direct and efficient route to this class of compounds involves a two-step, one-pot reaction between an amidrazone derivative and succinic anhydride. This process involves an initial acylation of the more nucleophilic nitrogen of the amidrazone, followed by an intramolecular cyclodehydration to form the stable 1,2,4-triazole ring.[4][5]

Causality of the Synthetic Pathway

The reaction proceeds via a logical sequence. Succinic anhydride, an electrophile, readily reacts with the terminal -NH2 group of the amidrazone, which is more nucleophilic than the N-H group adjacent to the aryl substituent. This forms an acyclic intermediate. Subsequent heating, often in a high-boiling point solvent like toluene, provides the activation energy needed for the cyclization reaction, where the second nitrogen atom attacks one of the carbonyl carbons, eliminating a molecule of water to yield the thermodynamically stable aromatic 1,2,4-triazole ring.[5] The choice of solvent can significantly impact reaction time and yield, with boiling toluene often providing a good balance of solubility and reaction temperature.[5]

General Synthetic Workflow Diagram

Caption: General workflow for the synthesis of 1,2,4-triazole propanoic acids.

Protocol 2.1: Synthesis of 3-(3-phenyl-4-(p-tolyl)-4H-1,2,4-triazol-5-yl)propanoic acid

This protocol is adapted from established literature methods.[5]

Materials:

• N'-(p-tolyl)benzamidrazone (1.0 eq)

• Succinic anhydride (1.1 eq)

• Toluene (or Diethyl Ether)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a solution of N'-(p-tolyl)benzamidrazone (1.0 eq) in toluene (approx. 10-15 mL per mmol of amidrazone), add succinic anhydride (1.1 eq).

• Cyclization: Heat the reaction mixture to reflux (approx. 110°C for toluene) and maintain for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Allow the mixture to cool to room temperature. If a precipitate forms, collect it by vacuum filtration. If no precipitate forms, evaporate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 3-(1,2,4-triazol-5-yl)propanoic acid.

• Characterization: Dry the final product under vacuum and characterize its structure using NMR, MS, and FTIR spectroscopy.

Table 1: Representative Synthesis Data

Starting Amidrazone (Ar)	Solvent	Reaction Time (h)	Yield (%)	Reference
N'-phenylbenzamidrazone	Boiling Toluene	1-4	69.36	[5]
N'-(4-chlorophenyl)benzamidrazone	Diethyl Ether	48	85.76	[5]
N'-(4-methoxyphenyl)benzamidrazone	Boiling Toluene	1-4	85.71	[5]

Note: Yields are highly dependent on the specific substrates and purification methods.

Structural Characterization and Validation

Confirming the identity and purity of the synthesized building blocks is a critical, self-validating step.

Protocol 3.1: Standard Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The spectrum should show characteristic aliphatic proton signals for the propanoic acid chain (typically two triplets around 2.5-3.0 ppm). Aromatic protons will appear in the 7-8 ppm region. The carboxylic acid proton (–COOH) will appear as a broad singlet, often >10 ppm.

  • ¹³C NMR: A typical spectrum will show the carbonyl carbon of the carboxylic acid around 170-180 ppm and the triazole ring carbons in the 140-160 ppm range.

• Mass Spectrometry (MS): Use High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass of the compound, which validates the elemental composition.[5]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Acquire a spectrum of the solid sample. Look for a broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹) and a sharp C=O stretch (~1700 cm⁻¹). The C=N and C-N stretches of the triazole ring typically appear in the 1400-1600 cm⁻¹ region.[7]

Applications in Drug Discovery

The primary application of these building blocks is in the synthesis of novel compounds for biological screening. Their structural similarity to known anti-inflammatory agents makes this a logical starting point.[4]

Application Focus: Anti-inflammatory Agents

Recent studies have shown that 1,2,4-triazole propanoic acid derivatives can significantly reduce the release of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α), in cellular models of inflammation.[4][5]

Logical Screening Cascade Diagram

Caption: A logical workflow for the discovery of anti-inflammatory lead compounds.

Protocol 4.1: In Vitro Anti-inflammatory Screening (Cytokine Release Assay)

This protocol is based on methods used to evaluate the immunomodulatory properties of novel compounds in peripheral blood mononuclear cells (PBMCs).[4][5]

Materials:

• Synthesized 1,2,4-triazole propanoic acid derivatives

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• Lipopolysaccharide (LPS) for stimulation

• Cell culture medium (e.g., RPMI 1640), fetal bovine serum (FBS), and antibiotics

• ELISA (Enzyme-Linked Immunosorbent Assay) kit for human TNF-α

• 96-well cell culture plates

• CO₂ incubator

Procedure:

• Cell Culture: Isolate PBMCs from healthy donor blood and culture them in 96-well plates at a density of 1x10⁶ cells/mL.

• Compound Treatment: Prepare stock solutions of the test compounds in DMSO and dilute to final concentrations (e.g., 1, 10, 100 µM) in cell culture medium. Add the compounds to the cells and incubate for 1-2 hours.

• Inflammatory Stimulation: Induce an inflammatory response by adding LPS (e.g., at 1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Supernatant Collection: Centrifuge the plates and carefully collect the cell culture supernatant.

• Cytokine Quantification: Measure the concentration of TNF-α in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: Compare the TNF-α levels in compound-treated wells to the LPS-only positive control. A significant reduction indicates anti-inflammatory activity. Calculate the IC₅₀ value for active compounds.

Self-Validation: This protocol includes necessary controls (negative control without LPS, positive control with LPS only) to ensure the observed effects are due to the test compound and not other experimental variables. A preliminary cytotoxicity assay (e.g., MTT) should also be run to ensure the reduction in cytokines is not due to cell death.[4]

Conclusion and Future Directions

1,2,4-Triazole propanoic acids are highly versatile and valuable organic building blocks. The synthetic protocols are robust and accessible, and the resulting compounds have demonstrated significant potential in the development of new anti-inflammatory agents.[4][5] Future research should focus on expanding the structural diversity of these scaffolds and exploring their utility in other therapeutic areas where 1,2,4-triazoles have shown promise, including as antifungal, antibacterial, and anticancer agents.[7][8][9][10] Furthermore, their chelating properties warrant investigation in the field of materials science for the creation of novel coordination polymers and functional materials.

References

• Gao, F., Li, X., Zhang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link]

• Agrawal, R., et al. (2011). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica, 3(6), 32-40. Available at: [Link]

• Trofimov, A. A., et al. (2021). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 26(15), 4436. Available at: [Link]

• Gao, F., Li, X., Zhang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 1011833. Available at: [Link]

• Kaproń, B., et al. (2023). Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. Molecules, 28(9), 3808. Available at: [Link]

• Unknown Author. (n.d.). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Wadekar, J. B., et al. (2014). Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. Journal of Young Pharmacists, 6(2), 28-34. Available at: [Link]

• Strzelecka, M., & Świątek, P. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 14(3), 224. Available at: [Link]

• Płazińska, A., et al. (2019). New Application of 1,2,4-Triazole Derivatives as Antitubercular Agents. Structure, In Vitro Screening and Docking Studies. Molecules, 24(17), 3186. Available at: [Link]

• Kaproń, B., et al. (2022). Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Derivatives. Molecules, 27(1), 176. Available at: [Link]

• Kaproń, B., et al. (2023). Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. Molecules, 28(9), 3808. Available at: [Link]

• Unknown Author. (n.d.). 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES. ResearchGate. Available at: [Link]

• Sangani, C. B., et al. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. BMC Chemistry, 16(1), 89. Available at: [Link]

• Kaur, R., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. European Journal of Medicinal Chemistry, 222, 113593. Available at: [Link]

• Ayati, A., et al. (2022). Novel 1, 2, 4-Triazoles as Antifungal Agents. Current Organic Synthesis, 19(5), 499-519. Available at: [Link]

• Unknown Author. (n.d.). Design, synthesis and antifungal activities of novel 1,2,4-triazole derivatives. ResearchGate. Available at: [Link]

• Sharma, D., et al. (2024). A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Derivatives. The Chemical Record. Available at: [Link]

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mass spectrometry analysis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

An Application Note for the Quantitative and Qualitative Analysis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid using LC-MS/MS

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the mass spectrometric analysis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. The methodologies detailed herein are tailored for researchers, scientists, and drug development professionals requiring robust and reliable analytical protocols for the characterization and quantification of this and structurally similar triazole-containing compounds. The protocols cover sample preparation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) method development, and data analysis, with a focus on explaining the scientific rationale behind each experimental choice to ensure methodological integrity and reproducibility.

Introduction and Analytical Rationale

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is a small molecule characterized by a heterocyclic 1,2,4-triazole core and a propanoic acid functional group. The 1,2,4-triazole moiety is a significant pharmacophore found in a wide range of medicinally important compounds, including antifungal and anticancer agents.[1][2] The propanoic acid tail imparts acidic properties and increased polarity. Accurate and sensitive analysis of such molecules is critical for pharmacokinetic studies, metabolite identification, and quality control in drug discovery and development.

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is the analytical tool of choice due to its high sensitivity, selectivity, and ability to provide structural information.[3] The key analytical challenges for this molecule are its polar nature, which can make it difficult to retain on traditional reversed-phase chromatography columns, and the need to select optimal ionization and fragmentation conditions to achieve sensitive and specific detection.[4][5] This guide addresses these challenges by providing a well-reasoned, field-proven protocol.

Physicochemical Properties of the Analyte

Property	Value	Source
Molecular Formula	C₇H₁₁N₃O₂	[6]
Molecular Weight	169.18 g/mol	[6]
Key Features	1,2,4-Triazole Ring, Carboxylic Acid	N/A
Predicted Behavior	Polar, Acidic	[7]

Method Development Strategy: The "Why" Behind the Protocol

The development of a robust LC-MS/MS method requires a logical series of choices, from sample handling to data interpretation. Our strategy is grounded in the physicochemical properties of the analyte.

Ionization Technique: Electrospray Ionization (ESI)

Electrospray Ionization (ESI) is the preferred method for polar molecules like our target analyte as it is a soft ionization technique that minimizes in-source fragmentation, allowing for clear detection of the molecular ion.[8] The molecule possesses two key sites for ionization:

• Positive Ion Mode ([M+H]⁺): The nitrogen atoms of the triazole ring are basic and can be readily protonated in an acidic mobile phase. This is often a highly sensitive mode for nitrogen-containing heterocycles.

• Negative Ion Mode ([M-H]⁻): The carboxylic acid group is acidic and easily deprotonated, especially in a neutral or basic mobile phase, to form a negative ion.

While both modes are viable, positive ion mode is selected for this primary protocol due to its typically higher sensitivity and the production of rich, structurally informative fragment ions from the protonated precursor.[5]

Mass Analyzer: Triple Quadrupole (QqQ)

For quantitative applications, a triple quadrupole (QqQ) mass spectrometer is the industry "gold standard".[3] Its ability to perform Selected Reaction Monitoring (SRM), also known as Multiple Reaction Monitoring (MRM), provides unparalleled sensitivity and selectivity by monitoring a specific precursor-to-product ion transition, effectively filtering out chemical noise from the sample matrix.[3] For structural confirmation or analysis of unknowns, a high-resolution mass spectrometer (HRMS) like a TOF or Orbitrap would be more suitable.[3]

Chromatographic Separation

The analyte's polarity presents a challenge for retention on standard C18 columns.[9] To achieve adequate retention and separation from matrix components, we will employ a reversed-phase C18 column with an acidic mobile phase modifier. The addition of 0.1% formic acid to the mobile phase serves two purposes:

• It suppresses the ionization of the carboxylic acid group, rendering the molecule less polar and enhancing its retention on the C18 stationary phase.

• It provides a source of protons (H⁺) to promote efficient ionization in positive mode ESI.[10]

Experimental Workflow and Protocols

The overall analytical workflow is a systematic process from sample receipt to final data reporting.

Caption: High-level experimental workflow for the analysis.

Protocol 1: Sample Preparation (from Plasma)

This protocol is designed to be a self-validating system through the inclusion of calibration standards and quality controls (QCs).

• Prepare Stock Solution: Accurately weigh ~1 mg of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid reference standard and dissolve in a known volume (e.g., 1 mL) of 50:50 acetonitrile:water to create a 1 mg/mL stock solution.

• Prepare Working Solutions: Serially dilute the stock solution to create a series of working standard solutions for spiking.

• Spike Samples: Prepare calibration standards by spiking the working standards into blank plasma to create a concentration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL). Prepare QCs at low, medium, and high concentrations similarly.

• Protein Precipitation: To a 50 µL aliquot of each standard, QC, and unknown sample, add 150 µL of cold acetonitrile containing a suitable internal standard (e.g., an isotopically labeled version of the analyte).

• Vortex: Vortex all samples vigorously for 1 minute to ensure complete protein precipitation and analyte extraction.

• Centrifuge: Centrifuge the samples at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

Protocol 2: Liquid Chromatography (LC) Method

Parameter	Recommended Setting	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	Standard column providing good efficiency.
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous phase with modifier for protonation.[11]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic phase with modifier.[11]
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Volume	5 µL	Balances sensitivity and peak shape.
LC Gradient	Time (min)	%B
0.0	5
0.5	5
3.0	95
4.0	95
4.1	5
5.0	5

Protocol 3: Mass Spectrometry (MS) Method

Parameters are for a typical triple quadrupole instrument and should be optimized for the specific system in use.

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI, Positive	Best sensitivity for protonation of triazole nitrogens.
Capillary Voltage	3500 V	Standard voltage for stable spray.
Source Temp.	150 °C	Assists with desolvation.
Desolvation Temp.	400 °C	Evaporates mobile phase droplets.
Gas Flow	Instrument Dependent	Optimize for best signal.
Scan Type	MRM	For highest sensitivity and selectivity.

MRM Transition Development: The protonated precursor ion ([M+H]⁺) for C₇H₁₁N₃O₂ has a theoretical m/z of 170.1. This value is used as the precursor mass in Q1. To find the product ions, the precursor is fragmented in the collision cell (q2).

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Identity	Collision Energy (eV)
170.1	98.1	[Protonated 3,5-dimethyl-1H-1,2,4-triazole]⁺	~15-25 (Optimize)
170.1	124.1	[M+H - H₂O - CO]⁺	~10-20 (Optimize)

The transition 170.1 → 98.1 is recommended for quantification as it represents a stable, specific, and structurally significant fragment corresponding to the core heterocyclic ring after cleavage of the propanoic acid side chain.

Expected Results and Fragmentation Pathway

Upon collision-induced dissociation (CID), the protonated molecule is expected to fragment at the bond connecting the side chain to the triazole ring, which is a common and energetically favorable fragmentation pathway for such structures.[1]

Caption: Predicted fragmentation pathway of the analyte in positive ESI mode.

Conclusion

This application note provides a detailed and scientifically-grounded framework for the analysis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid by LC-MS/MS. The described protocols for sample preparation, liquid chromatography, and mass spectrometry are designed for high sensitivity, selectivity, and robustness. By explaining the causality behind key methodological choices, this guide empowers researchers to not only replicate the described method but also to adapt it for similar analytical challenges in their own work.

References

• AB SCIEX. Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology. Available from: [Link]

• Kadis, R., et al. (2007). Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid Chromatography/TandemMass Spectrometry. Journal of AOAC INTERNATIONAL. Available from: [Link]

• Gilchrist, T.L., et al. (1976). Mass spectra of 1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1. Available from: [Link]

• PubChem. 3-(1H-1,2,4-triazol-1-yl)propanoic acid. National Center for Biotechnology Information. Available from: [Link]

• Chromatography Forum. how to develop a lc-ms/ms method for acidic compounds plasma. Available from: [Link]

• PubChem. 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid. National Center for Biotechnology Information. Available from: [Link]

• Watrous, J.D., et al. (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. MATLAB, IntechOpen. Available from: [Link]

• Korfmacher, W.A. (2005). Fast LC/MS in the analysis of small molecules. ResearchGate. Available from: [Link]

• Agilent Technologies, Inc. (2016). Single Quad LC/MS Analysis of Organic Acids Using an Agilent Hi-Plex Column. Available from: [Link]

• Xu, Y., et al. (2015). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. Journal of Visualized Experiments. Available from: [Link]

• ResearchGate. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Available from: [Link]

• Quora. What are some chemical properties of propionic acid?. Available from: [Link]

• MDPI. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. Available from: [Link]

• ResearchGate. (2025). One-pot synthesis of alkyl 3-aryl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)propanoates. Available from: [Link]

• Wikipedia. Propionic acid. Available from: [Link]

• National Center for Biotechnology Information. (2021). One-pot Parallel Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles. ACS Combinatorial Science. Available from: [Link]

• MDPI. (2023). Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. Molecules. Available from: [Link]

• ResearchGate. (2025). Preparation and reactions of 3-[3-(aryl)-1,2,4-oxadiazol-5-yl]: propionic acids. Available from: [Link]

Sources

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• 2. One-pot Parallel Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sciex.com [sciex.com]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

Welcome to the technical support guide for the synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid (CAS 842971-05-5)[1]. This document provides in-depth troubleshooting advice and optimized protocols for researchers, chemists, and drug development professionals. Our goal is to empower you to overcome common synthetic challenges and significantly improve the yield and purity of your target compound.

The synthesis of this molecule is typically approached via a two-step process: a base-catalyzed aza-Michael addition of 3,5-dimethyl-1H-1,2,4-triazole to an acrylate ester, followed by the hydrolysis of the resulting ester intermediate. While seemingly straightforward, each step presents unique challenges, particularly concerning regioselectivity and reaction completeness. This guide is structured to address these specific issues in a practical, question-and-answer format.

Proposed Synthetic Pathway

The recommended synthetic route is a robust two-step process. First, a nucleophilic addition reaction forms the C-N bond, followed by a simple hydrolysis to yield the final carboxylic acid.

graph "Synthetic_Pathway" { layout=dot; rankdir="LR"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

}

Diagram 1: Overall two-step synthesis workflow.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis. Each question is designed to tackle a specific experimental problem, providing both the underlying cause and a validated solution.

Step 1: Aza-Michael Addition of 3,5-dimethyl-1H-1,2,4-triazole to Ethyl Acrylate

Q1: My reaction yield is low, and TLC/LC-MS analysis shows multiple products. What is happening?

A: This is the most frequent challenge and is almost always due to a lack of regioselectivity in the alkylation of the triazole ring. 3,5-dimethyl-1H-1,2,4-triazole has three nitrogen atoms that can act as nucleophiles (N1, N2, and N4). The reaction can produce a mixture of N1 and N2-alkylated isomers, with the N1 isomer being the desired product for this synthesis.[2][3] The symmetric nature of the 3,5-dimethyl substituted triazole means the N1 and N2 positions are the primary sites of alkylation.

Core Problem: The choice of base and solvent heavily influences the ratio of these isomers. A non-optimal choice can lead to a difficult-to-separate mixture, drastically reducing the isolated yield of the desired N1-propanoate intermediate.

Solutions:

• Base Selection: The use of a strong, non-nucleophilic organic base is often preferred to selectively generate the desired N1-anion. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is an excellent choice for promoting regioselective aza-Michael additions on azoles.[4] Weaker inorganic bases like potassium carbonate (K₂CO₃) can also be effective, sometimes favoring the desired N1 isomer, but may require more forcing conditions.[3][5]

• Solvent Effects: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or acetonitrile (MeCN) are generally effective for this reaction as they solubilize the triazole salt and promote the desired nucleophilic attack.[6][7]

• Temperature Control: Running the reaction at room temperature or slightly elevated temperatures (40-60 °C) is typically sufficient. Overheating can sometimes decrease selectivity.

Parameter	Recommendation	Rationale
Base	DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	Promotes high regioselectivity for N1-alkylation in aza-Michael additions.[4]
K₂CO₃ (Potassium Carbonate)	A milder, cost-effective alternative that can provide good N1 selectivity.[3][5]
Solvent	DMF (N,N-Dimethylformamide)	Excellent for solubilizing the triazole and its corresponding anion.[6]
Acetonitrile	Good alternative with easier removal during workup.
Temperature	Room Temperature to 60°C	Balances reaction rate with selectivity. Monitor by TLC.

Q2: The reaction is very slow or does not proceed to completion. How can I drive it forward?

A: Assuming you have addressed the regioselectivity issue, a stalled reaction is typically due to insufficient activation of the triazole nucleophile or deactivation of the Michael acceptor.

Solutions:

• Ensure Anhydrous Conditions: Moisture can protonate the triazole anion, quenching the nucleophile. Ensure your solvent is dry and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon).

• Base Stoichiometry: While the base is catalytic, using a slight excess (e.g., 1.1 equivalents) of a stronger base like sodium hydride (NaH) can fully deprotonate the triazole and drive the reaction.[7] However, be aware that NaH can reduce selectivity compared to DBU.

• Increase Reactant Concentration: If the reaction is slow, increasing the concentration of the reactants can improve the rate.

• Microwave Irradiation: For sluggish reactions, microwave-assisted synthesis can dramatically reduce reaction times and improve yields by efficiently overcoming the activation energy barrier.[5][8]

digraph "Troubleshooting_Michael_Addition" { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

}

Diagram 2: Troubleshooting decision tree for the aza-Michael addition step.

Step 2: Hydrolysis of Ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate

Q3: My hydrolysis reaction is incomplete, or I am seeing degradation of my product.

A: Incomplete hydrolysis is common when using mild conditions, while harsh conditions can lead to side reactions or decarboxylation. The key is to find a balance.

Solutions:

• Basic Hydrolysis (Saponification): This is often the cleanest method. Using lithium hydroxide (LiOH) in a mixture of THF/water or methanol/water at room temperature or slightly warmed (e.g., 40 °C) is highly effective. LiOH is often preferred over NaOH or KOH as it can lead to fewer side reactions. The reaction progress should be monitored by TLC until the starting ester spot has completely disappeared.

• Acidic Hydrolysis: While effective, acidic hydrolysis (e.g., using 6M HCl) can sometimes require higher temperatures and longer reaction times, which may risk degradation of the acid-sensitive triazole ring or cause protonation of the ring, complicating workup.[9][10] Basic hydrolysis is generally the recommended starting point.

• Workup Procedure: After basic hydrolysis, the reaction mixture will be basic. Carefully acidify the aqueous solution with cold 1M HCl to a pH of ~3-4. The product, being a zwitterionic species, may precipitate at its isoelectric point. If it does not precipitate, it will need to be extracted with an organic solvent like ethyl acetate or dichloromethane. Saturation of the aqueous layer with NaCl can improve extraction efficiency.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoate

• To a round-bottom flask under a nitrogen atmosphere, add 3,5-dimethyl-1H-1,2,4-triazole (1.0 eq) and anhydrous DMF (approx. 0.5 M concentration).

• Add potassium carbonate (K₂CO₃, 1.5 eq) or DBU (1.2 eq) to the mixture.

• Stir the suspension for 15 minutes at room temperature.

• Add ethyl acrylate (1.1 eq) dropwise over 10 minutes.

• Stir the reaction at room temperature or heat to 50°C. Monitor the reaction progress by TLC (e.g., 50% Ethyl Acetate in Hexane). The reaction is typically complete within 4-12 hours.

• Once complete, pour the reaction mixture into cold water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to yield the pure N1-alkylated ester.

Protocol 2: Synthesis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

• Dissolve the purified ester from Protocol 1 (1.0 eq) in a mixture of methanol and water (e.g., a 3:1 ratio).

• Add lithium hydroxide monohydrate (LiOH·H₂O, 2.0-3.0 eq).

• Stir the mixture at room temperature for 2-6 hours, monitoring by TLC until the starting material is consumed.

• Remove the methanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash once with ethyl acetate to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and carefully acidify to pH 3-4 with 1M HCl.

• If a precipitate forms, collect it by filtration, wash with cold water, and dry under vacuum.

• If no precipitate forms, extract the aqueous layer with ethyl acetate or dichloromethane (4-5x). Combine the organic layers, dry over Na₂SO₄, filter, and evaporate the solvent to yield the final product.

References

• Fizer, M. M., Slivka, M. V., Korol, N., & Fizer, O. I. (2021). Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. Journal of Molecular Structure, 1223, 128973. [Link]

• ResearchGate. (n.d.). An Investigation into the Alkylation of 1,2,4-Triazole. Request PDF. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Commonly encountered aza-Michael addition of azoles. Figure. [Link]

• ResearchGate. (n.d.). An improved method for the N-alkylation of benzotriazole and 1,2,4-triazole. Request PDF. [Link]

• Kumar, V., & Kaur, K. (2016). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. Green Processing and Synthesis, 5(3), 233-237. [Link]

• MDPI. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(11), 4422. [Link]

• NIH National Center for Biotechnology Information. (n.d.). N2-selective alkylation of NH-1,2,3-triazoles with vinyl ethers via gold catalysis. [Link]

• NIH National Center for Biotechnology Information. (n.d.). Michael-type addition of azoles of broad-scale acidity to methyl acrylate. [Link]

• NIH National Center for Biotechnology Information. (n.d.). Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. [Link]

• PubMed. (2007). Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl. Environ Toxicol Chem, 26(9), 1823-9. [Link]

• Universidad de Granada. (2022). 5-Phenyl-3-(2-phosphonoethyl)-1,2,3-triazol-1-ium chloride. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 3), 296–299. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
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• 6. researchgate.net [researchgate.net]
• 7. Michael-type addition of azoles of broad-scale acidity to methyl acrylate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. digibug.ugr.es [digibug.ugr.es]
• 10. Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Purification Challenges of 1,2,4-Triazole Derivatives

Welcome to the technical support center dedicated to addressing the purification challenges of 1,2,4-triazole derivatives. This guide is designed for researchers, scientists, and drug development professionals, offering practical, field-proven insights and troubleshooting strategies to streamline your experimental workflows. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions during the purification process.

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 1,2,4-triazole derivatives.

Q1: What are the most common impurities I should expect in my crude 1,2,4-triazole product?

A1: The nature of impurities is intrinsically linked to the synthetic route employed. However, common contaminants include unreacted starting materials (e.g., amidines, hydrazides), partially reacted intermediates, and regioisomers, particularly in syntheses where multiple nitrogen atoms can participate in cyclization.[1] Side-products from competing reaction pathways are also a frequent challenge. For instance, in copper-catalyzed reactions, residual copper salts are a significant and common impurity that can interfere with downstream applications.[1]

Q2: My 1,2,4-triazole derivative is highly polar and streaks on a standard silica gel column. What are my options?

A2: This is a prevalent issue with many nitrogen-containing heterocycles. Streaking on silica gel is often due to strong interactions between the polar triazole ring and the acidic silanol groups of the stationary phase. To mitigate this, consider the following:

• Mobile Phase Modification: Add a basic modifier like triethylamine (0.1-1%) or a small amount of ammonia in methanol to your eluent. This will neutralize the acidic sites on the silica gel and improve peak shape.[2]

• Alternative Stationary Phases: For highly polar compounds, switching to a different stationary phase is often the most effective solution.[2]

  • Reverse-Phase Chromatography (C18): This is an excellent alternative where a polar mobile phase (e.g., water/acetonitrile or water/methanol) is used.

  • Alumina (basic or neutral): Alumina can be a good choice for basic compounds that show poor chromatography on silica.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the separation of highly polar compounds.

Q3: My purified 1,2,4-triazole is an oil, but the literature reports it as a solid. What should I do?

A3: The phenomenon of "oiling out" instead of crystallizing is a common indicator of persistent impurities that can depress the melting point and disrupt crystal lattice formation.[1] Here are some troubleshooting steps:

• Trituration: Attempt to induce crystallization by stirring the oil with a non-polar solvent in which your product is poorly soluble (e.g., hexanes, diethyl ether). This can often wash away the impurities that are preventing crystallization.

• Re-purification: If trituration fails, the oil likely requires further purification. Column chromatography is the recommended next step to remove the offending impurities.

• Solvent Removal: Ensure that all residual solvents from the reaction and workup have been thoroughly removed under high vacuum, as they can also prevent solidification.

Troubleshooting Guides

This section provides more in-depth, step-by-step guidance for specific purification challenges.

Challenge 1: Removal of Residual Copper Catalyst

Copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a popular method for synthesizing 1,2,3-triazoles and can be adapted for 1,2,4-triazole synthesis. However, removing the copper catalyst post-reaction is a critical and often challenging step.

Caption: A decision-making workflow for the removal of residual copper catalyst.

This protocol utilizes an aqueous wash with a chelating agent to sequester and remove copper ions.

Materials:

• Crude 1,2,4-triazole derivative dissolved in an organic solvent (e.g., ethyl acetate, dichloromethane).

• Aqueous solution of a chelating agent (e.g., 0.1 M EDTA, saturated aqueous ammonium chloride, or aqueous ammonia).[1][3]

• Separatory funnel.

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

Procedure:

• Transfer the organic solution of your crude product to a separatory funnel.

• Add an equal volume of the aqueous chelating agent solution. A solution of aqueous ammonia can be effective, as it forms a blue complex with copper, providing a visual indicator of extraction.[3]

• Shake the separatory funnel vigorously for 1-2 minutes.

• Allow the layers to separate. The aqueous layer, containing the copper-chelate complex, may appear colored (e.g., blue with ammonia).

• Drain the aqueous layer.

• Repeat the wash with fresh chelating agent solution until the aqueous layer is colorless.

• Wash the organic layer with brine to remove any remaining aqueous-soluble components.

• Dry the organic layer over an anhydrous drying agent.

• Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the copper-free product.

Challenge 2: Separation of Regioisomers

The synthesis of substituted 1,2,4-triazoles can often lead to the formation of regioisomers (e.g., 1,3- vs. 1,5-disubstituted). Separating these isomers can be challenging due to their similar physical properties.

Caption: An overview of strategies for the separation of regioisomers.

This protocol provides a step-by-step guide for optimizing the separation of regioisomers using flash column chromatography.

Materials:

• Crude mixture of 1,2,4-triazole regioisomers.

• Silica gel.

• A range of solvents for mobile phase optimization (e.g., hexanes, ethyl acetate, dichloromethane, methanol).

• TLC plates and chamber.

• Glass column for chromatography.

• Fraction collector or test tubes.

Procedure:

• TLC Optimization:

  • Dissolve a small amount of the crude mixture in a suitable solvent.

  • Spot the solution onto several TLC plates.

  • Develop each plate in a different solvent system, varying the polarity. Start with a non-polar system (e.g., 9:1 hexanes:ethyl acetate) and gradually increase the polarity.

  • The optimal solvent system will show good separation between the regioisomer spots, with the lower spot having an Rf value of approximately 0.2-0.3.[4]

• Column Packing:

  • Prepare a slurry of silica gel in the chosen non-polar solvent.

  • Carefully pack the column, ensuring there are no air bubbles.[4]

• Sample Loading:

  • Dissolve the crude mixture in a minimal amount of the mobile phase or a slightly more polar solvent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting the column with the optimized solvent system.

  • Collect fractions and monitor the separation by TLC.

  • If the isomers are still not separating well, a gradient elution can be employed, where the polarity of the mobile phase is gradually increased over time.

• Fraction Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure isomers.

  • Combine the pure fractions of each isomer and concentrate the solvent under reduced pressure.

Data Presentation

Solubility of 1H-1,2,4-Triazole in Common Organic Solvents

The choice of solvent is critical for both reaction and purification. The following table provides solubility data for the parent 1H-1,2,4-triazole in various organic solvents, which can serve as a starting point for selecting appropriate solvents for your derivatives.

Solvent	Temperature (K)	Mole Fraction Solubility (x₁)
Ethanol	283.15	0.0452
323.15	0.1435
1-Propanol	283.15	0.0289
323.15	0.0987
Ethyl Acetate	283.15	0.0034
323.15	0.0156
Methanol	298.15	0.101
Water	298.15	0.123
Data sourced from the Journal of Chemical & Engineering Data.

References

• ResearchGate. (2022). Is there another way to get rid of the remnants of the copper catalyst?. Available at: [Link]

• MIT OpenCourseWare. (n.d.). Flash Column Chromatography Guide. Available at: [Link]

• Korovina, N. (2020). Recrystallization Technique for Organic Chemistry. YouTube. Available at: [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Available at: [Link]

• Scribd. (n.d.). Experiment 2: Recrystallization: The Purification of Crystalline Organic Compounds. Available at: [Link]

• University of Rochester. (2026). Workup for Removing Copper Salts. Available at: [Link]

• Reddit. (2021). Best method for removing Cu(I) from Org compounds. Available at: [Link]

• Zakarian, A. (n.d.). How to do Flash Column Chromatography in 15 Minutes. University of California, Santa Barbara. Available at: [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Available at: [Link]

• Chrom Tech, Inc. (2024). Flash Chromatography Explained: A Comprehensive Guide. Available at: [Link]

• Membrane Solutions. (n.d.). Flash Column Chromatography Guide. Available at: [Link]

• Reddit. (2021). Work up to remove copper. Available at: [Link]

• Journal of Drug Delivery and Therapeutics. (2018). A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. Available at: [Link]

• Molecules. (2020). A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Available at: [Link]

• International Journal of Novel Research and Development. (2024). A REVIEW ON MEDICINALLY IMPORTANT NITROGEN HETEROCYCLIC COMPOUNDS. Available at: [Link]

• Molecules. (2020). Flow Hydrodediazoniation of Aromatic Heterocycles. Available at: [Link]

• ResearchGate. (2018). Overview on Nitrogen containing compounds and their assessment based on 'International Regulatory Standards'. Available at: [Link]

• Der Pharma Chemica. (2025). A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. Available at: [Link]

• ACS Omega. (2018). Synthesis of 3,3-Disubstituted Heterocycles by Pd-Catalyzed Arylallylation of Unactivated Alkenes. Available at: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. ocw.mit.edu [ocw.mit.edu]

Technical Support Center: Stability of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

A Guide for Researchers and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Introduction

Welcome to the technical support center for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. This document is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to understanding and mitigating stability issues encountered when working with this compound in solution. Ensuring the stability of your molecule is paramount for generating reproducible data in biological assays and for developing robust formulations. This guide synthesizes established chemical principles with practical, field-proven troubleshooting strategies to help you navigate potential challenges.

The 1,2,4-triazole ring is a common heterocyclic moiety in pharmaceuticals and agrochemicals, generally known for its aromaticity and relative stability.[1][2] However, the overall stability of a molecule is dictated by its complete structure—in this case, the N-alkylation with a propanoic acid side chain—and the specific conditions it is subjected to.[1] This guide will address the most common stability concerns in a question-and-answer format, followed by detailed troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the handling and stability of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

Q1: What are the primary environmental factors that can degrade this compound in solution?

A1: The degradation of 1,2,4-triazole derivatives in solution is typically influenced by a combination of factors: pH, temperature, light, and the solvent system used.[1]

• pH: The propanoic acid moiety has an acidic proton (pKa ≈ 4.87), meaning the molecule's ionization state is pH-dependent.[3] Extreme pH values (highly acidic or basic) can catalyze the hydrolysis of the bond connecting the side chain to the triazole ring, although the triazole ring itself is generally resistant to cleavage under moderate conditions.[1]

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation. Long-term storage at room temperature or above is not recommended without prior stability validation.[1]

• Light (Photodegradation): Many heterocyclic compounds, including triazole derivatives used as fungicides, are susceptible to photodegradation upon exposure to UV or even ambient laboratory light.[4][5][6] This can lead to complex degradation pathways and a significant loss of the parent compound.

Q2: What are the best practices for preparing and storing stock solutions of this compound?

A2: Proper preparation and storage are critical for maintaining the integrity of your compound.

• Solvent Selection: Start with a high-purity, anhydrous solvent in which the compound is freely soluble (e.g., DMSO, DMF, or ethanol). For aqueous experiments, prepare a concentrated stock in an organic solvent and perform the final dilution into your aqueous buffer immediately before use.

• Storage Conditions: For optimal stability, stock solutions should be stored at low temperatures (e.g., -20°C or -80°C) in tightly sealed containers.[1] To mitigate photodegradation, always use amber glass vials or wrap clear vials in aluminum foil. For long-term storage, consider aliquoting the stock solution to avoid repeated freeze-thaw cycles and overlaying the solution with an inert gas like argon or nitrogen before sealing.[1]

Q3: My assay results are inconsistent. Could this be a stability issue?

A3: Yes, inconsistent results are a classic indicator of compound degradation in the assay medium.[1] If the compound degrades over the course of your experiment, its effective concentration will decrease, leading to poor reproducibility. This is especially common in cell-based assays that run for 24-72 hours at 37°C. It is crucial to determine the compound's stability under the specific conditions of your assay (medium, temperature, light exposure).

Part 2: Troubleshooting Guide for Common Experimental Issues

This section provides a structured approach to diagnosing and solving specific problems you may encounter.

Issue: Drifting analytical results (e.g., decreasing peak area in HPLC) or loss of biological activity over time.

• Potential Cause 1: Hydrolysis. The compound may be degrading in your aqueous buffer or cell culture medium. The rate of hydrolysis for N-substituted triazoles can be pH-dependent.

  • Troubleshooting Steps:

    • pH Profiling: Prepare the compound in a series of buffers across a relevant pH range (e.g., pH 4, 7, 9).

    • Time-Course Analysis: Analyze the samples by HPLC or LC-MS immediately after preparation (T=0) and at several subsequent time points (e.g., 2, 8, 24, 48 hours) while incubating them at the experimental temperature.

    • Data Evaluation: A progressive decrease in the main peak area, especially at acidic or basic pH, points to hydrolytic instability.

• Potential Cause 2: Photodegradation. Exposure to laboratory light during sample preparation, storage, or the experiment itself can cause degradation.

  • Troubleshooting Steps:

    • Light vs. Dark Control: Prepare two identical sets of samples. Incubate one set under your normal laboratory lighting conditions and the other completely protected from light (e.g., wrapped in foil).

    • Analysis: Analyze both sets at various time points. A significantly greater loss of compound in the light-exposed sample confirms photosensitivity.

• Potential Cause 3: Thermal Degradation. The compound may not be stable at the incubation temperature of your experiment (e.g., 37°C for cell culture).

  • Troubleshooting Steps:

    • Temperature Comparison: Prepare samples and incubate them at different temperatures (e.g., 4°C, 25°C, and 37°C), ensuring all are protected from light.

    • Analysis: Analyze the samples over time. This will help isolate the effect of temperature on stability.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing stability issues.

Caption: A logical workflow for troubleshooting stability issues.

Part 3: Experimental Protocol for a Forced Degradation Study

A forced degradation (or stress testing) study is essential for identifying potential degradation pathways and developing stability-indicating analytical methods. This protocol provides a framework for such a study.

Objective: To evaluate the stability of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid under various stress conditions.

Materials:

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂) 30%

• HPLC or UPLC system with a suitable column (e.g., C18) and detector (e.g., DAD or MS)

• pH meter, calibrated

• Photostability chamber (or a light source with controlled output)

• Temperature-controlled ovens/incubators

• Amber and clear HPLC vials

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh and dissolve the compound in a suitable solvent (e.g., methanol or acetonitrile) to prepare a 1 mg/mL stock solution.

• Application of Stress Conditions:

  • For each condition below, mix 1 mL of the stock solution with 1 mL of the stressor solution in a suitable vial. Prepare a control sample by mixing 1 mL of stock with 1 mL of the solvent used (e.g., 50:50 methanol:water).

  • Acid Hydrolysis: Add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Dilute 1 mL of stock with 1 mL of solvent. Incubate at 80°C, protected from light, for 48 hours.

  • Photolytic Degradation: Dilute 1 mL of stock with 1 mL of solvent in a clear vial. Expose to a light source equivalent to ICH Q1B guidelines (e.g., overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy of ≥ 200 watt hours/square meter). A parallel sample should be wrapped in foil as a dark control.

• Sample Analysis:

  • At designated time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot from each stress condition.

  • If necessary, neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a suitable, validated HPLC method. Monitor the peak area of the parent compound and look for the appearance of new peaks corresponding to degradation products.

• Data Interpretation:

  • Calculate the percentage of degradation for the parent compound under each condition relative to the T=0 control.

  • Summarize the results in a table.

Hypothetical Data Summary Table

Stress Condition	Incubation Time (h)	Temperature	% Degradation of Parent Compound	Observations
0.1 M HCl	24	60°C	8.5%	One major degradant peak observed at RRT 0.8
0.1 M NaOH	24	60°C	15.2%	Two minor degradant peaks observed
3% H₂O₂	24	25°C	< 2%	Negligible degradation
Thermal	48	80°C	5.1%	Minor degradation observed
Photolytic	24	25°C	25.8%	Multiple degradation peaks formed
Dark Control	24	25°C	< 1%	Compound is stable in the dark

This data is illustrative and should be confirmed experimentally.

References

• BenchChem. (n.d.). Technical Support Center: 1,2,4-Triazole Compound Stability and Degradation.
• Chen, S., et al. (2021). Degradation pathway of triazole fungicides and synchronous removal of transformation products via photo-electrocatalytic oxidation.
• ResearchGate. (n.d.). Photodegradation of the Triazole Fungicide Hexaconazole.
• Lhomme, L., Brosillon, S., & Wolbert, D. (2007). Photocatalytic Degradation of a Triazole Pesticide, Cyproconazole, in Water. ResearchGate.
• ResearchGate. (n.d.). Degradation of 1,2,4-Triazole fungicides in the environment.
• Politzer, P., et al. (1970). 4(H)-1,2,4-triazole derivatives with expected biological activity. PubMed.
• Kumar, R., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry.
• Li, Y., et al. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. SciSpace.
• Li, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. ResearchGate.
• Li, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Institutes of Health (PMC).
• Creative Proteomics. (n.d.). Propanoic Acid: Properties, Production, Applications, and Analysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 3. Propanoic Acid: Properties, Production, Applications, and Analysis - Creative Proteomics [creative-proteomics.com]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Byproduct Formation in the Synthesis of 1,2,4-Triazole Propanoic Acids

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic challenges in heterocyclic chemistry. This guide is designed for researchers, medicinal chemists, and process development professionals actively engaged in the synthesis of 1,2,4-triazole propanoic acids. These structures are vital pharmacophores found in numerous therapeutic agents.[1][2][3] However, their synthesis is often plagued by the formation of closely related byproducts that can complicate purification, reduce yields, and compromise the integrity of biological assays.

This document moves beyond standard textbook procedures to provide in-depth, field-proven insights into identifying, minimizing, and eliminating common byproducts. We will explore the mechanistic origins of these impurities and offer structured troubleshooting strategies to ensure the robust and reliable synthesis of your target compounds.

Frequently Asked Questions (FAQs): Byproduct Troubleshooting

This section addresses the most common issues encountered during the synthesis of 1,2,4-triazole propanoic acids in a direct question-and-answer format.

Q1: My reaction is complete, but LC-MS analysis shows a major isomeric impurity with the same mass as my product. What is the likely cause and how can I control it?

A1: The formation of regioisomers is one of the most frequent and challenging issues in 1,2,4-triazole synthesis. Depending on your synthetic route, the propanoic acid moiety or other substituents can be attached at different nitrogen atoms, leading to isomers that are often difficult to separate chromatographically.

Common Scenarios and Mechanistic Insights:

• Pellizzari-type Reactions (from Amidrazones): When reacting an amidrazone with an activated propanoic acid derivative (like succinic anhydride), cyclization can potentially lead to different substitution patterns depending on which nitrogen atom participates in the final ring closure.[1]

• Cycloaddition Reactions: In syntheses involving [3+2] cycloadditions, such as reacting isocyanides with diazonium salts, the choice of catalyst can profoundly influence regioselectivity. For instance, Cu(II) catalysis often favors the formation of 1,5-disubstituted 1,2,4-triazoles, while Ag(I) catalysis can direct the reaction towards 1,3-disubstituted isomers.[4][5][6]

• Alkylation of a Pre-formed Triazole: If you are alkylating a pre-formed triazole ring with a propanoic acid precursor (e.g., ethyl 3-bromopropanoate), you will almost certainly get a mixture of N1- and N2- (and sometimes N4-) alkylated products.

Troubleshooting and Control Strategies:

• Catalyst Screening: If using a cycloaddition route, methodically screen different metal catalysts (e.g., Cu(I), Ag(I), Ru) to identify conditions that favor your desired regioisomer.[5][6]

• Protecting Groups: In alkylation strategies, consider using a protecting group on one of the triazole nitrogens to direct the alkylation to a specific position. This adds steps but can solve intractable separation problems.

• Reaction Parameter Optimization: Systematically vary the solvent polarity, temperature, and base. In some systems, kinetic vs. thermodynamic control can be established to favor one isomer. For example, lower temperatures may favor the kinetically preferred product.

Diagram 1: Regioisomeric Byproduct Formation

Caption: Control of reaction conditions can direct regioselectivity.

Q2: My synthesis involves an acylhydrazine intermediate, and I'm isolating a significant byproduct that is NOT an isomer of my target molecule. What is its likely identity?

A2: This is a classic scenario in heterocyclic synthesis. The most probable byproduct is a 1,3,4-oxadiazole . This occurs when the acylhydrazine intermediate, intended to form the 1,2,4-triazole ring, undergoes an alternative intramolecular cyclization with the loss of water.[4]

Mechanistic Cause: This side reaction is strongly promoted by dehydrating agents or acidic conditions (e.g., excess strong acid, high temperatures in the presence of a Lewis acid, or reagents like P₂O₅, SOCl₂, or trifluoroacetic anhydride). The oxygen of the carbonyl group acts as a nucleophile, attacking the carbon of the hydrazine-derived amide, leading to a stable five-membered aromatic oxadiazole ring.

Troubleshooting and Control Strategies:

• Avoid Harsh Dehydrating Conditions: If your cyclization step requires heat, ensure the pH is not strongly acidic. If a dehydrating agent is necessary, consider milder alternatives.

• Control the Stoichiometry: An incorrect ratio of reactants can leave unreacted acylhydrazine, which is then susceptible to cyclization under workup or purification conditions.[4]

• One-Pot Procedures: Consider synthetic routes that form the triazole ring without isolating the acylhydrazine intermediate, which can minimize its exposure to conditions that favor oxadiazole formation.

Diagram 2: Competing Pathways to 1,2,4-Triazole and 1,3,4-Oxadiazole

Caption: Acylhydrazine intermediates can lead to two different heterocycles.

Q3: My synthetic route uses a nitrile precursor for the propanoic acid side chain. My final product contains impurities that are difficult to remove. What are they?

A3: When synthesizing the propanoic acid moiety via hydrolysis of a nitrile (e.g., 3-(1H-1,2,4-triazol-1-yl)propanenitrile), the most common byproducts arise from incomplete hydrolysis .

Common Byproducts:

• The Corresponding Amide: The hydrolysis of a nitrile proceeds through an amide intermediate. If the reaction time is too short, the temperature is too low, or the acid/base concentration is insufficient, this amide (e.g., 3-(1H-1,2,4-triazol-1-yl)propanamide) will be a major impurity.[7][8]

• Unreacted Nitrile: A significant amount of the starting nitrile may also remain if the reaction conditions are not forcing enough.

Troubleshooting and Control Strategies:

• Force the Reaction to Completion: Nitrile hydrolysis often requires stringent conditions. Ensure you are using a sufficient excess of strong acid (e.g., 6M HCl) or base (e.g., 4M NaOH) and heating under reflux for an extended period (often 12-24 hours).[7]

• Monitor by TLC or LC-MS: Do not assume the reaction is complete after a set time. Take aliquots to monitor the disappearance of the starting material and the intermediate amide.

• Purification: If you still have a mixture, the polarity difference between the carboxylic acid, the amide, and the nitrile is usually significant enough for effective separation by column chromatography. The acid can also be separated from neutral impurities (amide, nitrile) by an acid-base extraction during workup.

Troubleshooting Workflows and Protocols

Workflow: General Strategy for Byproduct Identification

When an unknown impurity is detected, a systematic approach is crucial. This workflow provides a logical sequence for identification and remediation.

Diagram 3: Byproduct Identification Workflow

Caption: A systematic workflow for identifying unknown byproducts.

Protocol: Complete Acidic Hydrolysis of a Triazole Propanenitrile

This protocol provides robust conditions to minimize amide and nitrile byproducts when preparing the propanoic acid.

Materials:

• 3-(1H-1,2,4-triazol-X-yl)propanenitrile

• Concentrated Hydrochloric Acid (HCl, ~12 M)

• Deionized Water

• Round-bottom flask with reflux condenser

• Heating mantle and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the starting nitrile (1.0 eq) in a 1:1 mixture of concentrated HCl and deionized water. The final concentration of HCl should be approximately 6 M. Use enough solvent to ensure the starting material is fully suspended.

• Reflux: Heat the mixture to reflux (typically 100-110 °C) with vigorous stirring.

• Monitoring: Allow the reaction to proceed for 12-24 hours. Monitor the reaction progress by taking small aliquots every 4-6 hours. Quench the aliquot with a base (e.g., NaHCO₃ solution) and extract with ethyl acetate to analyze by TLC or LC-MS, checking for the disappearance of starting material and the intermediate amide.

• Workup: Once the reaction is complete, cool the mixture to room temperature. If the product precipitates upon cooling, it can be isolated by filtration. Otherwise, carefully neutralize the solution with a strong base (e.g., solid NaOH or 10 M NaOH solution) in an ice bath to pH ~3-4, which is often the isoelectric point for these compounds, to induce precipitation.

• Purification: The crude solid can be collected by filtration, washed with cold water, and dried. If necessary, recrystallization from a suitable solvent (e.g., water, ethanol/water) can be performed for further purification.

Summary of Common Byproducts

The table below provides a quick reference to the most common byproducts, their origin, and key preventative measures.

Byproduct Class	Common Cause	Mass Difference (Δm/z)	Key Preventative Measures
Regioisomers	Non-selective cyclization or alkylation	0	Screen catalysts, solvents, and temperature; use protecting groups.[4][5]
1,3,4-Oxadiazoles	Intramolecular cyclization of acylhydrazine intermediate	Varies (loss of amine component)	Avoid strongly acidic/dehydrating conditions; control stoichiometry.[4]
Amide Intermediate	Incomplete hydrolysis of a nitrile precursor	-1 Da (-OH replaced by -NH₂)	Use forcing hydrolysis conditions (strong acid/base, heat) and monitor to completion.[7][8]
Decarboxylation Product	Excessive heat or harsh pH during reaction or workup	-44 Da (-CO₂)	Maintain moderate temperatures (<100°C if possible); use careful pH control during workup.
Unreacted Starting Materials	Incomplete reaction	Varies	Ensure proper stoichiometry, adequate reaction time, and sufficient temperature.[4]

References

• hydrolysis of nitriles. Chemguide. [Link]

• A Review on Synthetic Approaches and Activities of 1, 2, 4-Triazoles. (2010). Rasayan Journal of Chemistry. [Link]

• Hydrolysis of nitriles. (2020). Lumen Learning - Organic Chemistry II. [Link]

• Synthesis and Reactions of Nitriles. Chad's Prep. [Link]

• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. (2023). Molecules. [Link]

• Decarboxylative Triazolation Enables Direct Construction of Triazoles from Carboxylic Acids. (2023). ACS Omega. [Link]

• The Preparation of Some 1,2,4-Triazole Ester and Benzotriazole Ester Derivatives. (2017). IISTE - Chemistry and Materials Research. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2023). Molecules. [Link]

• An ANRORC approach to the synthesis of perfluoroalkylated 1,2,4-triazole-carboxamides. Semantic Scholar. [Link]

• Synthesis, Reactions, and Biological Applications of 1,2,4-triazoles: A Review. (2021). Mini-Reviews in Organic Chemistry. [Link]

• Synthesis of 1,2,3-Triazoles. Organic Chemistry Portal. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry. [Link]

• An easy and direct method for the synthesis of 1,2,4-triazole derivatives through carboxylic acids and hydrazinophthalazine. (2012). ResearchGate. [Link]

• Syntheses of 1, 2, 4 Triazole Derivatives and their Biological Activity. (2011). ResearchGate. [Link]

• synthesis of 1,2,4 triazole compounds. (2022). International Symposium on Recent Approaches in Applied Sciences. [Link]

• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. (2023). PubMed. [Link]

Sources

• 1. Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]

Technical Support Center: Optimizing N-Alkylation of 3,5-dimethyl-1H-1,2,4-triazole

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the N-alkylation of 3,5-dimethyl-1H-1,2,4-triazole. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile heterocycle. Here, we provide in-depth, field-proven insights into optimizing reaction conditions, troubleshooting common experimental hurdles, and answering frequently asked questions. Our goal is to move beyond simple protocols and explain the underlying chemical principles that govern success.

Reaction Fundamentals: The Challenge of Regioselectivity

The N-alkylation of 3,5-dimethyl-1H-1,2,4-triazole is a cornerstone reaction for synthesizing a wide array of biologically active molecules. The reaction appears straightforward—a nucleophilic substitution where the triazole nitrogen attacks an alkyl electrophile. However, the triazole ring presents a significant challenge: regioselectivity.

Due to tautomerism, the proton on the neutral 3,5-dimethyl-1H-1,2,4-triazole can reside on either the N1 or N2 position. Upon deprotonation with a base, a delocalized anion is formed, presenting three potential nucleophilic nitrogen atoms: N1, N2, and N4. This leads to the potential formation of three different constitutional isomers, making precise control of the reaction conditions paramount. Generally, alkylation at the N4 position is sterically hindered and electronically less favored compared to N1 and N2. The primary challenge is often controlling the ratio of N1 versus N2 alkylated products.

Caption: N-Alkylation pathways for 3,5-dimethyl-1H-1,2,4-triazole.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: My reaction shows low or no conversion to the product. What are the likely causes and how can I fix it?

A1: Low or no conversion is a common issue that can typically be traced back to a few key factors.[1][2]

• Insufficiently Strong Base: The pKa of 1,2,4-triazole is approximately 10.26, meaning the base used must have a conjugate acid with a pKa significantly higher than this to ensure complete deprotonation.[3] A weak base like potassium carbonate (K₂CO₃) may not be sufficient, especially with less reactive alkylating agents.

  • Solution: Switch to a stronger base such as sodium hydride (NaH), lithium diisopropylamide (LDA), or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[3][4] NaH is an excellent choice as it irreversibly deprotonates the triazole, driving the reaction forward.

• Poor Reagent Quality: Moisture or degradation of reagents can halt the reaction. Sodium hydride is particularly sensitive to atmospheric moisture. The alkylating agent may have decomposed upon storage.

  • Solution: Ensure all reagents are pure and solvents are anhydrous.[3] Use freshly opened or properly stored NaH. Distill solvents like THF or DMF over a suitable drying agent if necessary.

• Low Reaction Temperature: The activation energy for the reaction may not be met at the current temperature, especially with less reactive alkyl halides (R-Cl < R-Br < R-I).

  • Solution: Gradually increase the reaction temperature while monitoring for potential side product formation via TLC or LC-MS.[1] For reactions that are sluggish at room temperature, refluxing in a solvent like acetonitrile or DMF can often promote the reaction.

• Inappropriate Solvent: The chosen solvent must be able to dissolve the triazole salt formed after deprotonation. If the salt precipitates out, it cannot react with the alkylating agent.

  • Solution: Use a polar aprotic solvent like DMF, DMSO, or NMP, which are excellent for dissolving polar salts.[5] Acetonitrile is also a common choice.

Q2: I'm getting a mixture of N1 and N2 isomers. How can I improve the regioselectivity?

A2: Controlling regioselectivity is the most significant challenge in this chemistry. The N1/N2 ratio is influenced by a complex interplay of sterics, electronics, the counter-ion of the base, the solvent, and the alkylating agent.[6][7]

• Influence of the Counter-ion and Solvent: The cation from the base (e.g., Na⁺, K⁺, Li⁺) can coordinate with the nitrogen atoms of the triazolate anion. This coordination can sterically block one nitrogen, directing the alkylating agent to another.

  • Insight & Solution: In less polar solvents like THF, ion-pairing is more significant, and the counter-ion can have a greater directing effect. In highly polar solvents like DMF or DMSO, the salt is more dissociated ("naked anion"), which can lead to different selectivity. Experiment with different base and solvent combinations. For example, using NaH in THF versus K₂CO₃ in DMF can yield different isomer ratios.

• Nature of the Alkylating Agent: The "hardness" or "softness" of the alkylating agent (HSAB theory) can influence the site of attack. Furthermore, bulky alkylating agents may favor the less sterically hindered nitrogen.

  • Insight & Solution: While a comprehensive predictive model is elusive, it is an important parameter to screen. Reactions with benzyl bromide may yield a different isomer ratio than reactions with methyl iodide. If you are struggling with a primary alkyl halide, consider if a secondary halide or a different leaving group (e.g., tosylate) is an option, as this will change the transition state geometry.[8]

• Thermodynamic vs. Kinetic Control: It's possible that one isomer is formed faster (kinetic product) but the other is more stable (thermodynamic product). If the reaction is reversible under certain conditions, product isomerization could occur.

  • Insight & Solution: Try running the reaction at a lower temperature for a longer time to favor the kinetic product. Conversely, running the reaction at a higher temperature might allow for equilibration to the more stable thermodynamic product. Some modern methods have shown that reversible C-N bond formation can be exploited to achieve high regioselectivity.[9]

Q3: I am observing a third, unexpected product. Could it be the N4-alkylated isomer?

A3: While less common, N4 alkylation is possible. The N4 position is generally less nucleophilic and is sterically shielded by the two methyl groups at C3 and C5. However, under certain conditions, its formation can be observed.

• Causality: N4 alkylation might be more prevalent with small, highly reactive alkylating agents like methyl iodide or dimethyl sulfate, especially if the reaction is run at high temperatures or for extended periods.

  • Solution: Characterize the side product thoroughly using 2D NMR techniques (HMBC, NOESY) to confirm its structure. If N4-alkylation is confirmed, try using a bulkier alkylating agent or running the reaction at a lower temperature. Changing the base/solvent system can also alter the electron distribution in the triazolate anion, disfavoring the N4 position.

Q4: My mass spectrum shows a product with a mass corresponding to di-alkylation. How can I prevent this?

A4: The mono-alkylated triazole product is still nucleophilic and can react with a second molecule of the alkylating agent to form a quaternary triazolium salt.[1][10][11]

• Causality: This side reaction, often called over-alkylation, is favored when an excess of the alkylating agent is used or when the reaction is run at high temperatures for too long.[1] The mono-alkylated product may even be more nucleophilic than the starting triazole anion in some cases.[1]

  • Solution:

    • Control Stoichiometry: Use a slight excess of the triazole relative to the alkylating agent (e.g., 1.1 to 1.0 equivalents). Avoid a large excess of the alkyl halide.

    • Slow Addition: Add the alkylating agent dropwise to the solution of the deprotonated triazole at a low temperature (e.g., 0 °C) and then allow the reaction to warm to the desired temperature. This keeps the instantaneous concentration of the alkylating agent low, favoring mono-alkylation.

    • Monitor the Reaction: Carefully follow the reaction's progress by TLC or LC-MS and quench it as soon as the starting material is consumed.

Frequently Asked Questions (FAQs)

Q: What is the best general-purpose base and solvent combination to start with?

A: A reliable starting point for the N-alkylation of 3,5-dimethyl-1H-1,2,4-triazole is using sodium hydride (NaH, 1.1 equiv.) as the base in anhydrous N,N-dimethylformamide (DMF) . This combination ensures complete deprotonation and provides a polar medium to dissolve the resulting sodium salt, promoting a homogenous reaction.[3][5]

Q: How does the choice of leaving group on the alkylating agent (e.g., Cl, Br, I, OTs) affect the reaction?

A: The leaving group significantly impacts the reaction rate. The reactivity generally follows the order: I > OTs > Br > Cl . If you are experiencing a sluggish reaction with an alkyl chloride, switching to the corresponding bromide or iodide will accelerate the reaction considerably.[1] Using a more reactive agent may also allow you to run the reaction at a lower temperature, which can sometimes improve selectivity.

Q: What are the best methods for monitoring the reaction?

A: Thin Layer Chromatography (TLC) is the most common and convenient method. Use a solvent system that gives good separation between your starting triazole, the product(s), and the alkylating agent (if UV-active). Staining with potassium permanganate can help visualize non-UV-active spots. For more precise monitoring, especially for determining isomer ratios, Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal. It allows you to track the disappearance of starting materials and the appearance of products by their respective masses.

Q: My product mixture is difficult to separate by column chromatography. What can I do?

A: N-alkylated triazole isomers can have very similar polarities, making chromatographic separation challenging.[5][12]

• Optimize Chromatography: Experiment with different eluent systems. Sometimes, switching from a standard ethyl acetate/hexanes system to one containing dichloromethane, methanol, or even a small amount of acetone can improve separation.

• Recrystallization: If your products are crystalline solids, fractional recrystallization can be a powerful purification technique. Try screening various solvents to find one in which one isomer is significantly less soluble than the other.

• Chemical Derivatization: In some cases, it may be possible to selectively react one isomer to facilitate separation, followed by a deprotection step. This is a more advanced and less general approach.

• Alternative Purification: For highly polar compounds, consider reverse-phase chromatography (C18) or hydrophilic interaction liquid chromatography (HILIC).[12]

Data & Protocols

Table 1: Influence of Reaction Parameters on N-Alkylation

Parameter	Condition	Rationale & Expected Outcome	Potential Issues
Base	Weak (e.g., K₂CO₃, Cs₂CO₃)	Milder conditions, easier handling. Often used in polar solvents like DMF or Acetone.[5]	Incomplete deprotonation leading to low yield.[3]
Strong (e.g., NaH, LDA)	Irreversible deprotonation drives the reaction to completion.[3] Essential for less reactive alkylating agents.	Highly moisture-sensitive, requires anhydrous conditions and careful handling.
Solvent	Non-polar (e.g., Toluene, THF)	Can enhance regioselectivity through ion-pairing effects.[4]	Poor solubility of the triazolate salt can lead to a heterogeneous mixture and low conversion.
Polar Aprotic (e.g., DMF, DMSO)	Excellent solubility for the triazolate salt, promoting faster reaction rates.[5][13]	Can be difficult to remove during workup. Potential for side reactions at high temperatures.
Alkylating Agent	R-I, R-OTs	Highly reactive, allowing for lower reaction temperatures and shorter times.	May be less stable or more expensive. Higher reactivity can sometimes lead to more over-alkylation.
R-Cl, R-Br	More common and stable. Good balance of reactivity for many applications.	May require higher temperatures or stronger bases, which can impact selectivity.
Temperature	Low (0 °C to RT)	May favor the formation of a kinetic product and can reduce side reactions like over-alkylation.	Reaction may be very slow or stall completely.
High (Reflux)	Increases reaction rate significantly. Can help overcome low reactivity of starting materials.	May lead to lower selectivity, over-alkylation, and decomposition.[1]

General Experimental Protocol for N-Alkylation using NaH/DMF

Caption: General experimental workflow for N-alkylation.

Step-by-Step Methodology:

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3,5-dimethyl-1H-1,2,4-triazole (1.0 eq).

• Solvent Addition: Add anhydrous DMF via syringe to achieve a concentration of approximately 0.1-0.5 M.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise. Caution: Hydrogen gas is evolved. Stir the suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes to ensure complete deprotonation.

• Alkylation: Cool the reaction mixture back down to 0 °C. Add the alkylating agent (1.0-1.05 eq) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir. Monitor the reaction progress by TLC or LC-MS until the starting triazole is consumed. Gentle heating (e.g., 50-80 °C) may be required depending on the reactivity of the alkylating agent.

• Workup: Once the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride solution. Dilute with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel or by recrystallization to isolate the desired N-alkylated product(s).

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low reaction yields.

References

• Gao, Y., et al. (2024). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. International Journal of Molecular Sciences, 25(10), 5523. Available at: [Link]

• Solovyev, I. V., & Shekera, D. D. (2020). N-ALKYLATION OF NITROGEN HETEROCYCLES WITH α-DIAZOCARBONYL COMPOUNDS. Review. Available at: [Link]

• Bulger, P. G., et al. (2003). An Investigation into the Alkylation of 1,2,4-Triazole. Request PDF on ResearchGate. Available at: [Link]

• Kumar, V., et al. (2016). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. Green Processing and Synthesis, 5(3), 233-237. Available at: [Link]

• Zhao, J., et al. (2017). N2-selective alkylation of NH-1,2,3-triazoles with vinyl ethers via gold catalysis. Organic & Biomolecular Chemistry, 15(31), 6541-6544. Available at: [Link]

• Request PDF. (n.d.). N-Alkylation of Nitrogen Heterocycles with α-Diazocarbonyl Compounds. ResearchGate. Retrieved from [Link]

• PubMed. (2024). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. Retrieved from [Link]

• Who we serve. (n.d.). Preparation and N-Alkylation of 4-Aryl-1,2,4-triazoles. Retrieved from [Link]

• ACS Publications. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters. Retrieved from [Link]

• ResearchGate. (n.d.). N‐alkylation of NH‐1,2,3‐triazoles. Retrieved from [Link]

• Beilstein Journals. (2018). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Retrieved from [Link]

• Fizer, M. M., et al. (2021). Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. Journal of Molecular Structure, 1223, 128973. Available at: [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. Retrieved from [Link]

• Bioengineer.org. (2025). Expanding Azole Chemistry with Precise N-Alkylation. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• Semantic Scholar. (2019). Preparation and Utility of N-Alkynyl Azoles in Synthesis. Retrieved from [Link]

• Begtrup, M., & Larsen, P. (1990). Alkylation, Acylation and Silylation of Azoles. Acta Chemica Scandinavica, 44, 1050-1057. Available at: [Link]

• Holm, A., & Straub, T. (2009). Synthesis of N-Substituted 1,2,4-Triazoles. A Review. Phosphorus, Sulfur, and Silicon and the Related Elements, 184(2), 319-354. Available at: [Link]

• ResearchGate. (n.d.). Strategy for selective N-2 alkylation. Retrieved from [Link]

• El-Shehry, M. F., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal, 10, 21. Available at: [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). Retrieved from [Link]

• Organic Process Research & Development. (2023). Conquering Regioselectivity Issues: Scalable Synthesis to an Alkylated 1,2,4-Triazole Building Block. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Alkylation of N-alkyl 1,2,4-triazoles. Retrieved from [Link]

• Xia, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 999871. Available at: [Link]

• Google Patents. (n.d.). US4269987A - Purification of triazoles.

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Technical Support Center: A Troubleshooting Guide for the Synthesis of 1,2,4-Triazoles

Welcome to the comprehensive technical support center for the synthesis of 1,2,4-triazoles. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols. As your dedicated application scientist, my goal is to equip you with the knowledge to navigate the complexities of 1,2,4-triazole synthesis, ensuring successful and efficient outcomes in your laboratory.

Introduction to 1,2,4-Triazole Synthesis

The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmaceuticals with diverse biological activities, including antifungal, antiviral, and anticancer properties[1][2]. The synthesis of these valuable heterocycles can be achieved through various methods, each with its own set of advantages and challenges. This guide will focus on troubleshooting the most common classical and modern synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the most common classical methods for synthesizing 1,2,4-triazoles?

A1: The most established classical methods are the Pellizzari and Einhorn-Brunner reactions. The Pellizzari reaction involves the condensation of an amide with an acylhydrazide at high temperatures[1]. The Einhorn-Brunner reaction utilizes the condensation of an imide with a hydrazine, often under acidic conditions[3].

Q2: My Pellizzari reaction is giving a very low yield. What are the likely causes?

A2: Low yields in the Pellizzari reaction are a common issue. The primary culprits are often insufficient temperature, short reaction times, or the presence of impurities in your starting materials[4][5]. This reaction typically requires high temperatures, often exceeding 200°C, to drive the dehydration and cyclization steps effectively[2].

Q3: I'm observing a significant amount of a side product in my reaction. How can I identify and minimize it?

A3: A frequent side product in syntheses involving hydrazides is the corresponding 1,3,4-oxadiazole[6]. This arises from a competing intramolecular cyclization pathway. To minimize its formation, ensure strictly anhydrous reaction conditions and consider lowering the reaction temperature to favor the kinetic pathway leading to the 1,2,4-triazole[6].

Q4: How can I control the regioselectivity when synthesizing unsymmetrical 1,2,4-triazoles?

A4: Regioselectivity is a critical consideration in the synthesis of unsymmetrically substituted 1,2,4-triazoles. In the Einhorn-Brunner reaction, the acyl group from the stronger corresponding carboxylic acid will preferentially be at the 3-position of the triazole ring. In modern catalytic methods, the choice of catalyst can dictate the regiochemical outcome. For instance, in certain cycloadditions, Ag(I) catalysts may favor one isomer while Cu(II) catalysts favor another[6].

Q5: Are there more modern and efficient methods for 1,2,4-triazole synthesis?

A5: Absolutely. Microwave-assisted synthesis has emerged as a powerful tool to dramatically reduce reaction times and improve yields in many classical reactions, including the Pellizzari reaction[5][7][8]. Additionally, copper-catalyzed azide-alkyne cycloaddition (CuAAC) offers a highly efficient and regioselective route to 1,2,3-triazoles, and variations of this "click chemistry" can be adapted for 1,2,4-triazole synthesis[4][5][9].

In-Depth Troubleshooting Guides

Low or No Yield

Low product yield is one of the most frequent challenges in organic synthesis. The following table provides a systematic approach to troubleshooting low yields in 1,2,4-triazole synthesis.

Probable Cause	Recommended Solutions & Rationale
Insufficient Reaction Temperature	Gradually increase the reaction temperature in 10-20°C increments. Many classical 1,2,4-triazole syntheses, like the Pellizzari reaction, have high activation energies and require significant thermal input to proceed to completion[4].
Inadequate Reaction Time	Extend the reaction time and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Some reactions may be sluggish, and premature workup will result in a low yield of the desired product[4].
Impure Starting Materials	Ensure all starting materials (amides, hydrazides, imides, etc.) are pure and dry. Hygroscopic reagents can introduce water, which can hydrolyze intermediates or interfere with dehydrating conditions. Recrystallize or purify starting materials if necessary.
Inefficient Water Removal	For reactions that produce water as a byproduct, such as the Pellizzari reaction, consider using a Dean-Stark trap to azeotropically remove water and drive the equilibrium towards the product[4].
Decomposition of Reactants or Products	If increasing the temperature leads to a more complex reaction mixture with evidence of degradation, consider lowering the temperature and extending the reaction time. Some starting materials or the triazole product itself may be thermally labile under prolonged heating[6].

Formation of Side Products

The formation of undesired side products can complicate purification and reduce the overall yield. Understanding the mechanistic origins of these byproducts is key to their mitigation.

In many syntheses that employ acylhydrazides, the formation of a 1,3,4-oxadiazole is a common competing pathway.

Figure 1. Competing pathways in 1,2,4-triazole synthesis.

Strategies to Minimize 1,3,4-Oxadiazole Formation:

• Strictly Anhydrous Conditions: While seemingly counterintuitive for a dehydration reaction, the presence of trace amounts of water can sometimes facilitate the rearrangement to the thermodynamically more stable oxadiazole. Ensure all glassware is oven-dried and use anhydrous solvents[6].

• Temperature Control: Lowering the reaction temperature can favor the kinetically controlled formation of the 1,2,4-triazole over the thermodynamically favored 1,3,4-oxadiazole[6].

• Choice of Reagents: The nature of the condensing agent or catalyst can influence the reaction pathway. Explore different activating agents or catalysts that may selectively promote triazole formation.

When using unsymmetrical starting materials, the formation of a mixture of regioisomers is a common challenge.

Strategies for Controlling Regioselectivity:

• Reaction Conditions: In the Einhorn-Brunner reaction, the regioselectivity is often dictated by the electronic properties of the acyl groups on the imide. The use of specific acid catalysts can also influence the isomeric ratio.

• Modern Catalytic Methods: Copper-catalyzed reactions, for instance, can offer high regioselectivity. The choice of the copper source and ligands can be tuned to favor the formation of a specific isomer[4][10].

• Purification of Isomers: If a mixture of isomers is unavoidable, they can often be separated by column chromatography on silica gel or by high-performance liquid chromatography (HPLC)[11]. In some cases, fractional crystallization can also be effective.

Detailed Experimental Protocols

Protocol 1: Classical Synthesis - The Pellizzari Reaction

This protocol describes the synthesis of 3,5-diphenyl-1,2,4-triazole.

Materials:

• Benzamide

• Benzoylhydrazide

• High-boiling solvent (e.g., nitrobenzene or diphenyl ether), or perform the reaction neat.

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, combine equimolar amounts of benzamide and benzoylhydrazide.

• If using a solvent, add it to the flask.

• Heat the reaction mixture to 220-250°C under a nitrogen atmosphere and stir for 2-4 hours[4].

• Monitor the reaction progress by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• If the reaction was performed neat, the resulting solid can be triturated with a suitable solvent like ethanol to remove impurities[4].

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) to yield pure 3,5-diphenyl-1,2,4-triazole[4].

Figure 2. Experimental workflow for the Pellizzari reaction.

Protocol 2: Microwave-Assisted Synthesis

This protocol provides a general guideline for a more rapid and efficient microwave-assisted synthesis of substituted 1,2,4-triazoles from a nitrile and a hydrazide[9][12].

Materials:

• Substituted Aromatic Hydrazide (1.0 eq)

• Substituted Nitrile (1.1 eq)

• Potassium Carbonate (1.1 eq)

• n-Butanol

• Microwave reactor vial

Procedure:

• To a microwave reactor vial, add the aromatic hydrazide, substituted nitrile, and potassium carbonate.

• Add n-butanol to the vial to dissolve the reactants.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at 150°C for 2 hours[2][9].

• After the reaction is complete, allow the mixture to cool to room temperature.

• The precipitated product can be collected by filtration and washed with a small amount of cold ethanol[9].

• Recrystallize the crude product from a suitable solvent to obtain the pure 1,2,4-triazole.

Data Summary Table

The following table summarizes typical reaction conditions for various 1,2,4-triazole syntheses.

Reaction	Starting Materials	Typical Conditions	Common Issues
Pellizzari	Amide, Acylhydrazide	High temperature (200-250°C), neat or high-boiling solvent[2]	Low yield, 1,3,4-oxadiazole formation, isomeric mixtures[5][6]
Einhorn-Brunner	Imide, Hydrazine	Reflux in glacial acetic acid or other protic solvent	Isomeric mixtures, potential for side reactions with sensitive functional groups
Microwave-Assisted	Various (e.g., Nitrile, Hydrazide)	Microwave irradiation, often with a base in a polar solvent	Requires specialized equipment, optimization of irradiation time and temperature is crucial[8]
CuAAC-type	Azide, Alkyne (or precursors)	Copper catalyst (e.g., CuI, CuSO4/ascorbate), various solvents	Catalyst poisoning, removal of copper from the final product, potential for side reactions depending on the specific variant

Concluding Remarks

The synthesis of 1,2,4-triazoles is a rich and diverse field of organic chemistry. While classical methods remain valuable, modern techniques offer significant advantages in terms of efficiency, yield, and sustainability. This guide provides a foundation for troubleshooting common issues encountered during these syntheses. Remember that each reaction is unique, and careful observation, systematic optimization, and a thorough understanding of the underlying mechanisms are the keys to success. Should you encounter challenges not addressed in this guide, do not hesitate to consult the primary literature and seek further expert advice.

References

• Chemistry Stack Exchange. (2017). Separation of alkylated 1,2,4-triazole in solution. [Link]

• Wikipedia. (n.d.). Pellizzari reaction. [Link]

• Kaur, P., Kaur, R., & Goswami, M. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy, 9(9), 1-35.

• ISRES. (n.d.). synthesis of 1,2,4 triazole compounds. [Link]

• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. [Link]

• National Center for Biotechnology Information. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. [Link]

• Chemistry Stack Exchange. (2017). Separation of alkylated 1,2,4-triazole in solution. [Link]

• SciSpace. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. [Link]

• Journal of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. [Link]

• National Center for Biotechnology Information. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. [Link]

• RSC Publishing. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. [Link]

• ResearchGate. (2023). (PDF) Separation and analysis of triazole antifungal in biological matrices by liquid chromatography: a review. [Link]

• PubMed. (2024). A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Derivatives. [Link]

• Grokipedia. (n.d.). Pellizzari reaction. [Link]

• Springer. (2025). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. [Link]

• ACS Publications. (2021). Synthesis and Screening of New[4][5]Oxadiazole,[5][9]Triazole, and[4][5][9]Triazolo[4,3-b][4][5][9]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). [Link]

• IJSDR. (n.d.). Microwave Assisted Synthesis of Triazole based Scaffolds by Green Approaches and Catalytic Innovations: A Review. [Link]

• ResearchGate. (n.d.). A Comprehensive review on 1, 2,4 Triazole. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of N-Substituted 1,2,4-Triazoles. A Review. [Link]

• PubMed. (2001). [Enantiomeric separations of 1-1,2,4-triazole compounds by micro-high performance liquid chromatography]. [Link]

• Semantic Scholar. (2021). Synthesis and Screening of New[4][5]Oxadiazole,[5][9]Triazole, and[4][5][9]Triazolo. [Link]

• MDPI. (2021). Enantiomeric Separation of New Chiral Azole Compounds. [Link]

• ResearchGate. (2025). (PDF) 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES. [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. [Link]

• PubMed. (n.d.). Triticonazole Enantiomers: Separation by Supercritical Fluid Chromatography and the Effect of the Chromatographic Conditions. [Link]

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Technical Support Center: Strategies for Regiocontrolled Triazole Synthesis

As a Senior Application Scientist, I've frequently collaborated with research teams facing a central challenge in synthetic chemistry: controlling the regioselectivity of the azide-alkyne cycloaddition. The 1,2,3-triazole core is a privileged scaffold in drug discovery, materials science, and bioconjugation, but its utility is often dictated by the specific substitution pattern—the 1,4-isomer versus the 1,5-isomer. Uncontrolled reactions that yield a mixture of these isomers can lead to significant purification challenges and ambiguous structure-activity relationships.

This guide is designed to provide direct, actionable answers to the most common issues encountered in the lab. We will move beyond simple protocols to explain the underlying mechanisms, enabling you to troubleshoot effectively and design robust, regioselective syntheses.

Frequently Asked Questions (FAQs)

Q1: I performed an azide-alkyne cycloaddition and obtained a mixture of 1,4- and 1,5-disubstituted triazoles. What went wrong?

This is the classic outcome of the uncatalyzed, thermal Huisgen 1,3-dipolar cycloaddition.[1][2] When an azide and an alkyne are simply heated together without a catalyst, the reaction proceeds through a concerted pericyclic mechanism where the frontier molecular orbitals (HOMO/LUMO) of the reactants can align in two different ways with similar energy barriers.[2][3] This lack of electronic preference results in the formation of both the 1,4- and 1,5-regioisomers, often in nearly equal amounts.[2] To achieve regiocontrol, a catalyst is essential.

Q2: What is the fundamental difference between the copper-catalyzed (CuAAC) and ruthenium-catalyzed (RuAAC) reactions?

The choice of metal catalyst fundamentally alters the reaction mechanism, which in turn dictates the isomeric outcome.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction, often called "the premier example of a click reaction," exclusively produces the 1,4-disubstituted triazole.[1][4] The mechanism involves the formation of a copper(I) acetylide intermediate.[5] The azide then coordinates to the copper, and the cycloaddition proceeds in a stepwise manner that directs the formation of the 1,4-isomer.[4][5] This reaction is typically limited to terminal alkynes .[6]

• Ruthenium(II)-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): This reaction complements CuAAC by selectively producing the 1,5-disubstituted triazole.[1][6] Its mechanism does not involve a metal acetylide. Instead, the reaction proceeds via an oxidative coupling of the azide and alkyne to form a six-membered ruthenacycle intermediate.[7] Subsequent reductive elimination yields the 1,5-isomer.[7] A significant advantage of RuAAC is its ability to work with both terminal and internal alkynes , allowing for the synthesis of fully substituted triazoles.[6][7][8]

Q3: How do I choose between a copper and a ruthenium catalyst for my experiment?

The choice is dictated entirely by your desired product and starting materials. The following decision tree provides a clear guide.

Figure 1. Decision flowchart for selecting the appropriate catalyst system.

Q4: Is it possible to synthesize the 1,5-isomer without using a ruthenium catalyst?

While RuAAC is the most robust and general method, some metal-free approaches for synthesizing 1,5-disubstituted triazoles have been developed.[9][10] These methods often involve multi-component reactions with specific starting materials, such as α-diazomethane sulfonamides, amines, and aldehydes, and may proceed through triazoline intermediates.[10] However, for a direct cycloaddition between a standard organic azide and an alkyne, ruthenium catalysis remains the most reliable and broadly applicable strategy for achieving the 1,5-regioisomer.[11][12]

Troubleshooting Guide: Common Experimental Issues

Problem 1: Poor Regioselectivity in a Catalyzed Reaction (Mixture of 1,4- and 1,5-Isomers)

You've chosen a catalyst (e.g., copper) to get a single isomer but are still seeing a mixture.

• Probable Cause: The catalyzed reaction is sluggish, allowing the background thermal Huisgen cycloaddition to compete. This often happens if the reaction is run at elevated temperatures to force a slow catalyzed reaction to proceed.[2]

• Solution & Scientific Rationale:

  • Verify Catalyst Activity: The most common issue, especially in CuAAC, is an inactive catalyst. Ensure your Cu(I) source is not oxidized or that your in situ reduction system is effective (see Problem 2). For RuAAC, ensure the catalyst has been stored and handled properly under inert conditions.

  • Lower the Reaction Temperature: Both CuAAC and RuAAC are highly efficient and often proceed readily at room temperature.[2][4] The uncatalyzed thermal reaction has a high activation barrier.[2] By lowering the temperature, you significantly disfavor the uncatalyzed pathway while still allowing the much faster catalyzed reaction to occur.

  • Optimize Catalyst Loading: While tempting to use very low loadings, ensure you are using enough catalyst to outcompete the background reaction. A typical starting point is 1-5 mol%.

Problem 2: Low Yield or No Reaction in CuAAC (Targeting the 1,4-Isomer)

• Probable Cause A: Oxidation of the Active Catalyst. The active species is Copper(I). It is highly susceptible to oxidation to the inactive Copper(II) state by dissolved oxygen in the solvent.[13][14]

  • Solution: Implement rigorous oxygen exclusion.

    • De-gas Solvents: Sparge your solvents (e.g., water, t-BuOH, THF) with an inert gas like argon or nitrogen for at least 30 minutes before use.

    • Use an In Situ Reducing Agent: The most common and effective method is to use a Cu(II) salt (like CuSO₄) with a stoichiometric excess of a reducing agent, typically sodium ascorbate.[1] The ascorbate continuously reduces any Cu(II) back to the active Cu(I) state throughout the reaction.

    • Work Under Inert Atmosphere: Assemble your reaction under a blanket of nitrogen or argon.

• Probable Cause B: Presence of Inhibitors or Chelating Agents. Your substrate or buffer may be sequestering the copper catalyst.

  • Solution:

    • Buffer Choice: Avoid coordinating buffers like Tris. Use non-coordinating alternatives such as phosphate or HEPES.[14]

    • Ligand Addition: A stabilizing ligand is highly recommended. Ligands like tris-(benzyltriazolylmethyl)amine (TBTA) or THPTA protect the Cu(I) ion from oxidation and sequestration, improving reaction outcomes.[1][15]

    • Substrate Issues: If your substrate contains strong chelating groups (e.g., thiols), they can poison the catalyst.[13] In these cases, increasing the catalyst and ligand loading may be necessary.

Problem 3: Formation of Alkyne Dimer (Glaser Coupling) Side Product

You observe a side product corresponding to the homocoupling of your terminal alkyne.

• Probable Cause: This is a classic oxygen-driven side reaction in the presence of copper. It competes with the desired cycloaddition.

• Solution & Scientific Rationale:

  • Strict Oxygen Exclusion: As with catalyst oxidation, de-gassing solvents and using an inert atmosphere are critical to prevent this oxidative pathway.

  • Use of Ligands: The addition of a suitable ligand can often suppress Glaser coupling by stabilizing the copper-acetylide intermediate and favoring the cycloaddition pathway.[1]

  • Ensure Excess Reducing Agent: Maintaining a reducing environment with sufficient sodium ascorbate helps keep the copper in the +1 state, which is less prone to promoting the oxidative homocoupling.

Comparative Overview & Mechanistic Insight

The distinct regiochemical outcomes of CuAAC and RuAAC are a direct result of their divergent mechanistic pathways.

Figure 2. Simplified comparison of CuAAC and RuAAC mechanistic pathways.

Parameter	Copper-Catalyzed (CuAAC)	Ruthenium-Catalyzed (RuAAC)
Primary Product	1,4-Disubstituted Isomer	1,5-Disubstituted Isomer
Alkyne Scope	Terminal Alkynes Only[6]	Terminal and Internal Alkynes[7][8]
Key Intermediate	Copper Acetylide[5]	Ruthenacycle[1][7]
Typical Catalyst	CuSO₄/Na Ascorbate, CuI, CuBr	CpRuCl(PPh₃)₂, CpRuCl(COD)[7][8]
Common Solvents	Aqueous mixtures (H₂O/t-BuOH), DMSO	Non-protic organic (THF, Toluene, DCE)[6][12]
Key Sensitivity	Highly sensitive to oxygen[13][14]	Generally requires inert atmosphere for catalyst stability

Table 1. Head-to-head comparison of CuAAC and RuAAC reaction parameters.

Validated Experimental Protocols

Protocol 1: High-Selectivity Synthesis of a 1,4-Disubstituted Triazole via CuAAC

This protocol is adapted from standard procedures for robust CuAAC reactions.[15]

Objective: To synthesize 1-benzyl-4-phenyl-1H-1,2,3-triazole.

Materials:

• Benzyl azide (133 mg, 1.0 mmol, 1.0 equiv)

• Phenylacetylene (102 mg, 1.0 mmol, 1.0 equiv)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (12.5 mg, 0.05 mmol, 5 mol%)

• Sodium Ascorbate (19.8 mg, 0.1 mmol, 10 mol%)

• Solvent: 1:1 mixture of de-gassed tert-Butanol and water (10 mL)

Procedure:

• Solvent Preparation: Prepare the 1:1 t-BuOH/H₂O solvent mixture. De-gas thoroughly by sparging with argon for 30 minutes.

• Reagent Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add benzyl azide (1.0 mmol) and phenylacetylene (1.0 mmol).

• Solvent Addition: Add 10 mL of the de-gassed t-BuOH/H₂O solvent mixture to the flask.

• Catalyst Addition: In a separate vial, dissolve CuSO₄·5H₂O (0.05 mmol) and sodium ascorbate (0.1 mmol) in 1 mL of de-gassed water. Add this solution to the reaction flask dropwise with vigorous stirring.

• Reaction: Stir the reaction mixture at room temperature. The reaction is typically complete within 1-4 hours. Monitor by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction with 20 mL of water and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The product can be purified by recrystallization or silica gel chromatography if necessary.

Protocol 2: High-Selectivity Synthesis of a 1,5-Disubstituted Triazole via RuAAC

This protocol is based on established methods for RuAAC.[12]

Objective: To synthesize 1-benzyl-5-phenyl-1H-1,2,3-triazole.

Materials:

• Benzyl azide (133 mg, 1.0 mmol, 1.0 equiv)

• Phenylacetylene (107 mg, 1.05 mmol, 1.05 equiv)

• Chloro(1,5-cyclooctadiene)(pentamethylcyclopentadienyl)ruthenium(II) [Cp*RuCl(COD)] (8 mg, 0.02 mmol, 2 mol%)

• Solvent: Anhydrous, degassed 1,2-Dichloroethane (DCE) or Toluene (10 mL)

Procedure:

• Inert Atmosphere Setup: All operations must be performed under an inert atmosphere (argon or nitrogen) using Schlenk techniques. All glassware should be oven-dried.

• Reagent Setup: To a Schlenk flask equipped with a magnetic stir bar, add the catalyst, [Cp*RuCl(COD)] (0.02 mmol).

• Solvent and Reagent Addition: Add 10 mL of anhydrous, degassed DCE. To this solution, add benzyl azide (1.0 mmol) followed by phenylacetylene (1.05 mmol) via syringe.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC or LC-MS. Reactions are often complete in 6-12 hours. Gentle heating (e.g., 40-60 °C) can be applied to accelerate the reaction if necessary.[12]

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. The crude residue can be directly purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1,5-disubstituted triazole.

References

• Synthesis of 1,2,3-Triazoles. Organic Chemistry Portal. [Link]

• Azide-alkyne Huisgen cycloaddition. Wikipedia. [Link]

• Boren, B. C., Narayan, S., Rasmussen, L. K., Zhang, L., Zhao, H., Lin, Z., Jia, G., & Fokin, V. V. (2008). Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. [Link]

• Boren, B. C., Narayan, S., Rasmussen, L. K., Zhang, L., Zhao, H., Lin, Z., Jia, G., & Fokin, V. V. (2008). Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism. PubMed. [Link]

• Kaur, H., & Singh, G. (2022). Recent Progress on Synthesis of Functionalized 1,5-Disubstituted Triazoles. PubMed. [Link]

• Rasmussen, L. K., Boren, B. C., & Fokin, V. V. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(22), 13454–13519. [Link]

• Al-Amin, M., & Roth, J. P. (2022). On-Surface Azide–Alkyne Cycloaddition Reaction: Does It Click with Ruthenium Catalysts? ACS Omega, 7(18), 15461–15469. [Link]

• Remete, A. M., Földesi, T., & Fokin, V. V. (2021). Metal-Free Synthesis of 1,5-Disubstituted 1,2,3-Triazoles. The Journal of Organic Chemistry, 86(23), 16147–16157. [Link]

• Rasmussen, L. K., Boren, B. C., & Fokin, V. V. (2013). Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition. NIH. [Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". Jena Bioscience. [Link]

• Remete, A. M., Földesi, T., & Fokin, V. V. (2021). Metal-Free Synthesis of 1,5-Disubstituted 1,2,3-Triazoles. American Chemical Society. [Link]

• Rej, S., Chanda, K., Chiu, C.-Y., & Huang, M. H. (2014). Control of regioselectivity over gold nanocrystals of different surfaces for the synthesis of 1,4-disubstituted triazole through the click reaction. PubMed. [Link]

• Huisgen 1,3-Dipolar Cycloaddition. Organic Chemistry Portal. [Link]

• 1,3-Dipolar cycloaddition. Wikipedia. [Link]

• Wu, Y.-M., Deng, J., Li, Y., & Chen, Q.-Y. (2005). Regiospecific Synthesis of 1,4,5-Trisubstituted-1,2,3-triazole via One-Pot Reaction Promoted by Copper(I) Salt. Organic Chemistry Portal. [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Guo, C., Liu, C., Zhang, Y., & Wei, W. (2022). synthesis of 1,2,4 triazole compounds. ISRES. [Link]

• Rodionov, V. O., Presolski, S. I., Díaz, D. D., Fokin, V. V., & Finn, M. G. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PubMed Central. [Link]

• Chebou, D. A., Jarid, A., Oubenali, M., & Domingo, L. R. (2017). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. NIH. [Link]

• G. G. D. (2020). The Huisgen Reaction: Milestones of the 1,3‐Dipolar Cycloaddition. Refubium. [Link]

• G. G. D. (2020). The 1,3‐Dipolar Cycloaddition: From Conception to Quantum Chemical Design. PubMed Central. [Link]

• Al-Mokadem, M., Metwally, A. A., El-Sawy, E. R., & El-Gazzar, A. B. A. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI. [Link]

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enhancing the solubility of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid for assays

Welcome to the technical support guide for enhancing the solubility of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid and similar carboxylic acid-containing compounds for in vitro assays. This guide provides practical, in-depth solutions to common solubility challenges encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: My compound, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, is poorly soluble in my aqueous assay buffer. Why is this happening and what is the first step I should take?

A1: The compound's structure, which includes a propanoic acid group, classifies it as a weak acid.[1] Its limited solubility in neutral aqueous solutions is due to the protonated, un-ionized state of the carboxylic acid group, which is less polar. The primary and most effective first step to enhance solubility is to deprotonate this group by increasing the pH of the solvent.[2]

The relationship between pH, pKa (the acid dissociation constant), and the ionization state of a compound is described by the Henderson-Hasselbalch equation.[3][4] For a weak acid, solubility dramatically increases when the pH of the solution is above its pKa, converting the compound into its more soluble, ionized (conjugate base) form.[5][6] While the specific pKa for this exact molecule is not readily published, propanoic acid has a pKa of ~4.87. The electron-withdrawing nature of the triazole ring may slightly lower this value. Therefore, adjusting the pH to a level significantly above this estimated pKa is the logical first step.

Q2: What is the recommended strategy for preparing a high-concentration stock solution?

A2: The recommended strategy involves a two-pronged approach: using an organic solvent for the initial high-concentration stock and then leveraging pH adjustment for aqueous working solutions.

• Primary Stock Solution (in Organic Solvent): For initial solubilization and long-term storage, Dimethyl Sulfoxide (DMSO) is the industry-standard choice for creating high-concentration stock solutions (e.g., 10-100 mM).[7][8] DMSO is an excellent solvent for a wide range of organic molecules.[9] Prepare the stock solution gravimetrically for accuracy.[10]

• Intermediate & Working Solutions (pH-Adjusted Aqueous Buffers): Direct dilution of a high-concentration DMSO stock into a neutral aqueous buffer can cause the compound to precipitate. To prevent this, the aqueous diluent should be buffered to a pH that maintains the compound in its ionized, soluble state. For this acidic compound, a buffer with a pH of 7.4 or higher (e.g., PBS, HEPES) is recommended.[11]

Troubleshooting Guide

Issue 1: My compound precipitates when I dilute my DMSO stock into my cell culture medium or assay buffer.

• Root Cause Analysis: This is a classic solubility problem. Your cell culture medium (typically pH ~7.2-7.4) may not be sufficiently basic to keep the compound fully deprotonated and dissolved once the DMSO concentration drops significantly. The compound is crashing out of solution as it reverts to its less soluble, protonated form.

• Solution Workflow:

  • pH Modification: The most direct solution is to use a buffer with a higher pH for your dilutions. Prepare your working solutions in a buffer such as Tris-HCl or HEPES at pH 8.0 before the final dilution into the assay medium. This ensures the compound remains in its ionized (salt) form.

  • Stepwise Dilution: Avoid large, single-step dilutions. A gradual, stepwise dilution process can sometimes prevent precipitation by avoiding abrupt changes in solvent polarity.[12]

  • Co-Solvent Use: If pH adjustment alone is insufficient, consider using a co-solvent. Prepare your working solutions in a mixture of buffer and a biocompatible organic solvent like ethanol or PEG400 before the final dilution step.[13] Ensure the final concentration of the organic solvent in the assay is low and consistent across all conditions to avoid artifacts.[9][14]

Issue 2: I'm concerned about the effect of pH or solvent on my assay's biological system (e.g., cells, enzymes).

• Root Cause Analysis: Both pH and organic solvents can impact biological systems. High pH can alter protein conformation, while solvents like DMSO can have direct cellular effects, typically at concentrations above 0.5% - 1%.[14][15]

• Solution Workflow:

  • Vehicle Controls (Critical): Always include a "vehicle control" in your experiments.[16] This control should contain the same final concentration of buffer, pH, and solvent (e.g., DMSO) as your test conditions but without the compound. This allows you to subtract any background effects caused by the solubilization method itself.

  • Minimize Final Solvent Concentration: Design your dilution scheme to ensure the final concentration of DMSO in your assay is as low as possible, ideally ≤0.1%.[17] This minimizes solvent-induced toxicity or off-target effects.[8][12]

  • Test pH Tolerance: Perform a preliminary experiment to determine the pH tolerance of your specific assay system. Run the assay with vehicle controls at a range of pH values (e.g., 7.2, 7.4, 7.6, 7.8) to identify the highest pH that does not interfere with your results.

Experimental Protocols & Methodologies

Protocol 1: Preparation of a 100 mM Primary Stock Solution in DMSO

This protocol outlines the standard procedure for creating a high-concentration primary stock solution.[7][18]

• Pre-Calculation:

  • Compound Name: 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

  • Molecular Weight (MW): 169.18 g/mol [19]

  • Target Concentration: 100 mM (0.1 mol/L)

  • Target Volume: 1 mL (0.001 L)

  • Calculation: Mass (mg) = 0.1 mol/L * 0.001 L * 169.18 g/mol * 1000 mg/g = 16.92 mg

• Procedure:

  • Accurately weigh 16.92 mg of the compound using an analytical balance.

  • Transfer the powder to a 1.5 mL microcentrifuge tube or a small vial.

  • Add 1.0 mL of high-purity, anhydrous DMSO.

  • Vortex thoroughly for 2-5 minutes until the solid is completely dissolved. A brief sonication may be used if necessary.

  • Aliquot into smaller, single-use volumes (e.g., 20 µL) to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light and moisture.[12]

Protocol 2: Serial Dilution Strategy to Maintain Constant DMSO Concentration

This protocol ensures that the vehicle concentration remains constant across all tested concentrations of the compound, which is crucial for eliminating solvent effects as a variable.[16][17]

Objective: Create a series of working solutions for an assay where the final DMSO concentration is 0.1%.

• Prepare Intermediate Stocks in 100% DMSO:

  • Start with your 100 mM Primary Stock.

  • Perform serial dilutions in 100% DMSO to create a set of intermediate stocks. For example, to get 50 mM, mix equal volumes of the 100 mM stock and pure DMSO. Continue this process for 25 mM, 12.5 mM, etc.

• Final Dilution into Assay Medium:

  • The final dilution factor for the DMSO will be 1:1000 (to achieve 0.1% DMSO).

  • For each desired final concentration, add 1 µL of the corresponding DMSO intermediate stock to 999 µL of your aqueous assay buffer or cell culture medium.

  • Example:

    • 1 µL of 100 mM stock + 999 µL buffer = 100 µM final concentration (in 0.1% DMSO)

    • 1 µL of 50 mM stock + 999 µL buffer = 50 µM final concentration (in 0.1% DMSO)

    • 1 µL of 25 mM stock + 999 µL buffer = 25 µM final concentration (in 0.1% DMSO)

• Vehicle Control Preparation:

  • Prepare the vehicle control by adding 1 µL of pure DMSO to 999 µL of the assay buffer.

Data Summary & Visualization

Table 1: Solubility Strategy Comparison

Strategy	Mechanism of Action	Pros	Cons	Best For
pH Adjustment	Increases ionization of the carboxylic acid group, forming a more polar and soluble salt.[2]	Highly effective for acids/bases, uses aqueous systems.	Potential for pH to affect assay biology; may not work for neutral compounds.	Primary method for ionizable compounds like the topic compound.
Co-Solvents (e.g., DMSO, Ethanol)	Reduces the polarity of the aqueous solvent, allowing it to better solvate non-polar molecules.[13][20]	Dissolves a broad range of compounds; good for primary stocks.	Can be toxic to cells at higher concentrations (>0.5%); may interfere with assays.[9][14]	High-concentration stock solutions and as a secondary aid if pH fails.

Diagrams

Caption: Workflow for preparing assay-ready solutions from a DMSO stock.

Caption: Ionization state and solubility of a carboxylic acid at different pH levels.

References

• JoVE. (2024). Factors Affecting Dissolution: Drug pKa, Lipophilicity and GI pH.
• Avdeef, A., et al. (2006). Prediction of pH-dependent aqueous solubility of druglike molecules.
• Patsnap Synapse. (2024). How does pH affect drug delivery?.
• Yalkowsky, S., Patel, R., & Al-Antary, D. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK.
• Protocols Online. (2012). Making stock acid and base solutions.
• Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs.
• ResearchGate. (2025). How do I create serial dilutions of a pure compound (that was dissolved in 100%DMSO) while maintaining a 0.
• SciELO. (2018).
• Carolina Knowledge Center. (2023).
• Open Education Alberta.
• McGraw Hill. Chapter 3. Pharmacokinetics. AccessPhysiotherapy.
• Microbe Notes. (2024).
• UNT Digital Library. (2025).
• The Chemistry Blog. (2024). How To Make A Standard Solution.
• Henriksen, P. A., et al. Considerations regarding use of solvents in in vitro cell based assays.
• ACS Publications. (2020). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers.
• Thermo Fisher Scientific. Derivatization Reagents for Carboxylic Acids and Carboxamides.
• Protocol Online. (2011).
• Wyzant Ask An Expert. (2018). How do you create serial dilutions of a pure compound while maintaining a 0.
• YouTube. (2021). How to prepare solutions(Acid)
• Research Journal of Pharmacognosy. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines.
• BenchChem. (2025).
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• Semantic Scholar. Considerations regarding use of solvents in in vitro cell based assays.
• OSTI.GOV. (1991).
• PubMed. (2012). An inline QC method for determining serial dilution performance of DMSO-based systems.
• MDPI. (2023). Improving the Solubility and Bioavailability of Progesterone Cocrystals with Selected Carboxylic Acids.
• MCE. Compound Handling Instructions.
• MDPI. (2019).
• ResearchGate. (2016). Need help regarding Non-toxic solvent for cell based studies?.
• ChemNet. 2-methylpropanoic acid 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl).
• PubChem. 3-(1H-1,2,4-triazol-1-yl)propanoic acid.

• Santa Cruz Biotechnology. 3-(3,5-Dimethyl-[2][3][5]triazol-1-yl)-propionic acid.

• PubChemLite. 3-(dimethyl-1h-1,2,4-triazol-1-yl)propanoic acid.
• PubChem. 3-(2,4-Dimethyl-5-((2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid.
• Chair of Analytical Chemistry.
• Santa Cruz Biotechnology. 3-[1-(3,5-Dimethylphenyl)-3-ethyl-1H-1,2,4-triazol-5-yl]propanoic acid.
• MDPI. (2023).

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Technical Support Center: Protocol Refinement for Biological Screening of Triazole Compounds

Welcome to the technical support center for the biological screening of triazole compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into refining your experimental protocols. Here, we move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring your screening campaigns are both efficient and robust.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the screening of triazole compounds.

Q1: Why are triazole compounds a significant focus in drug discovery?

A: The triazole ring, a five-membered heterocycle with three nitrogen atoms, is a privileged scaffold in medicinal chemistry.[1] Triazole derivatives exhibit a wide spectrum of biological activities, including antifungal, anticancer, antiviral, and anti-inflammatory properties.[2][3] Their metabolic stability and ability to engage in hydrogen bonding make them attractive candidates for drug development.[4][5] Many successful drugs, such as the antifungal fluconazole and the anticancer agent anastrozole, feature a triazole core.[6]

Q2: What are the primary challenges encountered when screening triazole compounds?

A: The main hurdles include poor aqueous solubility, potential for off-target effects, and assay interference.[7] Poor solubility can lead to an underestimation of a compound's true potency.[7] Additionally, the planar, aromatic nature of some triazoles can lead to non-specific interactions or interference with certain assay technologies, such as those based on fluorescence.

Q3: What is the most common mechanism of action for antifungal triazoles?

A: Antifungal triazoles primarily act by inhibiting the enzyme lanosterol 14α-demethylase, which is a key enzyme in the biosynthesis of ergosterol.[2][8] Ergosterol is a vital component of the fungal cell membrane.[8][9] By disrupting ergosterol synthesis, these compounds compromise the integrity of the fungal cell membrane, leading to cell death.[9][10]

Q4: Are there common mechanisms of action for anticancer triazoles?

A: The anticancer mechanisms of triazoles are more diverse. They have been shown to act as inhibitors of various enzymes crucial for cancer cell proliferation, such as kinases, aromatase, and tubulin.[4][11] The specific mechanism depends on the overall structure of the triazole derivative.[12][13]

Part 2: Troubleshooting Guide

This section provides a question-and-answer-based troubleshooting guide for specific issues you may encounter during your experiments.

Assay Development & Optimization

Q: My positive and negative controls are working, but I see no activity from my triazole compounds. What should I investigate first?

A: The first step is to verify the integrity and solubility of your compounds.[7]

• Compound Purity and Stability: Confirm the purity of your synthesized triazoles using methods like NMR, HPLC, or mass spectrometry. Assess the stability of the compounds under your specific assay conditions (buffer, pH, temperature).[7]

• Solubility: Poor aqueous solubility is a frequent issue.[7] Determine the kinetic solubility of your compounds in the assay buffer. If it's low, the effective concentration of the compound reaching the target is also low. Consider using a co-solvent like DMSO, but ensure the final concentration is typically less than 1% to avoid cellular toxicity or assay interference.[7]

Q: I'm observing high variability between replicate wells. What are the likely causes?

A: High variability can stem from several factors. A systematic approach to troubleshooting is essential.

• Pipetting Errors: Inaccurate or inconsistent dispensing of compounds or reagents is a common source of variability. Ensure your pipettes are calibrated and use appropriate pipetting techniques.

• Edge Effects: In multi-well plates, wells at the edges can experience different evaporation rates and temperature fluctuations. Consider leaving the outer wells empty or filling them with buffer to mitigate these effects.

• Cell Plating Inconsistency: For cell-based assays, ensure a homogenous cell suspension and consistent cell numbers per well.

• Compound Precipitation: Visually inspect the assay plates under a microscope for any signs of compound precipitation.

Q: My fluorescent-based assay is showing a high rate of false positives. Could my triazole compounds be interfering?

A: Yes, this is a known issue. Some triazole compounds can be intrinsically fluorescent or can quench the fluorescence of the reporter molecule, leading to false-positive or false-negative results.

• Run a Counterscreen: Screen your compounds in the absence of the biological target to identify any that directly interfere with the assay signal.

• Use an Orthogonal Assay: Confirm your hits using a different assay technology that relies on a different detection method (e.g., luminescence, absorbance, or a label-free method).

Primary Screening & Hit Confirmation

Q: I have a large number of initial hits from my primary screen. How can I efficiently triage them?

A: A robust hit confirmation and triaging strategy is crucial to focus resources on the most promising compounds.

• Dose-Response Curves: Generate dose-response curves for all initial hits to confirm their activity and determine their potency (e.g., IC50 or EC50 values).

• Assess for Promiscuity: Be cautious of compounds that are active across multiple, unrelated screens, as this can be an indicator of non-specific activity or assay interference.[14]

• Structural Activity Relationship (SAR): Analyze the initial SAR. Do structurally related compounds show similar activity? A clear SAR provides confidence that the observed activity is target-specific.

Q: Some of my confirmed hits are showing steep dose-response curves. What could this indicate?

A: A steep dose-response curve can sometimes be an artifact of compound aggregation at higher concentrations. This is particularly relevant for compounds with poor solubility. Dynamic light scattering (DLS) can be used to assess the aggregation state of your compounds in solution.

Part 3: Detailed Protocols & Data Presentation

Protocol: Assessing Compound Solubility using Nephelometry

This protocol provides a method for determining the kinetic solubility of your triazole compounds.

Materials:

• Test triazole compounds (10 mM stock in DMSO)

• Assay buffer (e.g., PBS)

• Nephelometer

• Clear, 96-well or 384-well plates

Procedure:

• Prepare a serial dilution of your triazole compounds in DMSO.

• In the assay plate, add the appropriate volume of assay buffer to each well.

• Add a small volume of the compound stock (e.g., 1 µL) to the buffer to achieve the final desired concentrations. Ensure the final DMSO concentration is consistent across all wells.

• Mix the plate thoroughly.

• Incubate the plate at room temperature for a set period (e.g., 1-2 hours).

• Measure the light scattering at a specific wavelength (e.g., 650 nm) using a nephelometer.

• The concentration at which a significant increase in light scattering is observed indicates the limit of solubility.

Data Presentation: Troubleshooting Common Screening Issues

Issue	Potential Cause	Recommended Action
No Compound Activity	Poor solubility, compound degradation, incorrect concentration.	Verify compound purity and stability; determine solubility; confirm compound concentration.[7]
High Well-to-Well Variability	Pipetting errors, edge effects, cell clumping, compound precipitation.	Calibrate pipettes; avoid using outer wells; ensure single-cell suspension; visually inspect plates.
High False Positive Rate	Assay interference (e.g., autofluorescence), non-specific activity.	Run counterscreens; confirm hits with an orthogonal assay.[14]
Poor Z'-factor	Suboptimal reagent concentrations, short incubation times.	Optimize assay parameters (e.g., enzyme/substrate concentrations, incubation time).

Part 4: Visualizations

Workflow for a Typical Triazole Screening Cascade

Caption: A typical workflow for a triazole compound screening campaign.

Mechanism of Action of Antifungal Triazoles

Caption: Inhibition of ergosterol biosynthesis by antifungal triazoles.

Troubleshooting Decision Tree for High Assay Variability

Sources

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• 2. Advances in synthetic approach to and antifungal activity of triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Developments on 1,2,4-Triazole Nucleus in Anticancer Compounds: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Triazole antifungals | Research Starters | EBSCO Research [ebsco.com]
• 10. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 11. Design and Evaluation of 5-oxo-1,2,4-triazole-3-carboxamide Compounds as Promising Anticancer Agents: Synthesis, Characterization, In vitro Cytotoxicity and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. isres.org [isres.org]
• 13. 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Method Development for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

Welcome to the technical support center for the analytical method development of impure 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid (CAS 842971-05-5) samples.[1] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the analysis of this compound and its related impurities.

Introduction: The Importance of Impurity Profiling

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is a molecule of interest in pharmaceutical development. The presence of impurities in an active pharmaceutical ingredient (API) can significantly impact its quality, safety, and efficacy.[2] Therefore, robust analytical methods are crucial for identifying and quantifying these impurities to ensure the final product meets stringent regulatory standards. This guide will walk you through the development and troubleshooting of these critical analytical methods.

The molecular formula of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is C7H11N3O2, and its molecular weight is 169.18 g/mol .[1] Understanding the structure and potential synthesis-related impurities is the first step in developing a successful analytical method.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Part 1: High-Performance Liquid Chromatography (HPLC) Method Development

Q1: What are the recommended starting HPLC conditions for analyzing 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid and its impurities?

A1: A reversed-phase HPLC (RP-HPLC) method is generally the most suitable approach for this type of compound. Here is a recommended starting point, which can be optimized based on your specific sample and impurity profile:

Table 1: Recommended Starting HPLC Parameters

Parameter	Recommended Condition	Rationale and Expert Insights
Column	C18, 250 mm x 4.6 mm, 5 µm	A C18 column is a good starting point for retaining the moderately polar parent compound and a range of potential impurities.[3] The dimensions provide a good balance between resolution and analysis time.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a common mobile phase modifier that helps to protonate the carboxylic acid group, leading to better peak shape and retention on a C18 column.[4]
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile is often preferred for its lower viscosity and UV transparency. Methanol can offer different selectivity and is a good alternative to explore during method optimization.
Gradient	10-90% B over 20 minutes	A gradient elution is necessary to elute a wide range of impurities with varying polarities. This initial gradient is a good starting point for scouting.
Flow Rate	1.0 mL/min	This is a standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive backpressure.[4][5]
Column Temperature	30 °C	Maintaining a constant column temperature is crucial for reproducible retention times.[4] 30 °C is a common starting point.
Detection	UV at 210 nm	The triazole ring and carboxylic acid moiety should have some UV absorbance at lower wavelengths. It is recommended to perform a UV scan of the main compound to determine the optimal detection wavelength.
Injection Volume	10 µL	This is a standard injection volume. It can be adjusted based on the sample concentration and detector sensitivity.[4]

Q2: I am observing poor peak shape (tailing) for the main peak. What could be the cause and how can I fix it?

A2: Peak tailing is a common issue in HPLC and can be caused by several factors. Here's a systematic troubleshooting approach:

dot

Caption: Troubleshooting workflow for HPLC peak tailing.

Expert Insights:

• Secondary Silanol Interactions: The carboxylic acid in your analyte can interact with residual silanols on the silica-based stationary phase, leading to peak tailing.[6] Lowering the mobile phase pH (e.g., to 2.5-3.0 with formic or phosphoric acid) will ensure the carboxylic acid is fully protonated, minimizing these interactions.

• Column Choice: If pH adjustment doesn't resolve the issue, consider using a column with advanced end-capping or a different stationary phase altogether (e.g., a polar-embedded phase).

• Sample Overload: Injecting too much sample can lead to peak distortion. Try diluting your sample and re-injecting.

Q3: My impurity peaks are not well-resolved from the main peak. How can I improve the resolution?

A3: Improving resolution requires a systematic approach to method optimization.

dot

Caption: Stepwise approach to improving HPLC peak resolution.

Detailed Protocol for Improving Resolution:

• Modify the Gradient:

  • Step 1: Decrease the gradient slope around the elution time of the peaks of interest. For example, if the peaks elute at 40% B, change the gradient from 30-50% B over 10 minutes instead of 2 minutes.

  • Step 2: Introduce an isocratic hold at a specific mobile phase composition to further separate closely eluting peaks.

• Change the Organic Modifier:

  • Step 1: Prepare a mobile phase B with methanol instead of acetonitrile.

  • Step 2: Run the same gradient profile. The change in solvent can alter the selectivity and improve resolution.

• Adjust Mobile Phase pH:

  • Step 1: Prepare mobile phase A with a different pH (e.g., using phosphoric acid for a lower pH or a buffer like ammonium acetate for a higher pH, if the column allows).

  • Step 2: Re-run the analysis. The ionization state of the analyte and impurities can change, affecting their retention and selectivity.

• Try a Different Column:

  • Step 1: If the above steps do not provide adequate resolution, try a column with a different stationary phase (e.g., Phenyl-Hexyl or a polar-embedded phase).

  • Step 2: Consider a column with a smaller particle size (e.g., 3.5 µm or sub-2 µm for UHPLC) to increase efficiency.

Part 2: Mass Spectrometry (MS) for Impurity Identification

Q4: How can I use mass spectrometry to identify unknown impurities?

A4: HPLC coupled with mass spectrometry (LC-MS) is a powerful tool for impurity identification.

Experimental Workflow for Impurity Identification using LC-MS:

• Develop a Volatile Mobile Phase: If your HPLC method uses non-volatile buffers like phosphate, you will need to replace them with volatile alternatives such as formic acid, acetic acid, or ammonium formate/acetate.

• Acquire Full Scan MS Data:

  • Step 1: Perform an LC-MS run in full scan mode to obtain the mass-to-charge ratio (m/z) of the parent compound and all eluting impurities.

  • Step 2: Use an electrospray ionization (ESI) source, which is well-suited for polar molecules like 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. Run in both positive and negative ion modes to see which provides a better signal.

• Perform Tandem MS (MS/MS):

  • Step 1: For each impurity of interest, perform a product ion scan (MS/MS) to obtain its fragmentation pattern.

  • Step 2: Compare the fragmentation pattern of the impurity to that of the parent compound. Common fragments can suggest that the core structure is intact. The mass difference between the parent and the impurity can indicate the nature of the modification (e.g., +16 Da suggests oxidation). The fragmentation of the 1,2,4-triazole ring can be a key diagnostic tool.[7][8]

Table 2: Common Mass Shifts and Their Potential Interpretations

Mass Shift (Da)	Potential Modification
+16	Oxidation (e.g., N-oxide, hydroxylation)
+14	Methylation
-14	Demethylation
+18	Hydrolysis of a nitrile or ester to a carboxylic acid
-18	Dehydration
-44	Decarboxylation

Expert Insights:

• High-resolution mass spectrometry (HRMS) is highly recommended to obtain accurate mass measurements. This allows for the prediction of elemental compositions for the parent ion and its fragments, significantly aiding in structure elucidation.[9]

Part 3: Method Validation

Q5: What are the key parameters I need to validate for this analytical method according to ICH guidelines?

A5: According to the International Council for Harmonisation (ICH) Q2(R1) guidelines, the following parameters are essential for validating an impurity quantification method.[10][11]

Table 3: Key Validation Parameters for an Impurity Method

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can distinguish the analyte from impurities and matrix components.	Peak purity analysis (e.g., using a DAD detector) should show no co-elution. Forced degradation studies are crucial here.[12]
Linearity	To demonstrate a proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.99 for the analyte and impurities.
Range	The concentration range over which the method is linear, accurate, and precise.	From the reporting threshold to 120% of the specification limit for the impurity.[10]
Accuracy	The closeness of the measured value to the true value.	Recovery of spiked impurity standards should be within 80-120% of the nominal concentration.
Precision (Repeatability and Intermediate Precision)	The degree of scatter between a series of measurements.	Relative Standard Deviation (RSD) should be ≤ 10% for impurity quantification.
Limit of Quantitation (LOQ)	The lowest concentration that can be quantified with acceptable precision and accuracy.	Signal-to-noise ratio of approximately 10:1.
Limit of Detection (LOD)	The lowest concentration that can be detected.	Signal-to-noise ratio of approximately 3:1.
Robustness	The method's ability to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when parameters like mobile phase pH (±0.2 units) or column temperature (±5 °C) are varied.

Forced Degradation Studies: A crucial part of demonstrating specificity is performing forced degradation studies.[12][13] This involves subjecting the drug substance to harsh conditions to intentionally generate degradation products.

Protocol for Forced Degradation:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105 °C for 48 hours (solid state).

• Photostability: Expose to light according to ICH Q1B guidelines.

The goal is to achieve 5-20% degradation of the parent compound.[14] The analytical method should be able to separate all degradation products from the parent peak and from each other.

References

• Analytical method development and validation for the determination of triazole antifungals in biological matrices. (2025). ResearchGate. [Link]

• Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. (2023). ACS Omega. [Link]

• Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. (2016). Molecules. [Link]

• Rapid and Simple Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Simultaneous Quantifications of Triazole Antifungals in Human Serum. (2021). Journal of Fungi. [Link]

• Simultaneous Analysis of Triazole Fungicides by HPLC-DAD. SCION Instruments. [Link]

• Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. (2012). Scientia Pharmaceutica. [Link]

• Determination of Rufinamide in the Presence of 1-[(2,6-Difluorophenyl)Methyl]-1H-1,2,3-Triazole-4 Carboxylic Acid Using RP-HPLC and Derivative Ratio Methods as Stability Indicating Assays to Be Applied on Dosage Form. (2020). Journal of AOAC International. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. (2016). ResearchGate. [Link]

• Troubleshooting Peak Shape Problems in HPLC. (2022). Waters Corporation. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. (2012). ResearchGate. [Link]

• HPLC Methods for analysis of 1,2,4-triazole. HELIX Chromatography. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). European Medicines Agency. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (2012). Journal of Pharmaceutical Analysis. [Link]

• Discovery of 1H-benzo[d][2][5][15]triazol-1-yl 3,4,5-trimethoxybenzoate as a Potential Antiproliferative Agent by Inhibiting Histone Deacetylase. (2010). Molecules. [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). U.S. Food and Drug Administration. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

• Synthesis, molecular docking, and ADME analysis of a series of 4-amino-3,5-dimethyl-1,2,4-triazole derivatives. (2023). Pharmacia. [Link]

• Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. (2023). Molecules. [Link]

• HOW TO APPROACH A FORCED DEGRADATION STUDY. SGS. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012). LCGC International. [Link]

• Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. (2019). ResearchGate. [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• Chemistry of 1, 2, 4-Triazole: A Review Article. (2015). International Journal of Science and Research (IJSR). [Link]

• JOURNAL FOR INNOVATIVE DEVELOPMENT IN PHARMACY AND SCIENCE (JIDPTS). JIDPTS. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• ICH Q2 Validation of Analytical Procedures. (2024). YouTube. [Link]

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• 1. scbt.com [scbt.com]
• 2. mdpi.com [mdpi.com]
• 3. Rapid and Simple Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Simultaneous Quantifications of Triazole Antifungals in Human Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous Analysis of Triazole Fungicides by HPLC-DAD [scioninstruments.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ema.europa.eu [ema.europa.eu]
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• 15. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Biological Activity of 1,2,4-Triazole Derivatives

Welcome, researchers, scientists, and drug development professionals. This guide provides an in-depth comparison of the biological activities of various 1,2,4-triazole derivatives, focusing on their anticancer, antifungal, antibacterial, and anti-inflammatory properties. The 1,2,4-triazole scaffold is a privileged heterocyclic core in medicinal chemistry, renowned for its metabolic stability and diverse pharmacological potential.[1][2] This document is designed to be a practical resource, offering not just a review of existing data but also actionable insights and detailed experimental protocols to support your research and development endeavors.

The Versatility of the 1,2,4-Triazole Core: A Mechanistic Overview

The five-membered ring of 1,2,4-triazole, with its three nitrogen atoms, is a key pharmacophore that imparts a unique set of physicochemical properties to its derivatives.[3] Its ability to participate in hydrogen bonding, dipole-dipole interactions, and metal coordination allows for effective binding to a wide array of biological targets.[4] This versatility is the foundation for the broad spectrum of biological activities observed in this class of compounds.

Antifungal Mechanism of Action: Targeting Ergosterol Biosynthesis

The most well-established mechanism for the antifungal activity of 1,2,4-triazole derivatives, such as the clinically used fluconazole and itraconazole, is the inhibition of lanosterol 14α-demethylase (CYP51).[1][5] This cytochrome P450 enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[6][7] By binding to the heme iron in the active site of CYP51, these derivatives disrupt the synthesis of ergosterol, leading to the accumulation of toxic sterol intermediates and ultimately compromising the integrity and function of the fungal cell membrane.[8]

Comparative Analysis of Biological Activities

The following sections provide a comparative look at the performance of various 1,2,4-triazole derivatives across different therapeutic areas. The data presented is a synthesis of findings from multiple studies and is intended to highlight key structure-activity relationships.

Anticancer Activity

1,2,4-triazole derivatives have demonstrated significant potential as anticancer agents, acting through diverse mechanisms, including the inhibition of kinases, tubulin polymerization, and aromatase.[3][9][10]

Comparative in vitro Cytotoxicity of Selected 1,2,4-Triazole Derivatives

Derivative/Compound Series	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)	Source(s)
Series A (Indolyl 1,2,4-triazoles)
Compound Vg	MCF-7 (Breast)	0.891	Staurosporine	3.144	[11]
Compound Vf	MDA-MB-231 (Breast)	1.914	Staurosporine	4.385	[11]
Series B (Pyridine Hybrids)
Compound TP6	B16F10 (Melanoma)	41.12	-	-	[10]
Series C (Fused Acridines)
3,4,5-trimethoxy substituted	Lung, Breast, Melanoma, Colon	Potent Activity	-	-	[9]
Series D (Betulin Hybrids)
Bet-TZ1	A375 (Melanoma)	22.41	5-FU	-	[12]
Bet-TZ1	MCF-7 (Breast)	33.52	Betulin	37.29	[12]
Bet-TZ1	HT-29 (Colorectal)	46.92	Betulin	55.67	[12]

Causality Behind Experimental Choices: The selection of cancer cell lines such as MCF-7 (estrogen-receptor positive breast cancer), MDA-MB-231 (triple-negative breast cancer), A375 (melanoma), and HT-29 (colorectal cancer) allows for the evaluation of the derivatives' efficacy against a range of cancer subtypes with different genetic backgrounds and therapeutic vulnerabilities. Staurosporine and 5-Fluorouracil (5-FU) are commonly used as positive controls due to their well-characterized potent cytotoxic effects, providing a benchmark for the activity of the novel compounds.

Antifungal Activity

The antifungal efficacy of 1,2,4-triazoles is a cornerstone of their therapeutic application. The data below showcases the potent activity of various derivatives against clinically relevant fungal pathogens.

Comparative in vitro Antifungal Activity of Selected 1,2,4-Triazole Derivatives

Derivative/Compound Series	Fungal Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)	Source(s)
Benzimidazole-triazole hybrids
Compound 6b, 6i, 6j	Candida glabrata	0.97	Voriconazole	1.95	[8]
Fluconazole	3.9	[8]
Fluconazole analogues
Compound 3j	Candida albicans	< 0.125	Itraconazole	> 0.125	[7]
Candida tropicalis	< 0.125	Itraconazole	> 0.125	[7]
Ravunconazole/Isavuconazole derivatives
Compound 14l	Candida glabrata	0.125	Fluconazole	0.25	[5]
4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives
Six compounds from this series	Microsporum gypseum	Superior to Ketoconazole	Ketoconazole	-	[13]

Causality Behind Experimental Choices: Candida species are the most common cause of opportunistic fungal infections in humans, hence their inclusion in screening panels.[14] Microsporum gypseum is a dermatophyte responsible for skin and nail infections. The use of established antifungal agents like Fluconazole, Voriconazole, and Ketoconazole as comparators is essential for contextualizing the potency of new derivatives.

Antibacterial Activity

While renowned for their antifungal properties, 1,2,4-triazole derivatives also exhibit significant antibacterial activity. Hybridization of the triazole scaffold with other antibacterial pharmacophores has yielded promising candidates.[15]

Comparative in vitro Antibacterial Activity of Selected 1,2,4-Triazole Derivatives

Derivative/Compound Series	Bacterial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)	Source(s)
Ofloxacin analogues	Staphylococcus aureus	0.25 - 1	Ofloxacin	0.25 - 1	[15]
Escherichia coli	0.25 - 1	Ofloxacin	0.25 - 1	[15]
Clinafloxacin hybrids	S. aureus, E. coli, etc.	0.25 - 32	-	-	[15]
Fused 1,2,4-triazolo[3,4-b][15][16][17]thiadiazines
Compound 39c	E. coli	3.125	-	-	[4]
Compound 39h	Pseudomonas aeruginosa	3.125	-	-	[4]
4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivative
Compound 5e	Staphylococcus aureus	Superior to Streptomycin	Streptomycin	-	[13]

Causality Behind Experimental Choices: The selection of both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) bacteria is crucial for determining the spectrum of activity. These organisms are clinically significant pathogens responsible for a wide range of infections. The inclusion of fluoroquinolone antibiotics like Ofloxacin as reference compounds is logical when evaluating triazole-fluoroquinolone hybrids.

Anti-inflammatory Activity

The anti-inflammatory potential of 1,2,4-triazole derivatives is often attributed to their ability to inhibit cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is upregulated at sites of inflammation.[17]

Comparative in vitro COX-1 and COX-2 Inhibition by Selected 1,2,4-Triazole Derivatives

Derivative/Compound Series	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference Compound	COX-1/COX-2 IC50 (µM)	Source(s)
Schiff base derivative 4	117.8	1.76	66.9	Indomethacin	0.25 / 0.07	[17]
Pyrrolo[3,4-d]pyridazinone hybrid 8b	95.75	49.79	1.92	Meloxicam	83.7 / 59.2	[17]
Tetrahydroisoquinoline hybrid 16a	11.95	1.27	9.41	Celecoxib	15.18 / 0.82	[17]
Diaryl-1,2,4-triazolo[3,4-a]pyrimidine hybrid 8o	>250	10.50	>23.8	Celecoxib	210 / 42	[18]

Causality Behind Experimental Choices: The dual assessment of COX-1 and COX-2 inhibition is critical for determining the selectivity of the compounds. Selective COX-2 inhibitors are sought after to minimize the gastrointestinal side effects associated with the inhibition of the constitutively expressed COX-1. Celecoxib, a well-known selective COX-2 inhibitor, and Indomethacin, a non-selective COX inhibitor, serve as important benchmarks for evaluating both the potency and selectivity of new derivatives.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments cited in this guide. These protocols are designed to be self-validating systems, ensuring the reliability and reproducibility of your results.

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

Principle: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase in viable cells to form a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Workflow for MTT Assay

Caption: A streamlined workflow for determining the cytotoxicity of 1,2,4-triazole derivatives using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed cells into a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of the 1,2,4-triazole derivative in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the diluted compounds. Include vehicle controls (medium with the same concentration of DMSO) and untreated controls (medium only).

• MTT Incubation:

  • After the desired treatment period (e.g., 48 or 72 hours), add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.

  • Gently pipette to dissolve the formazan crystals.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

Principle: The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Workflow for Broth Microdilution MIC Assay

Caption: The process for determining the Minimum Inhibitory Concentration (MIC) of 1,2,4-triazole derivatives.

Step-by-Step Methodology:

• Preparation of Antimicrobial Agent Dilutions:

  • In a 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi) to wells 2 through 12.[16][19]

  • Add 100 µL of the 1,2,4-triazole derivative at twice the highest desired test concentration to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 50 µL from well 10.

  • Well 11 serves as the growth control (no compound), and well 12 serves as the sterility control (no inoculum).

• Inoculum Preparation:

  • Prepare a bacterial or fungal suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with 50 µL of the standardized inoculum.

  • Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[16]

Protocol 3: In Vitro Cyclooxygenase (COX) Inhibition Assay

Principle: This assay measures the ability of a compound to inhibit the peroxidase activity of COX-1 and COX-2. The peroxidase activity is monitored by the oxidation of a chromogenic substrate, which results in a color change that can be measured spectrophotometrically.

Workflow for COX Inhibition Assay

Caption: General workflow for assessing the in vitro COX inhibitory activity of 1,2,4-triazole derivatives.

Step-by-Step Methodology (based on a commercial kit): [13][20][21]

• Reagent Preparation:

  • Prepare all reagents (assay buffer, heme, COX-1 and COX-2 enzymes, arachidonic acid substrate, and chromogenic substrate) according to the manufacturer's instructions.

• Assay Plate Setup:

  • In a 96-well plate, set up wells for the blank, 100% initial activity (enzyme control), and inhibitor test samples for both COX-1 and COX-2.

  • Add the assay buffer, heme, and the respective COX enzyme to the appropriate wells.

• Inhibitor Addition:

  • Add various concentrations of the 1,2,4-triazole derivative to the inhibitor wells. Add the vehicle (e.g., DMSO) to the 100% initial activity and blank wells.

• Pre-incubation:

  • Incubate the plate for a specified time (e.g., 10-15 minutes) at room temperature to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the arachidonic acid substrate to all wells.

  • Immediately measure the absorbance kinetically at the appropriate wavelength (e.g., 590 nm) using a plate reader.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percent inhibition for each concentration of the test compound relative to the enzyme control.

  • Calculate the IC50 value for both COX-1 and COX-2 by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Structure-Activity Relationship (SAR) Insights

The biological activity of 1,2,4-triazole derivatives is profoundly influenced by the nature and position of substituents on the triazole ring and its appended moieties.[3][22]

• Anticancer Activity: The presence of bulky and lipophilic groups, such as substituted phenyl rings, is often associated with enhanced cytotoxic activity. For instance, the introduction of electron-withdrawing groups on the phenyl ring can increase the anticancer potency.[9] The nature of the linker between the triazole core and other heterocyclic systems also plays a crucial role in determining the mechanism of action, be it kinase inhibition or disruption of microtubule dynamics.[10]

• Antifungal Activity: For potent inhibition of lanosterol 14α-demethylase, a key structural feature is a nitrogen atom in the triazole ring that coordinates with the heme iron of the enzyme.[5] The side chain attached to the triazole ring is crucial for positioning the molecule within the active site. Halogenated phenyl groups, particularly difluorophenyl moieties, are common in highly active antifungal triazoles.[5]

• Antibacterial Activity: The hybridization of the 1,2,4-triazole core with known antibacterial pharmacophores, such as fluoroquinolones, has proven to be a successful strategy for developing potent antibacterial agents.[15][23] The nature of the substituent at the N-4 position of the triazole ring can significantly impact the spectrum of activity, with certain substitutions favoring activity against Gram-positive bacteria and others against Gram-negative bacteria.[15]

• Anti-inflammatory Activity: For selective COX-2 inhibition, the presence of a sulfonamide or a similar group on a phenyl ring attached to the triazole core is a common feature, as this allows for interaction with the secondary pocket of the COX-2 active site.[17] The overall size and conformation of the molecule are critical for achieving high selectivity for COX-2 over COX-1.

Conclusion

This guide has provided a comparative overview of the diverse biological activities of 1,2,4-triazole derivatives, supported by quantitative data and detailed experimental protocols. The remarkable versatility of the 1,2,4-triazole scaffold continues to make it a highly attractive starting point for the design and development of novel therapeutic agents. The structure-activity relationships highlighted herein offer valuable insights for the rational design of next-generation 1,2,4-triazole-based drugs with enhanced potency, selectivity, and pharmacokinetic profiles. It is our hope that this comprehensive resource will serve as a valuable tool for researchers and scientists in their quest to address unmet medical needs across a range of diseases.

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A Comparative Guide to Validating the Mechanism of Action for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the proposed mechanism of action of the novel compound, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. Based on its structural features, specifically the 1,2,4-triazole core, this compound is hypothesized to function as an inhibitor of lanosterol 14α-demethylase (CYP51), a critical enzyme in the fungal ergosterol biosynthesis pathway.[1][2] This mechanism is shared by widely-used azole antifungal agents, such as fluconazole and itraconazole, which will serve as primary comparators in the validation workflow.[3][4][5]

The following sections detail the scientific rationale, experimental protocols, and comparative data analysis necessary to rigorously test this hypothesis, establishing the compound's efficacy, selectivity, and potential as a therapeutic agent.

The Proposed Target: Lanosterol 14α-Demethylase (CYP51) in Ergosterol Biosynthesis

CYP51 is a cytochrome P450 enzyme essential for the conversion of lanosterol to ergosterol in fungi.[3][6] Ergosterol is the primary sterol in fungal cell membranes, where it modulates membrane fluidity, integrity, and the function of embedded proteins.[7] Inhibition of CYP51 disrupts ergosterol production, leading to the accumulation of toxic 14α-methylated sterol precursors.[7] This disruption compromises the structural integrity of the fungal cell membrane, resulting in fungistatic or fungicidal activity.[3][7][8] The nitrogen atom at the N4 position of the 1,2,4-triazole ring is critical for this mechanism, as it coordinates with the heme iron atom at the active site of the CYP51 enzyme, blocking its catalytic function.[1]

The diagram below illustrates the ergosterol biosynthesis pathway, highlighting the critical step catalyzed by CYP51 and the proposed point of inhibition by 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

Caption: Proposed inhibition of CYP51 by the test compound, halting ergosterol synthesis.

Experimental Validation: A Multi-Tiered Approach

To validate the proposed mechanism, a series of experiments are required, progressing from direct enzyme interaction to cellular effects and finally to safety-related selectivity.

The first step is to confirm direct inhibition of the CYP51 enzyme in a cell-free system. This provides the most direct evidence of target engagement and allows for quantitative comparison of inhibitory potency.

Protocol 2.1: In Vitro Fungal CYP51 Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against recombinant fungal CYP51 and compare it to known inhibitors.

• Materials:

  • Recombinant, purified CYP51 from a relevant fungal species (e.g., Candida albicans, Aspergillus fumigatus).[9]

  • Test Compound: 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

  • Comparator Drugs: Fluconazole, Itraconazole.

  • Substrate: Lanosterol.

  • Cofactor: NADPH.

  • Assay Buffer, Human Liver Microsomes.[10]

• Methodology:

  • Prepare a dilution series of the test compound and comparators (e.g., 0.01 µM to 100 µM).

  • In a microplate, combine the recombinant CYP51 enzyme, assay buffer, and each concentration of the inhibitor or vehicle control.

  • Initiate the enzymatic reaction by adding lanosterol and NADPH.

  • Incubate at 37°C for a defined period (e.g., 60 minutes).

  • Terminate the reaction.

  • Quantify the product formation using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.[11]

  • Calculate the percentage of inhibition at each concentration relative to the vehicle control.

  • Determine IC50 values by fitting the data to a dose-response curve.

Comparative Data Table 2.1: Fungal CYP51 Inhibition

Compound	Fungal Species	IC50 (µM) [Hypothetical Data]
Test Compound	C. albicans	0.85
Fluconazole	C. albicans	1.20

| Itraconazole | C. albicans | 0.09 |

Confirming enzyme inhibition in a cell-free system is crucial, but it is equally important to demonstrate that this inhibition translates to the expected downstream effect within a living fungal cell: the disruption of ergosterol synthesis.

Protocol 2.2: Fungal Sterol Profile Analysis by GC-MS

• Objective: To quantify the depletion of ergosterol and the accumulation of lanosterol in fungal cells treated with the test compound.

• Materials:

  • Fungal culture (e.g., Saccharomyces cerevisiae, Candida albicans).

  • Test Compound, Fluconazole, Vehicle Control (DMSO).

  • Saponification reagents (e.g., alcoholic potassium hydroxide).

  • Organic solvent for extraction (e.g., n-hexane).

  • Derivatization agent (e.g., BSTFA for silylation).

• Methodology:

  • Culture fungal cells to mid-log phase.

  • Treat cultures with the test compound, fluconazole (positive control), and vehicle control at concentrations relative to their MIC (Minimum Inhibitory Concentration) or IC50 values for a specified duration (e.g., 16 hours).

  • Harvest and wash the fungal pellets.

  • Perform saponification to hydrolyze sterol esters.

  • Extract the non-saponifiable lipids (containing free sterols) using n-hexane.[12][13]

  • Evaporate the solvent and derivatize the sterol extracts to make them volatile for GC analysis (e.g., trimethylsilylation).[12][13][14]

  • Analyze the samples using Gas Chromatography-Mass Spectrometry (GC-MS) to separate and identify sterols based on their retention times and mass spectra.[15]

  • Quantify the relative amounts of ergosterol and lanosterol compared to an internal standard.

Comparative Data Table 2.2: Cellular Sterol Modulation

Treatment	Lanosterol (% of Total Sterols) [Hypothetical Data]	Ergosterol (% of Total Sterols) [Hypothetical Data]
Vehicle Control	< 1%	85%
Test Compound (1x MIC)	65%	15%

| Fluconazole (1x MIC) | 60% | 18% |

A critical aspect of drug development is ensuring selectivity for the fungal target over human homologues. Azole antifungals can inhibit human cytochrome P450 enzymes, leading to potential drug-drug interactions and toxicity.[16] Human CYP51 is involved in cholesterol biosynthesis, and its inhibition is generally undesirable.[17][18]

Protocol 2.3: Human CYP Inhibition Panel Assay

• Objective: To assess the inhibitory potential of the test compound against key human CYP450 isoforms and human CYP51 to determine its selectivity.

• Materials:

  • Human liver microsomes (containing a mixture of CYP enzymes) or individual recombinant human CYP enzymes (e.g., CYP3A4, CYP2C9, CYP2D6, CYP1A2, and CYP51).[10][11][19]

  • Isoform-specific probe substrates.[10]

  • Test Compound.

• Methodology:

  • Follow a similar procedure to Protocol 2.1, using human CYP enzymes and their specific substrates.[20]

  • Incubate the test compound across a range of concentrations with each human CYP isoform.

  • Quantify the formation of the specific metabolite for each isoform via LC-MS/MS.

  • Calculate IC50 values for each human CYP isoform, including human CYP51.[21]

  • Calculate a Selectivity Index (SI) for each compound:

    • SI = IC50 (Human CYP isoform) / IC50 (Fungal CYP51)

Comparative Data Table 2.3: Selectivity Profile

Compound	Fungal CYP51 IC50 (µM)	Human CYP51 IC50 (µM)	Human CYP3A4 IC50 (µM)	Selectivity Index (vs. hCYP51)
Test Compound	0.85	> 100	45	> 117
Fluconazole	1.20	> 100	75	> 83

| Itraconazole | 0.09 | 5.5 | 1.2 | 61 |

Higher Selectivity Index values indicate greater selectivity for the fungal target.

Integrated Validation Workflow

The successful validation of the compound's mechanism of action relies on a logical progression of experiments, where each step provides evidence that builds upon the last.

Caption: A stepwise workflow for validating the compound's mechanism of action.

Conclusion

This guide outlines a rigorous, multi-tiered strategy for validating the mechanism of action of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid as a fungal CYP51 inhibitor. By directly comparing its performance against established drugs like fluconazole and itraconazole through in vitro enzymatic assays, cellular sterol profiling, and human CYP selectivity panels, researchers can build a comprehensive data package. Positive results across these experiments—specifically, potent inhibition of fungal CYP51, corresponding disruption of the ergosterol pathway in cells, and high selectivity over human CYP isoforms—would provide strong evidence supporting its proposed mechanism and warrant further investigation as a novel antifungal candidate.

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A Researcher's Guide to the Structure-Activity Relationship of 1,2,4-Triazole Propanoic Acids

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, renowned for its metabolic stability and diverse pharmacological activities. When coupled with a propanoic acid moiety, this heterocyclic system gives rise to a class of compounds with significant therapeutic potential, particularly in the realms of antifungal and anticancer research. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 1,2,4-triazole propanoic acids, offering a comparative overview of their performance based on experimental data, detailing the underlying experimental protocols, and elucidating their mechanism of action.

The 1,2,4-Triazole Propanoic Acid Scaffold: A Versatile Pharmacophore

The core structure of a 1,2,4-triazole propanoic acid consists of a five-membered ring with three nitrogen atoms and two carbon atoms, attached to a propanoic acid chain. The versatility of this scaffold lies in the numerous points for chemical modification, allowing for the fine-tuning of its physicochemical properties and biological activity. Key areas of modification include the substituents on the triazole ring, the phenyl ring often attached to the triazole, and the stereochemistry of the propanoic acid side chain.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 1,2,4-triazole propanoic acids is profoundly influenced by the nature and position of various substituents. The following sections dissect the SAR of this compound class, with a focus on their antifungal and anticancer activities.

Many 1,2,4-triazole derivatives exhibit potent antifungal activity by inhibiting the enzyme lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway, which is essential for the integrity of fungal cell membranes.

A critical aspect of the SAR for antifungal 1,2,4-triazole propanoic acids is the presence of a halogenated phenyl group. For instance, the dichlorophenyl group is a common feature in potent antifungal agents. The specific substitution pattern on the phenyl ring significantly impacts activity.

Table 1: Comparative Antifungal Activity (MIC) of 1,2,4-Triazole Propanoic Acid Derivatives

Compound ID	R1 Substituent (on Phenyl Ring)	R2 Substituent (on Triazole)	MIC (µg/mL) vs. C. albicans
1a	2,4-dichlorophenyl	H	16
1b	4-chlorophenyl	H	32
1c	2,4-dichlorophenyl	Methyl	8
1d	4-fluorophenyl	H	64

Data is hypothetical and for illustrative purposes based on general SAR principles.

As illustrated in Table 1, the presence of a 2,4-dichlorophenyl group (Compound 1a ) generally confers greater antifungal activity compared to a 4-chlorophenyl (Compound 1b ) or a 4-fluorophenyl group (Compound 1d ). Furthermore, substitution on the triazole ring itself, such as the addition of a methyl group (Compound 1c ), can enhance the potency.

In the context of oncology, 1,2,4-triazole propanoic acids have been explored for their ability to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The SAR for anticancer activity often differs from that of antifungal activity, highlighting the promiscuity of this chemical scaffold.

Table 2: Comparative Anticancer Activity (IC50) of 1,2,4-Triazole Propanoic Acid Derivatives against A549 Lung Cancer Cells

Compound ID	R1 Substituent (on Phenyl Ring)	R2 Substituent (on Triazole)	IC50 (µM)
2a	4-methoxyphenyl	H	25.5
2b	4-nitrophenyl	H	12.8
2c	4-methoxyphenyl	Ethyl	18.2
2d	4-hydroxyphenyl	H	35.1

Data is hypothetical and for illustrative purposes based on general SAR principles.

For anticancer activity, electron-withdrawing groups on the phenyl ring, such as a nitro group (Compound 2b ), tend to increase potency against lung cancer cell lines when compared to electron-donating groups like a methoxy (Compound 2a ) or hydroxyl group (Compound 2d ). Similar to the antifungal counterparts, alkyl substitution on the triazole ring (Compound 2c ) can also modulate the anticancer activity.

Experimental Protocols: A Self-Validating System

The reliability of SAR data hinges on the robustness of the experimental protocols used for their determination. The following are standard, self-validating methodologies for assessing the antifungal and anticancer activities of 1,2,4-triazole propanoic acids.

This method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.

Step-by-Step Protocol:

• Preparation of Inoculum: A standardized suspension of the fungal strain (e.g., Candida albicans) is prepared in a suitable broth medium (e.g., RPMI-1640) to a concentration of approximately 5 x 10^2 to 2.5 x 10^3 CFU/mL.

• Compound Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the fungal suspension. A positive control (fungus without compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

Causality and Self-Validation: The inclusion of positive and negative controls ensures the validity of the experiment. The standardized inoculum size and incubation conditions are critical for reproducibility.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Step-by-Step Protocol:

• Cell Seeding: Cancer cells (e.g., A549) are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds for 48-72 hours.

• MTT Addition: MTT solution is added to each well, and the plate is incubated for 3-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Causality and Self-Validation: The amount of formazan produced is directly proportional to the number of viable cells. Untreated cells serve as a control for 100% viability, allowing for the accurate determination of the inhibitory effect of the compounds.

Mechanism of Action: A Visualized Pathway

The primary mechanism of antifungal action for many 1,2,4-triazole derivatives is the inhibition of lanosterol 14α-demethylase. This enzyme is a cytochrome P450 enzyme essential for the conversion of lanosterol to ergosterol.

Caption: Inhibition of ergosterol biosynthesis by 1,2,4-triazole propanoic acids.

The nitrogen atoms of the triazole ring chelate the heme iron of the cytochrome P450 active site of lanosterol 14α-demethylase, preventing the binding of the natural substrate, lanosterol. This leads to the depletion of ergosterol and the accumulation of toxic sterol precursors, ultimately disrupting the fungal cell membrane and inhibiting fungal growth.

Conclusion and Future Perspectives

The 1,2,4-triazole propanoic acid scaffold represents a promising starting point for the development of novel therapeutic agents. The SAR studies highlighted in this guide demonstrate that strategic modifications to the phenyl and triazole rings can significantly enhance their antifungal and anticancer activities. Future research should focus on exploring a wider range of substituents, investigating their pharmacokinetic and pharmacodynamic properties, and elucidating their mechanisms of action in greater detail to unlock the full therapeutic potential of this versatile class of compounds.

References

• Synthesis and Antifungal Activity of Some New 1,2,4-Triazole Derivatives. Molecules.[Link]

• Recent Advances in the Synthesis and Antifungal Activity of 1,2,4-Triazole Derivatives. Molecules.[Link]

• Synthesis and Anticancer Activity of Novel 1,2,4-Triazole Derivatives. Molecules.[Link]

• Design, Synthesis, and Biological Evaluation of Novel 1,2,4-Triazole Derivatives as Potential Anticancer Agents. Molecules.[Link]

A Comparative Guide to Antifungal Triazole Agents for Researchers and Drug Development Professionals

This guide provides an in-depth comparative analysis of commonly used antifungal triazole agents. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to offer a synthesized understanding of these critical therapeutic agents, grounded in experimental data and field-proven insights. Our objective is to elucidate the nuanced differences between these compounds, enabling more informed decisions in both research and clinical development settings.

The Triazole Antifungals: A Mechanistic Overview

The triazole class of antifungal agents represents a cornerstone in the management of invasive fungal infections. Their efficacy stems from a highly specific mechanism of action: the inhibition of fungal cytochrome P450 (CYP450) enzymes.[1] Specifically, triazoles target lanosterol 14α-demethylase, an enzyme critical for the conversion of lanosterol to ergosterol.[2][3] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and its depletion disrupts membrane integrity and function, ultimately leading to fungal cell death or growth inhibition.[1][4]

While the primary mechanism is well-established, recent research suggests a secondary mode of action. The inhibition of Cyp51A/B by triazoles leads to an accumulation of sterol intermediates, which may trigger a negative feedback loop that downregulates the entire ergosterol biosynthesis pathway.[5] This multifaceted mechanism underscores the potency of this drug class.

Caption: Mechanism of action of triazole antifungal agents.

Spectrum of Activity: A Head-to-Head Comparison

The clinical utility of a given triazole is largely dictated by its spectrum of activity. While all triazoles share a common mechanism, structural variations lead to significant differences in their effectiveness against various fungal pathogens. The second-generation triazoles (voriconazole, posaconazole, and isavuconazole) generally offer a broader spectrum of activity compared to the first-generation agents (fluconazole and itraconazole).[6]

Fungal Pathogen	Fluconazole	Itraconazole	Voriconazole	Posaconazole	Isavuconazole
Candida albicans	++	++	++	++	++
Candida glabrata	+/-	+	+	++	++
Candida krusei	-	+	++	++	++
Cryptococcus neoformans	++	++	++	++	++
Aspergillus fumigatus	-	+	++	++	++
Mucorales	-	-	-	+	+
Fusarium spp.	-	-	+/-	+	+/-
Endemic Dimorphic Fungi	+	++	++	++	++
Legend: ++ (Excellent Activity), + (Good Activity), +/- (Variable Activity), - (Poor or No Activity)

Key Insights:

• Fluconazole remains a valuable agent for the treatment of infections caused by many Candida species and Cryptococcus neoformans.[7][8] However, its lack of activity against molds like Aspergillus and its variable efficacy against Candida glabrata and inherent resistance in Candida krusei are significant limitations.[2][6]

• Itraconazole expanded the spectrum to include activity against Aspergillus species and endemic mycoses.[2][7][8]

• Voriconazole is considered a first-line therapy for invasive aspergillosis and demonstrates good activity against a broad range of yeasts and molds, including some Fusarium species.[2][7][8]

• Posaconazole and Isavuconazole are the broadest-spectrum triazoles, with the notable addition of activity against the Mucorales order, which causes the devastating disease mucormycosis.[6][9] Isavuconazole is often noted for its favorable safety profile in comparison to voriconazole.[9]

Pharmacokinetic and Pharmacodynamic Profiles: A Comparative Analysis

The clinical performance of antifungal triazoles is intricately linked to their pharmacokinetic (PK) and pharmacodynamic (PD) properties. Understanding these parameters is crucial for optimizing dosing and ensuring therapeutic success. All triazoles are known to be inhibitors or substrates of CYP isoenzymes, leading to a high potential for drug-drug interactions.[10]

Parameter	Fluconazole	Itraconazole	Voriconazole	Posaconazole	Isavuconazole
Oral Bioavailability	>90%	Variable (capsules require acidic pH and food)	~96% (reduced by high-fat meals)	Variable (improved with high-fat meals)	~98%
Protein Binding	~12%	>99%	~58%	>98%	>99%
Metabolism	Minimal (renal excretion)	Extensive (CYP3A4)	Extensive (CYP2C19, CYP2C9, CYP3A4)	Primarily glucuronidation	Extensive (CYP3A4, CYP3A5)
Half-life (t½)	~30 hours	24-42 hours	Variable (non-linear PK)	~35 hours	~130 hours
Therapeutic Drug Monitoring (TDM)	Not routinely recommended	Recommended	Recommended	Recommended	Not routinely recommended

Causality Behind Experimental Choices in Drug Development:

The evolution of triazole antifungals reflects a conscious effort to overcome the limitations of earlier agents. For instance, the variable and food-dependent absorption of itraconazole and posaconazole oral suspensions spurred the development of new formulations, such as itraconazole-SUBA (super-bioavailable) capsules and posaconazole delayed-release tablets and intravenous solutions, to improve bioavailability and provide more predictable exposures.[11]

The non-linear pharmacokinetics of voriconazole, largely due to saturable metabolism by CYP2C19, necessitates therapeutic drug monitoring (TDM) to ensure drug levels are within the therapeutic window, minimizing the risk of toxicity or sub-therapeutic dosing.[7][11] In contrast, the predictable pharmacokinetics and high bioavailability of fluconazole and isavuconazole simplify their dosing and reduce the need for routine TDM.[11]

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

A cornerstone of antifungal drug development and clinical microbiology is the determination of the Minimum Inhibitory Concentration (MIC) of a drug against a specific fungal isolate. The following is a standardized protocol for broth microdilution susceptibility testing, based on the principles outlined by the Clinical and Laboratory Standards Institute (CLSI) M27-A3 document.[12]

Caption: Workflow for MIC determination via broth microdilution.

Step-by-Step Methodology:

• Isolate Preparation: The fungal isolate of interest is subcultured on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) to ensure purity and viability.

• Inoculum Preparation: A suspension of the fungal isolate is prepared in sterile saline. The turbidity of the suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL.

• Inoculum Dilution: The standardized suspension is further diluted in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.[13]

• Antifungal Preparation: Stock solutions of the triazole agents are prepared in a suitable solvent (e.g., DMSO). Serial twofold dilutions of each antifungal agent are then prepared in RPMI 1640 medium in a 96-well microtiter plate.

• Inoculation: Each well of the microtiter plate is inoculated with the diluted fungal suspension. A growth control well (containing no antifungal) and a sterility control well (containing no inoculum) are included.

• Incubation: The microtiter plate is incubated at 35°C for 24 to 48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically a 50% reduction in turbidity) compared to the growth control. This can be assessed visually or by using a spectrophotometer.

This self-validating system, through the inclusion of control wells, ensures the reliability of the obtained MIC values, which are crucial for both preclinical drug assessment and clinical decision-making.

Clinical Efficacy and Resistance

Ultimately, the value of an antifungal agent is determined by its clinical efficacy. For invasive aspergillosis, a life-threatening infection in immunocompromised patients, voriconazole has historically been the standard of care.[7][8] However, recent studies have shown that isavuconazole has comparable efficacy to voriconazole for the treatment of invasive aspergillosis, with a more favorable safety profile.[14][15] Posaconazole has also demonstrated efficacy in this setting and is a key agent for prophylaxis in high-risk patients.[7][8]

The emergence of triazole resistance is a growing concern, particularly in Aspergillus fumigatus.[16] Resistance can develop through several mechanisms, with the most common being mutations in the cyp51A gene, which encodes the target enzyme, lanosterol 14α-demethylase.[17][18] These mutations can reduce the binding affinity of the triazole to its target.[17] Another mechanism involves the overexpression of efflux pumps that actively transport the antifungal drug out of the fungal cell. The environmental use of triazole fungicides in agriculture is thought to contribute to the selection and spread of resistant strains.[16][18]

Conclusion and Future Directions

The triazole antifungals are a diverse and powerful class of drugs that have revolutionized the treatment of invasive fungal infections. The progression from first- to second-generation agents has been marked by a significant broadening of the antifungal spectrum and improvements in pharmacokinetic profiles. However, challenges remain, including the management of drug-drug interactions and the growing threat of antifungal resistance.

Future research and development efforts will likely focus on the discovery of new triazoles with enhanced activity against resistant strains, improved safety profiles, and more predictable pharmacokinetics. Furthermore, a deeper understanding of the mechanisms of resistance will be crucial for developing strategies to preserve the efficacy of this vital class of antifungal agents.

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A Comparative Analysis of 3,5-Dimethyl-1,2,4-Triazole and Other Key Heterocyclic Compounds for Drug Discovery

Introduction: The Privileged Scaffold of Heterocycles in Medicinal Chemistry

Heterocyclic compounds, cyclic structures containing atoms of at least two different elements, form the backbone of a vast array of pharmaceuticals. Their unique stereoelectronic properties, ability to engage in diverse non-covalent interactions, and metabolic stability make them "privileged scaffolds" in drug design. Among these, five-membered nitrogen-containing heterocycles, such as triazoles, imidazoles, and pyrazoles, are of paramount importance. This guide provides a side-by-side analysis of 3,5-dimethyl-1,2,4-triazole, a key representative of the 1,2,4-triazole family, and compares its profile with other significant heterocyclic compounds. We will delve into their synthesis, physicochemical properties, biological activities, and the experimental methodologies used for their evaluation, offering a comprehensive resource for researchers in drug development.

The 1,2,4-triazole nucleus is a particularly versatile pharmacophore, present in a wide range of clinically successful drugs. Its utility stems from its ability to act as a stable, aromatic scaffold that can be readily functionalized to modulate biological activity and pharmacokinetic properties. 3,5-Dimethyl-1,2,4-triazole serves as a foundational building block for the synthesis of more complex derivatives, and understanding its intrinsic properties is crucial for the rational design of novel therapeutic agents.

Physicochemical Properties: A Comparative Overview

The physicochemical properties of a drug candidate are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. Here, we compare the key properties of the parent 1,2,4-triazole ring system with those of imidazole and pyrazole, along with specific examples of derivatives.

Property	3,5-Dimethyl-1,2,4-triazole	Fluconazole (a triazole drug)	Imidazole	Celecoxib (a pyrazole drug)
Molecular Formula	C₄H₇N₃	C₁₃H₁₂F₂N₆O	C₃H₄N₂	C₁₇H₁₄F₃N₃O₂S
Molecular Weight	97.12 g/mol	306.27 g/mol [1]	68.08 g/mol	381.37 g/mol [2]
Melting Point	139-144 °C	138-140 °C[1]	90-91 °C	157-159 °C[2]
pKa	~2.3 (predicted for the conjugate acid)[3]	2.27 (triazole ring)[1]	7.0	11.1 (sulfonamide)[4]
logP	Not available	0.5[5]	0.11	3.53[4]
Appearance	White to off-white crystalline powder[6]	White crystalline powder	White or pale yellow crystalline solid	Pale yellow solid[4]

Causality Behind Property Differences:

The presence of three nitrogen atoms in the 1,2,4-triazole ring significantly influences its electronic distribution and basicity compared to imidazole (two nitrogens) and pyrazole (two adjacent nitrogens). The lower pKa of the triazole ring in fluconazole compared to imidazole indicates it is a weaker base. This is a critical consideration in drug design, as it can affect drug-receptor interactions and solubility at physiological pH. The logP value, a measure of lipophilicity, is a key factor in membrane permeability. The relatively low logP of fluconazole contributes to its good water solubility and systemic distribution[5]. In contrast, the higher logP of celecoxib reflects its more lipophilic nature, which is relevant to its distribution and mechanism of action[4].

Synthesis of 3,5-Dimethyl-1,2,4-Triazole: A Foundational Protocol

The synthesis of 3,5-dimethyl-1,2,4-triazole is a fundamental process in the generation of a vast library of derivatives. A common and efficient method involves the cyclization of an appropriate precursor, such as an amidine or a hydrazide, with a suitable reagent.

Experimental Protocol: Synthesis via Einhorn-Brunner Reaction [7]

This method involves the reaction of an N-acyl-N'-acetylhydrazine with an amine.

• Preparation of N,N'-diacetylhydrazine: Acetylhydrazine is reacted with acetic anhydride.

• Reaction with Amine: The resulting N,N'-diacetylhydrazine is then heated with an amine, such as aniline, to yield 3,5-dimethyl-1-phenyl-1,2,4-triazole. For the parent 3,5-dimethyl-1,2,4-triazole, a similar strategy can be employed with a different nitrogen source in the cyclization step.

Logical Relationship of Synthesis Steps

Caption: Workflow for the synthesis of a 3,5-dimethyl-1,2,4-triazole derivative.

Biological Activities: A Side-by-Side Comparison

The 1,2,4-triazole scaffold is a cornerstone of many antifungal and anticancer agents. Here, we compare the biological activities of representative compounds from the triazole, imidazole, and pyrazole families.

Antifungal Activity

The primary mechanism of action for most azole antifungals is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51). This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. Its inhibition leads to the disruption of membrane integrity and ultimately, fungal cell death.

Compound Class	Representative Compound(s)	Target Organism(s)	In Vitro Activity (MIC/EC₅₀)
1,2,4-Triazole	Fluconazole	Candida albicans, Cryptococcus neoformans	MIC: 0.25 - 16 µg/mL[8]
1,2,4-Triazole Derivative	Compound 5k (oxime ether derivative)	Fusarium graminearum	EC₅₀: 1.22 µg/mL[9]
Imidazole	Miconazole	Candida albicans, Aspergillus fumigatus	MIC: 0.1 - >100 µg/mL
Imidazole Derivative	Compound 5m	Candida albicans	IC₅₀: 6 µg/mL[10]

Experimental Protocol: Broth Microdilution Antifungal Susceptibility Testing (CLSI M27/M38)

This standardized method is used to determine the Minimum Inhibitory Concentration (MIC) of an antifungal agent.

• Inoculum Preparation: A standardized suspension of the fungal isolate is prepared in RPMI-1640 medium.

• Drug Dilution: The antifungal agent is serially diluted in a 96-well microtiter plate.

• Inoculation: The fungal inoculum is added to each well of the microtiter plate.

• Incubation: The plate is incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the drug that causes a significant inhibition of fungal growth compared to the drug-free control.

Antifungal Susceptibility Testing Workflow

Caption: Standardized workflow for antifungal susceptibility testing.

Anticancer Activity

Heterocyclic compounds exert their anticancer effects through various mechanisms, including enzyme inhibition (e.g., kinases, topoisomerases), disruption of microtubule dynamics, and induction of apoptosis.

Compound Class	Representative Compound(s)	Cancer Cell Line(s)	In Vitro Activity (IC₅₀)
1,2,4-Triazole Derivative	Compound 6cf	MCF-7 (Breast), 4T1 (Breast)	5.71 µM, 8.71 µM[11]
1,2,4-Triazole Derivative	Compound I	MCF-7, A549, A2780	0.1 - 0.26 µM[12]
Pyrazole Derivative	Compound 22	MCF-7, A549, HeLa, PC3	2.82 - 6.28 µM[13]
Pyrazole Derivative	Compound 24e	PC-3 (Prostate), DU 145 (Prostate)	4.2 µM, 3.6 µM[14]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound for a specified period (e.g., 48-72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) is then calculated.

Anticancer Cytotoxicity Assay Workflow ```dot graph Anticancer_Workflow { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#34A853", fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9];

A [label="Seed Cancer Cells in 96-well Plate"]; B [label="Treat with Test Compound"]; C [label="Incubate (48-72h)"]; D [label="Add MTT Reagent"]; E [label="Incubate (Formation of Formazan)"]; F [label="Solubilize Formazan"]; G [label="Measure Absorbance"]; H [label="Calculate IC50"];

A -> B -> C -> D -> E -> F -> G -> H; }

Caption: Inhibition of the PI3K/Akt/mTOR pathway by a hypothetical triazole derivative.

Conclusion: The Enduring Potential of 3,5-Dimethyl-1,2,4-Triazole and its Analogs

This guide has provided a comparative analysis of 3,5-dimethyl-1,2,4-triazole with other key heterocyclic compounds, highlighting its significance as a foundational scaffold in drug discovery. The versatility of the 1,2,4-triazole ring, coupled with the ability to readily synthesize a diverse range of derivatives, ensures its continued prominence in the development of novel antifungal and anticancer agents. The provided experimental protocols and mechanistic insights serve as a valuable resource for researchers aiming to harness the therapeutic potential of these remarkable heterocyclic structures. Future research will undoubtedly uncover new biological activities and refined derivatives, further solidifying the legacy of the triazole scaffold in medicinal chemistry.

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A Comparative Guide to the Purity Validation of Synthesized 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities, establishing the purity of the final compound is a critical, non-negotiable step. This guide provides a comprehensive comparison of analytical techniques for validating the purity of synthesized 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, a molecule of interest in various chemical and pharmaceutical research domains. The molecular formula for this compound is C₇H₁₁N₃O₂ with a molecular weight of 169.18 g/mol .[1] This guide is designed to provide an in-depth, technically-grounded framework for researchers to ensure the integrity of their synthesized compounds.

The Imperative of Purity in Scientific Research

The reliability and reproducibility of experimental data are fundamentally dependent on the purity of the materials used. In drug discovery and development, even minute impurities can lead to erroneous biological data, potentially masking the true activity of the target compound or introducing unforeseen toxicity. Therefore, a multi-faceted analytical approach is essential to comprehensively characterize a synthesized compound and identify any potential contaminants.[2]

Orthogonal Analytical Approaches for Robust Purity Assessment

A single analytical technique is rarely sufficient to definitively establish the purity of a synthesized compound. Instead, a combination of orthogonal methods, each relying on different physicochemical principles, provides a more complete and trustworthy purity profile. This guide will focus on a suite of powerful analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Elemental Analysis.

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A Strategic Guide to Unveiling the Receptor Selectivity of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

In the landscape of modern drug discovery, the 1,2,4-triazole scaffold is a recurring motif in a multitude of clinically significant therapeutics.[1][2] Its prevalence is a testament to its metabolic stability and its capacity to engage in hydrogen bonding and dipole interactions, which allows for high-affinity binding to a wide array of biological receptors.[2] The novel compound, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, represents a new chemical entity within this pharmacologically rich class. Its therapeutic potential, however, is contingent not only on its potency at a primary target but also on its selectivity across the broader receptome. Unforeseen off-target interactions can lead to undesirable side effects or toxicity, derailing an otherwise promising development pipeline.

This guide provides a comprehensive, field-proven strategy for the systematic evaluation of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. We will move beyond a mere listing of protocols to explain the causal-driven framework for identifying its primary biological target, quantifying its affinity, and critically, assessing its cross-reactivity with other receptors. This document is intended for researchers, scientists, and drug development professionals dedicated to the rigorous, data-driven characterization of novel chemical entities.

The Pharmacological Context: Potential Targets for a Triazole Derivative

The 1,2,4-triazole nucleus is a versatile pharmacophore present in drugs with a wide range of activities, including antifungal, antiviral, anticancer, and anticonvulsant properties.[1][2][3] This diversity of action implies that triazole-containing compounds can interact with a variety of receptor families. Based on extensive literature, plausible targets for a novel triazole derivative like 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid could include, but are not limited to:

• G-Protein Coupled Receptors (GPCRs): This is the largest family of cell surface receptors and the target of approximately 30-40% of all modern drugs.[4][5] Triazole derivatives have been developed as antagonists for GPCRs such as the ghrelin receptor.[6]

• Ligand-gated Ion Channels: These channels are critical for fast synaptic transmission. Notably, triazole derivatives have been investigated as modulators of GABA-A receptors and as agonists at the glycine site of NMDA receptors.[7][8]

• Enzymes: The triazole ring is a key component of several enzyme inhibitors, such as the aromatase inhibitors letrozole and anastrozole used in cancer therapy.[2]

Given this broad range of potential targets, an initial, unbiased screening approach is the most logical and scientifically rigorous starting point to elucidate the pharmacological profile of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

A Validated Workflow for Target Deconvolution and Cross-Reactivity Profiling

The journey from a novel compound to a well-characterized drug candidate follows a funnel-like progression, starting with a broad screen to identify potential interactions and progressively narrowing down to specific, high-affinity targets. This self-validating system ensures that resources are focused on the most promising leads.

Figure 1: A logical workflow for target identification and lead optimization.

Step 1: Broad Panel Screening for Initial Target Identification

The most efficient first step is to submit 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid to a broad screening panel, such as a commercially available safety pharmacology panel. These panels typically include a wide range of receptors, ion channels, and transporters.

• Rationale: This approach maximizes the probability of identifying the highest affinity target(s) without preconceived bias. It also provides an immediate, broad overview of potential cross-reactivity, which is crucial for early safety assessment. A typical screen might test the compound at a single high concentration (e.g., 10 µM) against dozens of targets.

Step 2: Quantitative Confirmation with Radioligand Binding Assays

Any "hits" from the initial screen (typically defined as >50% inhibition of radioligand binding) must be validated. The gold standard for quantifying the affinity of a test compound for a receptor is the competitive radioligand binding assay.[9][10][11] This assay measures the ability of the unlabeled test compound to displace a radiolabeled ligand that has a known high affinity for the target receptor.

This protocol is an example for a hypothetical GPCR target identified from the initial screen.

A. Materials:

• Membrane Preparation: Cell membranes expressing the target receptor (e.g., from CHO or HEK293 cells).

• Radioligand: A tritiated ([³H]) or iodinated ([¹²⁵I]) ligand specific for the target receptor.

• Test Compound: 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Non-specific Binding Control: A high concentration of a known, unlabeled ligand for the target receptor.

• 96-well Plates, Filter Mats (e.g., GF/C), and Scintillation Fluid.

B. Experimental Workflow:

Figure 2: Standard workflow for a filtration-based radioligand binding assay.

C. Step-by-Step Procedure:

• Preparation: Prepare serial dilutions of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, typically from 100 µM down to 1 pM.

• Plate Setup: To each well of a 96-well plate, add the assay components in the following order: assay buffer, the test compound at various concentrations, a fixed concentration of the radioligand (usually at its Kd value), and finally the membrane preparation.[12] Include wells for "total binding" (no test compound) and "non-specific binding" (with a saturating concentration of an unlabeled competitor).

• Incubation: Incubate the plate for a predetermined time (e.g., 60 minutes) at a specific temperature (e.g., 30°C) to allow the binding to reach equilibrium.[12]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This step separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Counting: After drying the filter mat, add a scintillation cocktail and measure the radioactivity trapped on each filter using a scintillation counter.[13]

• Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of the test compound. A non-linear regression analysis is used to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding). The IC₅₀ is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12]

Step 3: Functional Assays to Determine Mechanism of Action

Demonstrating that a compound binds to a receptor is only half the story. The critical next step is to determine the functional consequence of that binding. Does it activate the receptor (agonist), block the action of the endogenous ligand (antagonist), or modulate the receptor's activity in another way (e.g., allosteric modulator)?

• Rationale: Functional assays provide the context for the binding data. A high-affinity binder with no functional effect is very different from a potent agonist. The choice of assay depends on the receptor class. For a GPCR, this could involve measuring second messengers like cAMP or calcium flux.[4][14]

A. Principle: This assay measures the intracellular concentration of cyclic AMP (cAMP), a common second messenger. Gαs-coupled receptors increase cAMP levels upon activation, while Gαi-coupled receptors decrease them. This protocol uses a competitive immunoassay format (e.g., HTRF or LANCE).

B. Step-by-Step Procedure:

• Cell Culture: Plate cells expressing the target GPCR in a suitable microplate and culture overnight.

• Compound Addition: Treat the cells with various concentrations of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid.

  • Agonist Mode: Add the test compound alone.

  • Antagonist Mode: Pre-incubate the cells with the test compound before adding a known agonist at its EC₅₀ concentration.

• Stimulation: Incubate for a defined period to allow for receptor stimulation and cAMP production. For Gαi-coupled receptors, a stimulant like forskolin is added to elevate basal cAMP levels, allowing for the measurement of inhibition.

• Cell Lysis and Detection: Lyse the cells and add the detection reagents (e.g., a europium-labeled anti-cAMP antibody and a fluorescent cAMP tracer).

• Measurement: After a final incubation, read the plate on a compatible plate reader. The signal is inversely proportional to the amount of cAMP produced in the cells.

• Data Analysis: Plot the response versus the log concentration of the test compound to generate dose-response curves and determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Comparative Analysis: Benchmarking Against Alternatives

Once the primary target and functional activity of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid are established, its performance must be benchmarked against other compounds that act on the same target. This comparative analysis is essential for understanding its potential advantages and liabilities.

For this guide, let us hypothesize that the screening and validation workflow identified the α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor , a key player in excitatory synaptic transmission, as the primary target.[15][16][17] Let's further hypothesize that our compound acts as an antagonist. We can now compare it to other known AMPA receptor antagonists.

Quantitative Data Comparison

The following table presents hypothetical, yet realistic, data that would be generated from the previously described assays.

Compound	Primary Target	Ki (nM) at AMPA Receptor	Functional Assay (IC₅₀, nM)
3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid	AMPA Receptor	15	45
Competitor A (e.g., a known quinoxalinedione antagonist)	AMPA Receptor	8	24
Competitor B (e.g., a non-competitive antagonist)	AMPA Receptor	50	150

This is hypothetical data for illustrative purposes.

Cross-Reactivity and Selectivity Profile

A therapeutically viable compound should exhibit high selectivity for its intended target over other related and unrelated receptors. The cross-reactivity data from the initial broad panel screen can be used to construct a selectivity profile.

Compound	Ki (nM) at AMPA Receptor (On-Target)	Ki (nM) at NMDA Receptor (Off-Target)	Ki (nM) at Kainate Receptor (Off-Target)	Selectivity Ratio (NMDA/AMPA)	Selectivity Ratio (Kainate/AMPA)
3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid	15	>10,000	1,500	>667-fold	100-fold
Competitor A	8	5,000	400	625-fold	50-fold
Competitor B	50	>10,000	8,000	>200-fold	160-fold

This is hypothetical data for illustrative purposes.

Interpretation of Results:

Conclusion

The characterization of a novel chemical entity like 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid requires a disciplined, multi-faceted experimental approach. By initiating with a broad, unbiased screen and progressing through rigorous, quantitative binding and functional assays, researchers can confidently identify the primary target and delineate the compound's mechanism of action. The true measure of a compound's potential, however, lies in its selectivity. A thorough cross-reactivity analysis, benchmarked against relevant competitors, provides the critical data needed to make informed decisions in the drug development process. This guide outlines a robust and self-validating pathway to generate such a comprehensive data package, transforming a novel molecule into a well-understood pharmacological tool.

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Benchmarking a Novel ALK5 Inhibitor: A Comparative Guide to 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic Acid

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery, particularly within oncology and fibrosis, the transforming growth factor-β (TGF-β) signaling pathway presents a critical therapeutic target.[1][2] Dysregulation of this pathway is a key driver in the progression of various diseases.[2] At the heart of this pathway lies the TGF-β type I receptor kinase, also known as ALK5, making it a prime candidate for therapeutic intervention with small molecule inhibitors.[3] This guide provides a comprehensive framework for benchmarking a novel proprietary compound, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, against established ALK5 inhibitors, SB-431542 and RepSox.

The rationale for this investigation is grounded in the structural features of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous kinase inhibitors.[4][5] This structural alert suggests the compound's potential as a kinase inhibitor, and in this hypothetical study, we explore its activity against ALK5.

The TGF-β Signaling Pathway: A Rationale for ALK5 Inhibition

The TGF-β signaling cascade is initiated by the binding of a TGF-β ligand to its type II receptor (TβRII), which then recruits and phosphorylates the type I receptor, ALK5.[6] This phosphorylation event activates ALK5's kinase domain, which in turn phosphorylates the downstream signaling proteins, SMAD2 and SMAD3.[6] These activated SMADs then form a complex with SMAD4, translocate to the nucleus, and regulate the transcription of target genes involved in a wide array of cellular processes, including cell growth, differentiation, and extracellular matrix production.[6]

In the context of cancer, TGF-β signaling has a dual role. In the early stages, it can act as a tumor suppressor; however, in later stages, it often promotes tumor progression, metastasis, and immunosuppression.[2] Similarly, in fibrotic diseases, excessive TGF-β signaling leads to the overproduction of extracellular matrix components, resulting in tissue scarring and organ dysfunction.[6] Therefore, inhibiting ALK5 kinase activity is a promising strategy to counteract the pathological effects of TGF-β signaling.[1][3]

Caption: The canonical TGF-β signaling pathway and the point of intervention for ALK5 inhibitors.

Benchmarking Against the Gold Standards: SB-431542 and RepSox

To rigorously evaluate the potential of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid as an ALK5 inhibitor, it is essential to compare its performance against well-characterized, potent, and selective inhibitors. For this purpose, we have selected SB-431542 and RepSox.

• SB-431542 is a potent and selective inhibitor of the TGF-β type I receptors ALK4, ALK5, and ALK7, with a reported IC50 of 94 nM for ALK5.[7][8] It exhibits high selectivity over other kinases, including p38 MAPK, and does not affect BMP signaling.[7]

• RepSox is another highly potent and selective inhibitor of ALK5, with reported IC50 values in the low nanomolar range (4-23 nM depending on the assay).[9][10] Similar to SB-431542, it shows excellent selectivity against a panel of other kinases.

Experimental Design for Comparative Analysis

A multi-tiered experimental approach is crucial for a comprehensive comparison. This involves biochemical assays to determine direct enzyme inhibition and cell-based assays to assess activity in a physiological context.

Caption: A streamlined workflow for the comprehensive evaluation of novel ALK5 inhibitors.

Part 1: Biochemical Assays for Potency and Selectivity

The initial step is to determine the direct inhibitory effect of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid on ALK5 kinase activity and to compare its potency with SB-431542 and RepSox.

Experimental Protocol: In Vitro ALK5 Kinase Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compounds against recombinant human ALK5.

• Materials:

  • Recombinant human ALK5 kinase domain.

  • Myelin Basic Protein (MBP) as a generic substrate.

  • [γ-³²P]ATP.

  • Test compounds: 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, SB-431542, RepSox.

  • Kinase reaction buffer.

  • Phosphocellulose paper.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In a microplate, combine the kinase reaction buffer, recombinant ALK5, and the test compound at various concentrations.

  • Initiate the kinase reaction by adding a mixture of MBP and [γ-³²P]ATP.

  • Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes).

  • Stop the reaction by spotting the mixture onto phosphocellulose paper.

  • Wash the paper extensively to remove unincorporated [γ-³²P]ATP.

  • Quantify the incorporated radioactivity using a scintillation counter.

  • Calculate the percentage of inhibition for each compound concentration relative to a DMSO control.

  • Determine the IC50 values by fitting the data to a dose-response curve.

Hypothetical Data Summary

Compound	ALK5 IC50 (nM)
3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid	150
SB-431542	95
RepSox	20

This hypothetical data suggests that while 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is a potent inhibitor of ALK5, it is less potent than the established inhibitors SB-431542 and RepSox.

Part 2: Cell-Based Assays for Cellular Efficacy

Following the biochemical characterization, it is crucial to assess the ability of the compounds to inhibit TGF-β signaling in a cellular context.

Experimental Protocol: SMAD2 Phosphorylation Assay

• Objective: To measure the inhibition of TGF-β-induced SMAD2 phosphorylation in a relevant cell line (e.g., HaCaT keratinocytes).

• Materials:

  • HaCaT cells.

  • Complete cell culture medium.

  • Recombinant human TGF-β1.

  • Test compounds.

  • Lysis buffer.

  • Antibodies: anti-phospho-SMAD2, anti-total-SMAD2, and a loading control (e.g., anti-GAPDH).

  • Western blotting reagents and equipment.

• Procedure:

  • Plate HaCaT cells and allow them to adhere overnight.

  • Starve the cells in a serum-free medium for 4-6 hours.

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Stimulate the cells with TGF-β1 for 30-60 minutes.

  • Lyse the cells and collect the protein lysates.

  • Perform SDS-PAGE and Western blotting using the specified antibodies.

  • Quantify the band intensities to determine the ratio of phosphorylated SMAD2 to total SMAD2.

  • Calculate the IC50 for the inhibition of SMAD2 phosphorylation.

Discussion and Future Directions

Based on our hypothetical results, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid emerges as a promising novel ALK5 inhibitor. While its in vitro potency may be slightly lower than that of SB-431542 and RepSox, its cellular efficacy in inhibiting SMAD2 phosphorylation would need to be thoroughly evaluated. Further investigations should focus on a comprehensive kinase selectivity profile to ensure its specificity for the TGF-β pathway and to identify any potential off-target effects.

Moreover, evaluating its impact on downstream functional outcomes, such as the inhibition of epithelial-to-mesenchymal transition (EMT) in cancer cells or the reduction of collagen deposition in fibroblast models of fibrosis, will be critical in establishing its therapeutic potential. The propanoic acid moiety of the molecule could also be explored for its influence on pharmacokinetic properties, such as solubility and cell permeability, which are crucial for in vivo applications.

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A Senior Application Scientist's Guide to 1,2,4-Triazole Compounds: Bridging the Gap Between In Vitro Potency and In Vivo Efficacy

Welcome, fellow researchers and drug development professionals. In our collective pursuit of novel therapeutics, the 1,2,4-triazole scaffold has emerged as a cornerstone in medicinal chemistry, demonstrating a remarkable breadth of biological activities.[1][2][3] From potent antifungal and antiviral agents to promising anticancer and anti-inflammatory candidates, the versatility of this heterocyclic motif is undeniable.[4][5][6] However, the journey from a promising in vitro "hit" to a successful in vivo "lead" is fraught with challenges.[7] This guide provides an in-depth comparison of the in vitro and in vivo efficacy of 1,2,4-triazole compounds, offering field-proven insights and detailed experimental protocols to navigate this critical transition. Our focus will be on understanding the causality behind experimental choices and ensuring that our methodologies form a self-validating system for robust and reproducible results.

The 1,2,4-Triazole Scaffold: A Privileged Structure in Drug Discovery

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms and two carbon atoms.[2] Its unique electronic and structural features, including its ability to participate in hydrogen bonding and coordinate with metal ions, make it an effective pharmacophore for interacting with a wide range of biological targets.[3] This has led to the development of numerous FDA-approved drugs, such as the antifungal agents fluconazole and itraconazole, which target fungal lanosterol 14α-demethylase.[6]

Part 1: Deciphering In Vitro Efficacy - The Foundation of Discovery

In vitro studies are the crucible where the initial potency of a compound is forged and tested.[8] They provide a controlled environment to assess the direct interaction of a 1,2,4-triazole derivative with its intended molecular target, be it an enzyme, receptor, or cellular pathway.

Key In Vitro Assays for 1,2,4-Triazole Compounds

The choice of in vitro assay is dictated by the therapeutic target. Here, we delve into some common examples:

1. Anticancer Activity:

• Target: Often, 1,2,4-triazole-based anticancer agents target kinases, inhibit tubulin polymerization, or induce apoptosis.[1][5]

• Assay of Choice: MTT/MTS Assay for Cell Viability. This colorimetric assay is a workhorse for initial screening. It measures the metabolic activity of cells, which is an indicator of cell viability. A reduction in metabolic activity in the presence of the compound suggests cytotoxic or cytostatic effects.

• Experimental Protocol: MTT Assay

  • Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the 1,2,4-triazole compound (e.g., 0.1, 1, 10, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The mitochondrial dehydrogenases of viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[9]

2. Antifungal Activity:

• Target: The primary target for many antifungal 1,2,4-triazoles is the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51), which is crucial for ergosterol biosynthesis.[2][5][10]

• Assay of Choice: Broth Microdilution Assay. This method determines the Minimum Inhibitory Concentration (MIC) of the compound, which is the lowest concentration that prevents visible growth of a microorganism.[11]

• Experimental Protocol: Broth Microdilution (Following CLSI Guidelines)

  • Inoculum Preparation: Prepare a standardized fungal inoculum (e.g., Candida albicans, Aspergillus fumigatus) according to Clinical and Laboratory Standards Institute (CLSI) guidelines.[12][13]

  • Compound Dilution: Perform a serial two-fold dilution of the 1,2,4-triazole compound in a 96-well microtiter plate containing the appropriate broth medium (e.g., RPMI-1640).[14][15]

  • Inoculation: Add the fungal inoculum to each well.[15] Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plates at the appropriate temperature (e.g., 35°C) for 24-48 hours.[12]

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth.[11]

Visualizing a Common Mechanism: Targeting a Kinase Signaling Pathway

Many 1,2,4-triazole derivatives are designed as kinase inhibitors. The following diagram illustrates a simplified kinase signaling cascade often implicated in cancer, which can be targeted by these compounds.

Caption: Simplified MAPK/ERK signaling pathway, a common target for 1,2,4-triazole-based kinase inhibitors in cancer therapy.

Part 2: The In Vivo Arena - Where True Therapeutic Potential is Revealed

A potent IC50 or MIC value is only the first step. The complex biological environment of a living organism presents numerous hurdles that can diminish or abrogate a compound's in vitro activity.[7] In vivo studies are therefore indispensable for evaluating the true therapeutic potential of a 1,2,4-triazole derivative.[16]

Key Considerations for Transitioning from In Vitro to In Vivo

• ADME Properties: Absorption, Distribution, Metabolism, and Excretion (ADME) are critical determinants of a compound's bioavailability and in vivo efficacy. A compound that is highly potent in vitro may be rapidly metabolized in the liver or poorly absorbed from the gut, rendering it ineffective in vivo.

• Pharmacokinetics (PK) and Pharmacodynamics (PD): PK studies measure what the body does to the drug (e.g., plasma concentration over time), while PD studies assess what the drug does to the body (e.g., target engagement and biological response). A successful drug must achieve and maintain a therapeutic concentration at the target site.

• Toxicity: In vivo studies are essential for identifying potential off-target effects and determining a compound's safety profile.

Common In Vivo Models for 1,2,4-Triazole Compounds

1. Anticancer Efficacy: Xenograft Mouse Models

• Rationale: To evaluate the ability of a 1,2,4-triazole compound to inhibit tumor growth in a living organism.

• Experimental Workflow

  • Cell Implantation: Human cancer cells (the same ones used in vitro) are subcutaneously injected into immunocompromised mice (e.g., nude or SCID mice).[17][18]

  • Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).[18]

  • Randomization and Treatment: Mice are randomized into groups (e.g., vehicle control, positive control, different doses of the test compound).[18][19] The 1,2,4-triazole compound is administered via a clinically relevant route (e.g., oral gavage, intraperitoneal injection).

  • Tumor Measurement: Tumor volume and body weight are measured regularly (e.g., 2-3 times per week).[19]

  • Endpoint: The study is terminated when tumors in the control group reach a predetermined size, or after a specific duration.[17][18] Tumors are then excised, weighed, and may be used for further analysis (e.g., histology, biomarker analysis).

  • Data Analysis: Calculate the percentage of tumor growth inhibition (TGI).

Visualizing the In Vivo Experimental Workflow

Caption: Standard workflow for evaluating the in vivo anticancer efficacy of a 1,2,4-triazole compound using a xenograft mouse model.

Part 3: A Comparative Analysis - Bridging the Data

The ultimate goal is to establish a clear correlation between in vitro and in vivo data. The table below presents a hypothetical comparison of two 1,2,4-triazole compounds to illustrate this.

Compound	In Vitro Parameter	In Vivo Parameter	Analysis & Interpretation
Triazole-A	MCF-7 IC50: 0.5 µM	Tumor Growth Inhibition (TGI): 80% at 50 mg/kg	Strong Correlation: Excellent in vitro potency translates to significant in vivo efficacy, suggesting good ADME/PK properties.
Triazole-B	MCF-7 IC50: 0.2 µM	Tumor Growth Inhibition (TGI): 15% at 50 mg/kg	Poor Correlation: High in vitro potency does not translate to in vivo efficacy. This could be due to poor bioavailability, rapid metabolism, or off-target toxicity. Further PK/PD studies are warranted.

Conclusion: A Holistic Approach to Drug Development

The development of novel 1,2,4-triazole-based therapeutics requires a multifaceted approach that integrates both in vitro and in vivo studies. While in vitro assays provide a rapid and cost-effective means of identifying potent compounds, in vivo models are essential for evaluating their true therapeutic potential in a complex biological system.[20][21] A thorough understanding of ADME, PK/PD, and potential toxicity is paramount for successfully bridging the gap between the bench and the clinic. By employing the rigorous experimental designs and analytical frameworks outlined in this guide, researchers can enhance the probability of translating promising 1,2,4-triazole "hits" into life-saving medicines.

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A Senior Application Scientist's Guide to the Statistical Analysis of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic Acid: A Comparative Benchmarking Study

For Distribution Among Researchers, Scientists, and Drug Development Professionals

Introduction

The confluence of the 1,2,4-triazole scaffold and the propanoic acid moiety presents a compelling avenue for therapeutic innovation. The 1,2,4-triazole ring is a well-established pharmacophore present in a wide array of approved drugs, exhibiting a broad spectrum of biological activities including antifungal, antiviral, anticancer, and anti-inflammatory properties[1][2]. Similarly, arylpropionic acid derivatives are a cornerstone of non-steroidal anti-inflammatory drug (NSAID) therapy[3]. This guide provides a comprehensive statistical analysis of a novel derivative, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, and benchmarks its performance against established therapeutic agents in key preclinical assays.

This document is structured to provide not just experimental protocols, but the underlying scientific rationale for the experimental design and data interpretation. We will explore the potential of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid in two critical therapeutic areas: oncology and inflammation. Its performance will be compared against Vorozole, a triazole-based aromatase inhibitor used in cancer therapy, and Celecoxib, a selective COX-2 inhibitor for inflammation[4][5][6][7].

Physicochemical Properties and Synthesis

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid (CAS 842971-05-5) is a small molecule with the molecular formula C7H11N3O2 and a molecular weight of 169.18 g/mol [8]. The synthesis of such 1,2,4-triazole derivatives containing a propanoic acid moiety can be achieved through the reaction of appropriate amidrazones with succinic anhydride[1]. A general synthetic pathway is outlined below.

General Synthesis Workflow

Caption: General synthesis workflow for 1,2,4-triazole propanoic acid derivatives.

Part 1: Comparative Anticancer Activity

The structural similarity of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid to known triazole-based anticancer agents like Vorozole warrants an investigation into its antiproliferative effects. Vorozole functions as a potent and selective non-steroidal aromatase inhibitor, which is a key enzyme in estrogen biosynthesis, making it effective against hormone-dependent breast cancer[4][5].

Experimental Protocol: In Vitro Cytotoxicity Assay

This protocol details a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of the test compounds on a panel of human cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid in comparison to Vorozole and a vehicle control.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer).

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% fetal bovine serum and 1% penicillin-streptomycin.

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, Vorozole, and a vehicle control (e.g., DMSO).

• MTT reagent (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF).

• 96-well cell culture plates.

• Multichannel pipette and plate reader.

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and Vorozole in complete medium. Replace the existing medium with the medium containing the various concentrations of the compounds.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 4 hours.

• Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 values using non-linear regression analysis.

Hypothetical Data and Statistical Analysis

The following table presents hypothetical IC50 values for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid and Vorozole against a panel of cancer cell lines. This data is for illustrative purposes to demonstrate the comparative analysis.

Compound	MCF-7 (Breast Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	HCT116 (Colon Cancer) IC50 (µM)
3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid	15.2	25.8	32.5
Vorozole	0.8	> 50	> 50

Statistical Interpretation: The hypothetical data suggests that 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid exhibits moderate cytotoxic activity against the MCF-7 breast cancer cell line, although it is less potent than the comparator, Vorozole. The broader activity against A549 and HCT116 cell lines, where Vorozole is inactive, suggests a different mechanism of action, potentially independent of aromatase inhibition.

Anticancer Mechanism Workflow

Caption: Potential anticancer mechanisms of action.

Part 2: Comparative Anti-inflammatory Activity

Given that propanoic acid derivatives are a well-known class of NSAIDs, it is crucial to evaluate the anti-inflammatory potential of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. We will compare its activity to Celecoxib, a selective COX-2 inhibitor. The primary mechanism of action for NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of prostaglandins, mediators of pain and inflammation[6][7].

Experimental Protocol: In Vitro COX Inhibition Assay

This protocol outlines an in vitro assay to determine the inhibitory effect of the test compound on COX-1 and COX-2 enzymes.

Objective: To determine the IC50 values of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid for COX-1 and COX-2 inhibition and compare them to Celecoxib.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes.

• Arachidonic acid (substrate).

• Heme (cofactor).

• Assay buffer (e.g., Tris-HCl).

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, Celecoxib, and a vehicle control.

• Prostaglandin screening EIA kit.

• 96-well plates and plate reader.

Procedure:

• Enzyme Preparation: Prepare solutions of COX-1 and COX-2 enzymes in the assay buffer.

• Compound Incubation: Add the test compounds or Celecoxib at various concentrations to the wells, followed by the enzyme solution. Incubate for a short period.

• Reaction Initiation: Add arachidonic acid to initiate the enzymatic reaction.

• Reaction Termination: Stop the reaction after a defined time.

• Prostaglandin Measurement: Measure the amount of prostaglandin produced using an EIA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration relative to the vehicle control. Determine the IC50 values for both COX-1 and COX-2.

Hypothetical Data and Statistical Analysis

The following table presents hypothetical IC50 values for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid and Celecoxib in the COX inhibition assay.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid	25.5	5.2	4.9
Celecoxib	15.0	0.05	300

Statistical Interpretation: The hypothetical data suggests that 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid is a preferential COX-2 inhibitor, as indicated by its lower IC50 value for COX-2 compared to COX-1. However, its selectivity for COX-2 is significantly lower than that of Celecoxib. This suggests a potentially favorable anti-inflammatory profile with a possibly reduced risk of gastrointestinal side effects compared to non-selective NSAIDs, but likely less so than a highly selective inhibitor like Celecoxib.

Anti-inflammatory Signaling Pathway

Caption: COX enzyme inhibition pathway.

Conclusion and Future Directions

This guide provides a framework for the statistical analysis and comparative benchmarking of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. The hypothetical data presented herein suggests that this compound may possess a dual anticancer and anti-inflammatory profile. Its moderate, broad-spectrum cytotoxicity and preferential COX-2 inhibition indicate a promising candidate for further preclinical development.

Future studies should focus on obtaining empirical data for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid in the described assays. Further mechanistic studies are also warranted to elucidate its precise molecular targets and pathways of action. In vivo studies in relevant animal models will be crucial to assess its efficacy, pharmacokinetics, and safety profile. The exploration of structure-activity relationships by synthesizing and testing related analogs could lead to the identification of even more potent and selective therapeutic agents.

References

• Celecoxib - StatPearls - NCBI Bookshelf. Available from: [Link]

• Celebrex (Celecoxib) Pharmacology - News-Medical.Net. Available from: [Link]

• Celecoxib - Wikipedia. Available from: [Link]

• Celecoxib Pathway, Pharmacodynamics - ClinPGx. Available from: [Link]

• Vorozole - Grokipedia. Available from: [Link]

• What is the mechanism of Celecoxib? - Patsnap Synapse. Available from: [Link]

• A novel aromatase inhibitor, vorozole, shows antitumor activity and a decrease of tissue insulin-like growth factor-I level in 7, 12-dimethylbenz[a]anthracene-induced rat mammary tumors - PubMed. Available from: [Link]

• Vorozole - PubMed. Available from: [Link]

• Pre-clinical and clinical review of vorozole, a new third generation aromatase inhibitor. Available from: [Link]

• In vitro evaluation of cytotoxicities of compound 3 against various cancer cell lines. Available from: [Link]

• Investigating the anti-carcinogenic potential action of 1,2,3 triazole core compounds: impact of introducing an aldehyde or Nitro group, integrating cell line studies, and in silico ADME and protein target prediction - Pharmacia. Available from: [Link]

• Synthesis and antiinflammatory activity of some 1,2,3- and 1,2,4-triazolepropionic acids. Available from: [Link]

• Synthesis and In Vitro Cytotoxicity of New 3-(5-methyl-1-aryl-1H- 1,2,3-triazol-4-yl) - Synergy Publishers. Available from: [Link]

• Synthesis and evaluation of in vitro cytotoxic effects of triazol/spiroindolinequinazolinedione, triazol/indolin-3-thiosemicarbazone and triazol/thiazol-indolin-2-one conjugates - PMC - NIH. Available from: [Link]

• Non-carboxylic analogues of arylpropionic acids: synthesis, anti-inflammatory activity and ulcerogenic potential - PubMed. Available from: [Link]

• (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - ResearchGate. Available from: [Link]

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. Available from: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - MDPI. Available from: [Link]

• One-pot synthesis of alkyl 3-aryl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)propanoates. Available from: [Link]

• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety - MDPI. Available from: [Link]

• Evaluation of the antiproliferative activity of selected 1,2,3-triazole- 4-carboxylic acids - Semantic Scholar. Available from: [Link]

• Analgesic and anti-inflammatory effects of 3-[3-(phenyl)-1,2,4-oxadiazol-5-yl] propionic acid. Available from: [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents - PMC - NIH. Available from: [Link]

• Novel indolyl 1,2,4-triazole derivatives as potential anti-proliferative agents: in silico studies, synthesis, and biological evaluation - RSC Publishing. Available from: [Link]

• One-pot Parallel Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles - NIH. Available from: [Link]

• Design, Synthesis, and Antimicrobial Activities of 1,2,3-Triazole Glycoside Clickamers. Available from: [Link]

• Synthesis and antibacterial activity of a new derivative of the Meldrun acid: 2,2-dimethyl-5-(4H-1,2,4-triazol-4-ylaminomethylene)-1,3-dioxane-4,6-dione (C9H10N4O4) - PMC - NIH. Available from: [Link]

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• 1-Acyl-1H-[6][9][10]triazole-3,5-diamine analogues as novel and potent anticancer cyclin-dependent kinase inhibitors: synthesis and evaluation of biological activities - PubMed. Available from: [Link]

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• 1H‑1,2,4‑Triazoles and 1‑(Diarylmethyl)‑1H‑Imidazoles as a Novel Class of Anti-Mitotic Agent for Activity in Breast Cancer - MDPI. Available from: [Link]

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Safety & Regulatory Compliance

Navigating the Unseen Threat: A Guide to Personal Protective Equipment for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid

For Immediate Implementation by Laboratory Personnel

Understanding the Inherent Risks: A Synthesis of Component Hazards

In the absence of a specific Safety Data Sheet (SDS) for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, a thorough risk assessment mandates an evaluation of its constituent chemical groups.

Propanoic Acid Moiety: Propionic acid is a known corrosive and flammable substance. It can cause severe skin burns, and eye damage, and may lead to respiratory irritation. Therefore, it is prudent to assume that 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid may exhibit similar corrosive and irritant properties.

Triazole Moiety: Triazole derivatives are a class of heterocyclic compounds with a wide range of biological activities. While many are used as antifungal agents in medicine, their diverse structures can lead to varied toxicological profiles. Some triazole-containing compounds can be irritants and may pose risks upon inhalation, ingestion, or skin contact.

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical necessity to mitigate risk.

The Shield of Science: Essential Personal Protective Equipment

The following PPE is mandatory for all personnel handling 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid. The selection is based on providing a multi-layered defense against potential chemical exposure.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Butyl Rubber Gloves	Provides a barrier against potential skin corrosion and irritation from the propanoic acid moiety. Nitrile gloves offer good resistance to a range of chemicals.
Eye and Face Protection	Splash-proof Chemical Goggles and Face Shield	Essential for protecting against splashes of the chemical, which could cause severe eye damage due to its potential corrosive nature.
Body Protection	Chemical-resistant Laboratory Coat or Apron	Protects the wearer's clothing and skin from accidental spills and contamination.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If aerosolization is possible, a NIOSH-approved respirator with acid gas cartridges may be necessary.	To prevent inhalation of any vapors or dusts, which could cause respiratory irritation.

Operational Blueprint: Safe Handling and Emergency Protocols

Adherence to standardized operational procedures is paramount in minimizing the risk of exposure.

Step-by-Step Handling Procedure

• Preparation: Before handling the compound, ensure that the designated work area, typically a chemical fume hood, is clean and uncluttered. Verify that all necessary PPE is available and in good condition.

• Donning PPE: Put on all required PPE in the correct order: first the lab coat, then the respirator (if needed), followed by eye and face protection, and finally gloves.

• Handling the Compound:

  • Always handle the compound within a certified chemical fume hood to minimize inhalation exposure.

  • Use appropriate tools (e.g., spatulas, forceps) to handle solid material, avoiding direct contact.

  • When transferring the substance, do so carefully to prevent spills and the generation of dust or aerosols.

• Post-Handling:

  • After handling, decontaminate any equipment used.

  • Carefully remove PPE, avoiding self-contamination. Gloves should be removed last and disposed of as hazardous waste.

  • Wash hands thoroughly with soap and water after removing PPE.

Emergency Response: Spills and Exposure

In Case of Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes.

• Remove contaminated clothing while continuing to flush.

• Seek immediate medical attention.

In Case of Eye Contact:

• Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Remove contact lenses if present and easy to do so.

• Seek immediate medical attention.

In Case of Inhalation:

• Move the individual to fresh air immediately.

• If breathing is difficult, provide oxygen.

• Seek immediate medical attention.

In Case of a Spill:

• Evacuate the immediate area.

• If the spill is small, and you are trained to do so, contain the spill with an inert absorbent material (e.g., sand, vermiculite).

• Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

• For large spills, evacuate the area and contact the institution's Environmental Health and Safety (EHS) department.

The Final Step: Responsible Disposal

All waste contaminated with 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanoic acid, including used PPE and spill cleanup materials, must be treated as hazardous waste.

• Containerization: Place all contaminated materials in a clearly labeled, sealed, and compatible hazardous waste container. The label should include "Hazardous Waste," the chemical name, and associated hazards.

• Disposal: Arrange for collection by a licensed hazardous waste disposal contractor. Incineration in a chemical incinerator with an afterburner and scrubber is a common and recommended method for the disposal of triazole-containing compounds. Do not dispose of this chemical in a landfill or down the drain.

Disclaimer: This guide is intended to provide essential safety information based on the known hazards of structurally related compounds. It is not a substitute for a substance-specific Safety Data Sheet. All laboratory personnel must exercise caution and adhere to their institution's established safety protocols.

References

• DC Fine Chemicals. Safety Data Sheet. [Link]

• Castrol. SAFETY DATA SHEET. [https://msdspds.castrol.com/bpglis/FusionPDS.nsf/Files/6E4A552A85545995802585B8005835A8/ File/bpxe-9u7j5c.pdf)

• LeelineWork. What PPE Should You Wear When Handling Acid 2024?. [Link]

• Carl ROTH.